2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

• CAS: 1252995-12-2

Core Science & Biosynthesis

Chemical structure and physical properties of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

An In-depth Technical Guide to 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride, a deuterated analog of a significant synthetic building block. The incorporation of four deuterium atoms on the ethane backbone makes this compound an invaluable tool in modern pharmaceutical research and development. This document will delve into its chemical structure, physical properties, synthesis, and multifaceted applications, with a particular focus on its role as an internal standard in mass spectrometry and as a tracer in metabolic studies. Detailed analytical methodologies and experimental protocols are provided to offer field-proven insights for researchers and scientists.

Introduction: The Significance of Isotopic Labeling

In the landscape of drug discovery and development, understanding a compound's metabolic fate, pharmacokinetics (PK), and precise quantification in biological matrices is paramount. Stable isotope labeling, the practice of replacing specific atoms in a molecule with their heavier, non-radioactive isotopes, is a cornerstone technique that enables these critical investigations. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (d4-DMC HCl) is a prime example of such a reagent.

Its non-deuterated counterpart, 2-Chloro-N,N-dimethylethylamine hydrochloride (DMC HCl), is a versatile intermediate used in the synthesis of numerous pharmaceuticals, including antihistamines and other agents containing the dimethylaminoethyl moiety.[1][2] By strategically replacing four hydrogen atoms with deuterium, d4-DMC HCl retains the chemical reactivity of the parent molecule while exhibiting a distinct mass signature.[3] This key difference allows it to be used as an internal standard for quantitative mass spectrometry, a tracer for metabolic pathway analysis, and a building block for synthesizing deuterated drug candidates to investigate kinetic isotope effects and improve metabolic stability.[3]

Chemical Structure and Identification

A precise understanding of the molecule's structure and identifiers is fundamental for its correct application and for navigating scientific literature and chemical databases.

Chemical Structure

The structure consists of a two-carbon ethane chain, with a chlorine atom attached to one carbon and a deuterated dimethylamino group on the other. The four hydrogen atoms on the ethane backbone are replaced by deuterium.

Caption: Chemical structure of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride.

Chemical Identifiers

Identifier	Value	Source
CAS Number	1252995-12-2	[4]
Molecular Formula	C₄H₆D₄ClN•HCl	[4]
Molecular Weight	148.07 g/mol	[4]
IUPAC Name	2-chloro-N,N-dimethyl(d4)ethanamine hydrochloride
Synonyms	(2-Chloroethyl-1,1,2,2-d4)dimethylamine hydrochloride

Physical and Chemical Properties

The physical and chemical properties of d4-DMC HCl are critical for its handling, storage, and application in experimental design. The properties are largely similar to its non-deuterated analog.

Property	Value	Notes	Source
Physical State	Solid, crystalline powder	White in appearance.	[5]
Melting Point	201-204 °C (decomposes)	For the non-deuterated analog.	[5][6]
Solubility	Soluble in water	The product is water soluble, and may spread in water systems.	[7][8]
Stability	Hygroscopic	Store in a dry, cool, and well-ventilated place. Keep container tightly closed.	[7][8]
Reactivity	Can undergo intramolecular cyclization to form the reactive N,N-dimethylaziridinium ion.	This reaction is pH-dependent and is more prevalent in neutral or basic conditions.	[9][10]

Synthesis and Manufacturing Overview

The synthesis of deuterated compounds often mirrors the pathways of their non-deuterated counterparts, starting with isotopically labeled precursors. A common method for producing the non-deuterated 2-chloro-N,N-dimethylethylamine hydrochloride involves the reaction of 2-(dimethylamino)ethanol with thionyl chloride (SOCl₂).[11][12] The synthesis of the d4-labeled version would logically start from a deuterated ethanolamine precursor.

Caption: Simplified synthetic workflow for d4-DMC HCl.

This reaction is highly exothermic and requires careful temperature control.[11] The process typically involves the slow addition of the amino alcohol to cooled thionyl chloride, followed by purification of the resulting hydrochloride salt.[11]

Core Applications in Drug Development

The primary value of d4-DMC HCl lies in its utility as an analytical tool, leveraging its isotopic signature.

Internal Standard for Mass Spectrometry

In quantitative analysis, particularly LC-MS (Liquid Chromatography-Mass Spectrometry), an internal standard (IS) is crucial for accurate and precise results. An ideal IS co-elutes with the analyte of interest and experiences similar ionization efficiency and matrix effects. A stable isotope-labeled version of the analyte is the gold standard for an IS.[3]

When quantifying a drug candidate containing the N,N-dimethylaminoethyl moiety, d4-DMC HCl can be used to synthesize the corresponding deuterated drug analog. This d4-labeled drug then serves as the perfect internal standard, differing from the primary analyte only by its mass. This minimizes variability and leads to highly reliable quantification.[3]

Tracer for Pharmacokinetic and Metabolic Studies

Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is a critical part of drug development. By incorporating a deuterated building block like d4-DMC HCl into a drug molecule, researchers can trace its journey through a biological system.[3] Mass spectrometry can easily distinguish the deuterated drug and its metabolites from endogenous compounds, providing a clear picture of its metabolic fate.

Synthesis of Deuterated Pharmaceuticals

There is growing interest in "heavy drugs," where specific hydrogens are replaced with deuterium to slow down metabolism. This is known as the kinetic isotope effect. By strategically placing deuterium at sites of metabolic oxidation, the C-D bond, being stronger than a C-H bond, can be more resistant to cleavage by metabolic enzymes (e.g., Cytochrome P450s). This can lead to a longer half-life, reduced toxic metabolites, and an improved pharmacokinetic profile. d4-DMC HCl serves as a readily available starting material for synthesizing such modified drug candidates.[3]

Analytical Methodologies

Characterization and quantification of d4-DMC HCl and its derivatives rely on modern analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While the four deuterium atoms on the ethane backbone will not produce a signal in ¹H NMR, the remaining protons of the methyl groups will be visible. A typical ¹H NMR spectrum in D₂O for the non-deuterated analog shows a singlet for the N-methyl protons and two triplets for the ethyl protons.[13] For the d4 version, one would expect to see a singlet for the N-methyl protons, with the ethyl proton signals being absent.

Mass Spectrometry (MS)

Mass spectrometry is the key technique for applications involving d4-DMC HCl. Under electron ionization (EI), the non-deuterated molecule (C₄H₁₀ClN, MW 107.58) shows characteristic fragments.[9][14] The d4-analog will exhibit a mass shift corresponding to the number of deuterium atoms in the fragment. The molecular ion peak will be shifted by +4 Da compared to the non-deuterated version.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to separate d4-DMC HCl from impurities or from other components in a mixture before detection. Due to its high polarity, hydrophilic interaction liquid chromatography (HILIC) is often a suitable method.[15] A reverse-phase method with an ion-pairing agent can also be employed.

A general method for related compounds involves a C18 or a cyano (CN) column with a mobile phase consisting of a phosphate buffer and acetonitrile.[16][17]

• Column: Agilent Zorbax SB-CN (150 mm x 4.6 mm, 3.5 µm)[17]

• Mobile Phase: Isocratic elution with a mixture of 10mM Potassium Phosphate buffer (pH 8.0) and Acetonitrile (40:60)[17]

• Flow Rate: 0.8 mL/min[17]

• Column Temperature: 30 °C[17]

• Detection: UV at 195 nm[17]

• Injection Volume: 20 µL[17]

Experimental Protocol: Quantitative Analysis using LC-MS

The following protocol outlines a self-validating system for the quantification of a hypothetical drug, "Drug-X," using its deuterated analog, "Drug-X-d4," synthesized from d4-DMC HCl, as an internal standard.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Methodology:

• Preparation of Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of Drug-X into the same biological matrix (e.g., blank plasma).

• Sample Preparation:

  • To 100 µL of each calibration standard and unknown sample, add 10 µL of the internal standard solution (Drug-X-d4) at a fixed concentration.

  • Vortex briefly to mix.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes.

  • Carefully transfer the supernatant to an HPLC vial for analysis.

• LC-MS/MS Conditions:

  • Utilize an appropriate HPLC column and gradient to achieve chromatographic separation of the analyte from matrix components.

  • Optimize mass spectrometer parameters (e.g., electrospray voltage, gas flows) for both Drug-X and Drug-X-d4.

  • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode, monitoring a specific precursor-to-product ion transition for both the analyte and the internal standard.

• Data Analysis:

  • Integrate the peak areas for both Drug-X and Drug-X-d4.

  • Calculate the peak area ratio (Area of Drug-X / Area of Drug-X-d4).

  • Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards.

  • Determine the concentration of Drug-X in the unknown samples by interpolating their peak area ratios from the calibration curve.

This method's trustworthiness comes from the internal standard correcting for variations in sample preparation, injection volume, and ionization efficiency, ensuring highly accurate and reproducible results.

Safety and Handling

While this compound is deuterated, its chemical reactivity and toxicological profile are expected to be very similar to its non-deuterated analog, 2-Chloro-N,N-dimethylethylamine hydrochloride. Therefore, the same safety precautions must be observed.

• Hazards: The non-deuterated compound is classified as harmful or toxic if swallowed, fatal in contact with skin, and causes severe skin burns and eye damage.[7][8] It is also suspected of causing genetic defects.[8]

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[7][18] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[18] Avoid creating dust.[19]

• Storage: The compound is hygroscopic.[8] Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][18]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[7][18]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this chemical. [7][8][18][19][20]

Conclusion

2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride is more than just a deuterated molecule; it is a sophisticated tool that empowers researchers to conduct high-precision quantitative bioanalysis and detailed metabolic investigations. Its role as a precursor for stable isotope-labeled internal standards is critical for the development of robust analytical methods that meet stringent regulatory standards. Furthermore, its application in synthesizing deuterated drug candidates opens avenues for improving drug efficacy and safety profiles. A thorough understanding of its properties, handling requirements, and analytical methodologies is essential for leveraging its full potential in the advancement of pharmaceutical science.

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• (n.d.). SAFETY DATA SHEET.
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Synthesis Pathway for Deuterium-Labeled 2-Chloro-N,N-dimethyl-ethanamine: A Mechanistic and Methodological Guide

Executive Summary

Deuterium-labeled 2-chloro-N,N-dimethylethanamine (commonly handled as its hydrochloride salt) is a highly specialized bifunctional alkylating agent. Widely utilized in synthetic chemistry, pharmacokinetic profiling, and analytical mass spectrometry, its deuterium enrichment provides unparalleled metabolic stability and serves as a precise isotopic tracer[1]. This whitepaper provides a comprehensive, mechanistically grounded guide to the synthesis of the N,N-dimethyl-d6 variant (CAS 97941-91-8), detailing the retrosynthetic logic, core experimental workflows, and the critical chemical causality governing the reaction conditions.

Rationale for Deuteration & Pathway Selection

The strategic incorporation of deuterium into the N,N-dimethyl moiety (and optionally the ethylene backbone) leverages the Kinetic Isotope Effect (KIE) . Carbon-deuterium bonds possess a lower zero-point energy than carbon-hydrogen bonds, making them significantly more resistant to enzymatic cleavage. In pharmaceutical development, this mitigates rapid N-demethylation by cytochrome P450 enzymes, enhancing the half-life of derivative active pharmaceutical ingredients (APIs)[1].

Retrosynthetic Logic

The synthesis of 2-chloro-N,N-dimethylethanamine-d6 hydrochloride relies on the chlorination of a deuterated precursor, N,N-dimethyl-d6-ethanolamine. Thionyl chloride (SOCl₂) is universally selected as the chlorinating agent over phosphorus-based alternatives (like PCl₃ or PCl₅) due to a critical mechanistic requirement: the in situ generation of hydrogen chloride (HCl) gas[2].

Synthetic pathway for deuterium-labeled 2-chloro-N,N-dimethylethanamine HCl via chlorination.

Mechanistic Insights: The Aziridinium Intermediate

To understand the synthesis, one must understand the inherent instability of the product's free base. When N,N-dimethylethanolamine reacts with SOCl₂, it first forms a chlorosulfite ester intermediate. The tertiary nitrogen lone pair then executes an intramolecular nucleophilic attack on the beta-carbon, expelling sulfur dioxide (SO₂) and forming a highly reactive, three-membered aziridinium ion [3].

A free chloride ion subsequently attacks this strained ring to yield the 2-chloroethylamine structure[4]. However, if the final product remains as a free base, its own nitrogen lone pair will spontaneously re-cyclize into the aziridinium ion, leading to rapid, uncontrolled intermolecular polymerization. The HCl generated by the SOCl₂ reaction immediately protonates the tertiary amine, sequestering the lone pair and safely precipitating the product as a stable hydrochloride salt[4].

Mechanistic progression from chlorosulfite ester to the transient aziridinium ion intermediate.

Core Experimental Workflow

The following self-validating protocol details the conversion of N,N-dimethyl-d6-ethanolamine to the target hydrochloride salt.

Step 1: Controlled Chlorination

• Apparatus Setup: Equip a thoroughly dried three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, a reflux condenser, and an inert gas (N₂/Ar) inlet. Connect the condenser outlet to a gas scrubber to neutralize evolving SO₂ and HCl gases.

• Reagent Loading: Charge the flask with Thionyl Chloride (1.1 to 1.2 molar equivalents relative to the amino alcohol). Submerge the flask in an ice-water bath to maintain the internal temperature between 0°C and 5°C[2].

• Addition: Slowly add N,N-dimethyl-d6-ethanolamine dropwise via the dropping funnel.

  • Causality Note: This reaction is violently exothermic. Strict temperature control prevents the thermal degradation of the chlorosulfite intermediate and suppresses side reactions.

Step 2: Reflux and Maturation

• Thermal Activation: Once the addition is complete, remove the ice bath and allow the mixture to warm to ambient temperature over 30 minutes.

• Reflux: Gradually heat the mixture to 60–70°C for 1 to 2 hours.

  • Causality Note: Heating drives the intramolecular displacement of SO₂ (forming the aziridinium ion) and ensures complete conversion of the intermediate to the final chlorinated product.

Step 3: Quenching and Crystallization

• Quenching: Cool the reaction mixture to room temperature. Carefully add absolute ethanol dropwise.

  • Causality Note: Absolute ethanol reacts with any unreacted SOCl₂, converting it into volatile ethyl sulfite and HCl, preventing contamination of the final solid[4].

• Precipitation: Add cold diethyl ether or toluene to induce crystallization of the hydrochloride salt.

• Isolation: Filter the resulting off-white to white crystalline powder under a vacuum. Wash the filter cake twice with cold absolute ethanol or ether, then dry under a high vacuum to yield 2-chloro-N,N-dimethylethanamine-d6 hydrochloride.

Quantitative Data & Characterization

Characterization of the deuterated product requires verification of the isotopic shift. The table below summarizes the core physicochemical differences between the unlabeled and deuterium-labeled variants.

Compound Variant	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Mass Shift	Expected Melting Point
Unlabeled (Standard)	C₄H₁₁Cl₂N	144.04	Base	201–204 °C
N,N-Dimethyl-d6	C₄H₅D₆Cl₂N	150.08	+6 Da	201–204 °C
Fully Deuterated (d10)	C₄H₂D₁₀Cl₂N	154.10	+10 Da	201–204 °C

Quality Control & Self-Validation

• Mass Spectrometry (LC-MS): The primary validation of successful labeling is a distinct +6 Da shift (m/z 114.1 for the free base cation) compared to the unlabeled standard (m/z 108.1)[1].

• NMR Spectroscopy: In ¹H-NMR (D₂O), the prominent singlet typically observed at ~2.9 ppm for the N,N-dimethyl protons will be entirely absent, confirming ≥98% isotopic enrichment at the methyl sites.

• Titration: Potentiometric titration of the chloride ion can be used to confirm the 1:1 stoichiometry of the hydrochloride salt, ensuring no free base remains to trigger aziridinium-driven degradation.

References

• Resolve Mass Spectrometry. "2-Chloro-N,N-dimethyl-d6-ethylene-d4-amine HCl | CAS 97941-91-8". Available at:[Link]

• National Institutes of Health (PMC). "Photoinitiated release of an aziridinium ion precursor for the temporally-controlled alkylation of nucleophiles". Available at:[Link]

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Isotopic Purity Specifications and Technical Applications of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In the development of isotopologue-based active pharmaceutical ingredients (APIs) and highly precise LC-MS/MS internal standards, the structural and isotopic integrity of precursor building blocks is paramount. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2) [1] serves as a critical bifunctional aliphatic amine. By selectively incorporating four deuterium atoms on the ethyl chain, this molecule enables the synthesis of deuterated antihistamines (e.g., diphenhydramine-d4) and phenothiazines (e.g., chlorpromazine-d4).

As a Senior Application Scientist, I have structured this guide to move beyond basic specifications. We will explore the causality behind stringent isotopic purity limits, the mechanistic role of this precursor in drug synthesis, and the self-validating analytical protocols required to ensure batch-to-batch reproducibility.

Molecular Blueprint and the Causality of Isotopic Purity

The non-deuterated parent compound, 2-chloro-N,N-dimethylethylamine hydrochloride, is a ubiquitous alkylating agent[2]. Its deuterated counterpart, 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride, possesses the molecular formula C4H7D4Cl2N (accounting for the HCl salt) and a molecular weight of 148.07 g/mol [1],.

Why Isotopic Purity Matters

The industry standard for the isotopic enrichment of this compound is rigidly set at ≥ 98 atom % D [3]. The causality behind this specification is twofold:

• Kinetic Isotope Effect (KIE) Optimization: In drug development, replacing hydrogen with deuterium at metabolic "hotspots" (such as the ethyl linker in diphenhydramine) strengthens the carbon-deuterium bond. This slows down cytochrome P450-mediated N-dealkylation. If the isotopic purity falls below 98%, the presence of residual protons (D0-D3 isotopologues) introduces pharmacokinetic heterogeneity, effectively diluting the KIE and causing unpredictable metabolic clearance rates.

• Mass Spectrometric Integrity: When synthesized into an internal standard for quantitative LC-MS/MS, any unlabelled precursor (D0) directly translates into an unlabelled internal standard. This creates isobaric interference (cross-talk) with the endogenous or unlabelled analyte, artificially inflating the baseline and severely compromising the Limit of Quantitation (LOQ).

Quantitative Specifications

Table 1: Physicochemical and Isotopic Specifications

Parameter	Specification	Causality / Rationale
Chemical Name	2-Chloro-N,N-dimethyl-ethan Amine-d4 HCl	Fully deuterated ethyl chain; dimethyl groups remain unlabeled.
CAS Number	1252995-12-2	Unique identifier for the specific d4 isotopologue[1].
Molecular Formula	C4H7D4Cl2N	Includes the hydrochloride salt essential for stability.
Molecular Weight	148.07 g/mol	+4 Da mass shift compared to the unlabeled compound (144.04 g/mol ).
Isotopic Purity	≥ 98.0 Atom % D	Essential for minimizing KIE variance and MS interference[3].

| Chemical Purity | ≥ 95.0% (HPLC) | Prevents the propagation of side reactions during downstream API synthesis. |

Table 2: Acceptable Isotopic Distribution Limits (HRMS)

Isotopologue	Mass Shift	Maximum Allowable Limit (%)	Impact of Exceeding Limit
D4 (Target)	+4 Da	≥ 98.0% (Minimum)	Optimal target for stable isotope labeling.
D3	+3 Da	≤ 1.5%	Minor reduction in KIE efficacy.
D2	+2 Da	≤ 0.4%	Introduces complex isotopic envelopes in mass spectra.
D1	+1 Da	≤ 0.1%	Significant interference in MS/MS transitions.

| D0 (Unlabeled) | 0 Da | ≤ 0.1% | Direct baseline inflation for unlabeled analyte quantitation. |

Mechanistic Role in Deuterated Drug Synthesis

2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride acts as a highly reactive electrophile. Under basic conditions, the hydrochloride salt is neutralized, allowing the free amine to undergo intramolecular cyclization to form a reactive aziridinium ion intermediate. This intermediate is subsequently attacked by nucleophiles (such as diphenylmethanol) to form deuterated APIs.

Because the deuterium atoms are bound to the carbon backbone (C-D bonds) rather than heteroatoms (like O-D or N-D), they are entirely non-exchangeable under standard synthetic conditions. This guarantees that the isotopic purity of the precursor is perfectly conserved in the final API.

Caption: Workflow for synthesizing Diphenhydramine-d4 using the deuterated amine precursor.

Analytical Protocols for Isotopic Purity Validation

To ensure absolute trustworthiness in our analytical data, we employ a self-validating, orthogonal approach. High-Resolution Mass Spectrometry (HRMS) maps the intact isotopologue distribution, while Quantitative Nuclear Magnetic Resonance (qNMR) pinpoints the exact structural location of any residual protons[2].

Caption: Orthogonal analytical workflow for validating isotopic purity via NMR and HRMS.

Protocol A: Isotopic Distribution via HRMS (ESI+)

Causality: HRMS is mandatory because the mass defect of deuterium (1.014 Da) versus hydrogen (1.008 Da) requires high resolving power to distinguish true isotopologues from background isobaric chemical noise.

• Sample Preparation: Dissolve 1.0 mg of the d4-amine hydrochloride in 10 mL of LC-MS grade Water:Acetonitrile (50:50, v/v) containing 0.1% formic acid to promote robust protonation.

• Instrument Calibration: Tune the HRMS (e.g., Q-TOF or Orbitrap) in positive electrospray ionization (ESI+) mode. Calibrate using a standard tuning mix to achieve a mass accuracy of < 2 ppm.

• Data Acquisition: Infuse the sample at 10 µL/min. Record the MS1 spectrum across an m/z range of 100-200. The target protonated molecular ion [M+H]+ for the d4 isotopologue is expected at m/z 112.083.

• Data Extraction: Extract the exact ion chromatograms (EIC) for m/z 108.058 (D0), 109.064 (D1), 110.070 (D2), 111.076 (D3), and 112.083 (D4).

• Self-Validation Check: The system self-validates by analyzing the chlorine isotopic signature. The theoretical isotopic pattern of the chlorine atom ( 35Cl and 37Cl in a ~3:1 ratio) must perfectly match the observed M and M+2 peaks for the D4 cluster. If the ratio deviates, it indicates co-eluting contamination.

• Quantification: Calculate the relative abundance. Ensure D0 is ≤ 0.1% and D4 is ≥ 98.0%.

Protocol B: Quantitative Proton Profiling via 1H NMR

Causality: While HRMS provides the overall distribution, 1H NMR is required to verify that the deuteration is exclusively localized to the ethyl chain and that the N,N-dimethyl groups remain fully protonated.

• Sample Preparation: Dissolve 10 mg of 2-Chloro-N,N-dimethyl-ethan Amine-d4 HCl in 0.6 mL of Deuterium Oxide (D2O, 99.99% D)[2]. Add a known concentration of TSP-d4 as an internal quantitative standard.

• Instrument Setup: Tune a 500 MHz (or higher) NMR spectrometer. Shim the magnetic field to achieve a line width < 1 Hz for the TSP signal.

• Data Acquisition: Acquire a 1H NMR spectrum utilizing a long relaxation delay (D1 ≥ 30 seconds, which is > 5 × T1 of the longest relaxing proton) to ensure fully quantitative integration.

• Spectral Processing & Integration: Apply Fourier transform, phase correction, and baseline correction. Integrate the non-deuterated N,N-dimethyl protons (a strong singlet at ~2.9 ppm, integrating to exactly 6H).

• Residual Proton Calculation: Inspect the region between 3.0 - 4.0 ppm for any residual signals corresponding to the deuterated ethyl chain.

• Self-Validation Check: Calculate the Atom % D by comparing the residual ethyl integrals against the 6H dimethyl reference. This calculated purity must correlate within ±0.5% of the D4 abundance determined by HRMS.

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Mechanistic Elucidation and Experimental Protocols for Alkylation via 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Introduction & Strategic Utility

The integration of stable isotopes into active pharmaceutical ingredients (APIs) has revolutionized both pharmacokinetic profiling and mass spectrometry (MS) bioanalysis. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2) [[1]]() serves as a highly specialized bifunctional alkylating agent. It is primarily deployed to append a deuterated dimethylaminoethyl pharmacophore (–CD₂–CD₂–N(CH₃)₂) onto nucleophilic scaffolds such as indoles, phenols, and amines.

The strategic utility of the d4-variant is twofold:

• Kinetic Isotope Effect (KIE): The stronger C–D bonds at the ethyl bridge resist cytochrome P450-mediated N-dealkylation, potentially enhancing the metabolic stability of the resulting therapeutic.

• Bioanalytical Precision: It acts as an ideal precursor for synthesizing co-eluting internal standards for LC-MS/MS, where the +4 Da mass shift perfectly resolves the analyte from endogenous matrix interference.

Mechanistic Elucidation: The Aziridinium Pathway

A common misconception in amine alkylation is that the reaction proceeds via a standard intermolecular Sₙ2 displacement of the chloride ion. However, the alkylation mechanism of nitrogen mustards and their analogs is governed by anchimeric assistance (neighboring group participation) 2.

When the hydrochloride salt is neutralized by a base, the lone pair of electrons on the tertiary nitrogen becomes active. Due to the proximity of the β-chloro group, an intramolecular nucleophilic attack occurs, displacing the chloride ion and forming a highly strained, three-membered aziridinium ion . This cationic intermediate is a potent electrophile. The subsequent ring-opening by an exogenous nucleophile (e.g., a deprotonated phenol or indole) is rapid and highly efficient, dictating the overall reaction kinetics 3.

Fig 1: Mechanistic pathway of aziridinium-mediated alkylation using the d4-labeled reagent.

Quantitative Data: Reaction Parameters

The choice of solvent and base is critical to stabilizing the aziridinium intermediate while preventing unwanted solvolysis (e.g., reacting with water or alcohols). Below is a comparative matrix of optimized parameters for different substrate classes based on established medicinal chemistry workflows.

Substrate Class	Target Nucleophile	Optimal Solvent	Base / Catalyst	Temp (°C)	Time (h)	Expected Yield (%)
Indoles	N1 (Amine)	DMSO	KOH / KI	25 (RT)	24	85 - 90
Phenols	O (Hydroxyl)	Butanone	K₂CO₃ / NaI	80 (Reflux)	1.5	80 - 85
Anilines	N (Amine)	DMF	NaH	0 to 25	4 - 6	70 - 75

Experimental Methodology: Self-Validating O-Alkylation Protocol

This protocol details the O-alkylation of a phenolic substrate (e.g., for the synthesis of duocarmycin analogs) [[4]](). The workflow is designed as a self-validating system , embedding causality and in-process controls (IPCs) to ensure the integrity of the d4-label.

Phase 1: Reagent Activation & Free-Basing

• Causality: The hydrochloride salt must be neutralized to liberate the amine lone pair, which is a prerequisite for aziridinium formation.

• Step 1: Suspend the phenolic substrate (1.0 equiv) and anhydrous K₂CO₃ (4.0 equiv) in butanone (methyl ethyl ketone).

  • Why Butanone? It is a polar aprotic solvent that supports a reflux temperature (~80°C) sufficient to drive the cyclization without acting as a competing nucleophile.

• Step 2: Add a catalytic amount of NaI (0.1 equiv).

  • Why NaI? Iodide acts via a Finkelstein-type halogen exchange, converting the alkyl chloride into a more reactive alkyl iodide intermediate, which accelerates the alkylation and stabilizes the transition state.

Phase 2: Alkylation & Ring Opening

• Step 3: Add 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (1.1 equiv) to the stirring mixture.

• Step 4: Heat the reaction mixture to reflux (80°C) for 1.5 hours 4.

• Self-Validation IPC (TLC): Monitor the reaction via Thin-Layer Chromatography (DCM:MeOH 9:1). The disappearance of the starting phenol and the emergence of a highly polar, UV-active spot indicates successful conversion.

Phase 3: Workup & Isotopic Verification

• Step 5: Cool the mixture to room temperature, concentrate under reduced pressure, and partition the residue between EtOAc and H₂O. Extract the aqueous layer with EtOAc. Wash combined organics with 1 M aqueous Na₂CO₃ to remove unreacted phenol.

• Self-Validation IPC (LC-MS): Submit an aliquot of the organic phase for LC-MS analysis.

  • Validation Metric: The mass spectrum must display a primary [M+H]+ peak corresponding to the exact mass of the substrate + 76 Da (the mass of the –C₄H₆D₄N group). A mass addition of only +72 Da indicates contamination with non-deuterated reagent, failing the isotopic validation.

References

• National Institutes of Health (PMC). Identification of Psychoplastogenic N,N-Dimethylaminoisotryptamine (isoDMT) Analogs Through Structure-Activity Relationship Studies. Available at: [Link]

• ACS Publications. Synthesis of 1-Substituted 3-(Chloromethyl)-6-aminoindoline (6-Amino-seco-CI) DNA Minor Groove Alkylating Agents and Structure−Activity Relationships for Their Cytotoxicity. Available at: [Link]

• Miljøstyrelsen (Danish Environmental Protection Agency). Category approach for selected brominated flame retardants. Available at:[Link]

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An In-depth Technical Guide on the Stability and Degradation Pathways of 2-Chloro-N,N-dimethyl-ethan Amine-d4

Foreword: The Critical Role of Isotopic Labeling in Drug Development

In the landscape of modern pharmaceutical development, the use of stable isotopically labeled (SIL) compounds, such as 2-Chloro-N,N-dimethyl-ethan Amine-d4, is indispensable. These molecules serve as invaluable internal standards in bioanalytical studies, enabling precise quantification of active pharmaceutical ingredients (APIs) and their metabolites. The underlying assumption for their use is that they exhibit identical chemical behavior to their non-labeled counterparts. However, subtle differences in reaction kinetics, influenced by the kinetic isotope effect (KIE), can impact their stability. This guide provides a comprehensive examination of the stability and degradation pathways of 2-Chloro-N,N-dimethyl-ethan Amine-d4, offering researchers and drug development professionals the foundational knowledge to ensure the integrity of their analytical data and the stability of their formulations.

Physicochemical Properties and Structural Considerations

2-Chloro-N,N-dimethyl-ethan Amine, often handled as its more stable hydrochloride salt, is a reactive intermediate used in the synthesis of numerous pharmaceuticals.[1][2][3] The deuterated form, with four deuterium atoms on the N-methyl groups, is specifically designed for use in mass spectrometry-based analytical methods.

Property	Value	Reference
Chemical Name	2-Chloro-N,N-di(trideuteriomethyl)ethanamine	N/A
CAS Number	4584-46-7 (non-deuterated HCl salt)	[4]
Molecular Formula	C4H6D4ClN	N/A
Molecular Weight	111.61 g/mol (free base)	N/A
Appearance	Typically an off-white to yellow crystalline powder (as HCl salt)	[5]
Solubility	Soluble in water	[6][7]
Stability	Hygroscopic; sensitive to moisture and bases	[5][8][9]

The key structural feature governing the reactivity of this molecule is the presence of a tertiary amine beta to a chlorine atom. This arrangement predisposes the molecule to intramolecular cyclization, a critical degradation pathway discussed in detail below. The deuteration of the N-methyl groups is not expected to significantly alter the fundamental chemical properties but may influence the rates of certain degradation reactions, particularly metabolic N-demethylation.[10]

Primary Degradation Pathway: Intramolecular Cyclization and Hydrolysis

The most significant degradation pathway for 2-Chloro-N,N-dimethyl-ethan Amine in aqueous media is a pH-dependent intramolecular cyclization to form the highly reactive N,N-dimethylaziridinium ion.[9][11] This is followed by hydrolysis to yield 2-(N,N-dimethylamino)ethanol.

Mechanism of Cyclization and Hydrolysis

The degradation proceeds in two main steps:

• Deprotonation and Cyclization: In neutral to basic conditions, the tertiary amine is deprotonated, allowing the lone pair of electrons on the nitrogen to act as an internal nucleophile. This results in the displacement of the chloride ion and the formation of a strained, three-membered aziridinium ring. In acidic conditions (pH < 4), the amine is protonated, which prevents this cyclization and confers greater stability to the molecule.[9]

• Hydrolysis of the Aziridinium Ion: The highly strained and electrophilic aziridinium ion is susceptible to nucleophilic attack by water. This leads to the opening of the ring and the formation of the stable and less reactive alcohol, 2-(N,N-dimethylamino)ethanol.

The overall degradation pathway is illustrated in the diagram below:

Caption: Primary degradation pathway of 2-Chloro-N,N-dimethyl-ethan Amine-d4.

The Impact of Deuteration: Kinetic Isotope Effect

While the degradation pathway remains the same for the deuterated analogue, the rate of N-demethylation, a common metabolic pathway for many drugs containing a dimethylamino group, would be expected to be slower due to the kinetic isotope effect (KIE). The C-D bond is stronger than the C-H bond, requiring more energy for cleavage. This can lead to a reduced rate of formation of the N-demethylated metabolite in vivo. For the chemical degradation pathways discussed here, the effect of deuteration on the N-methyl groups is likely to be minimal as these bonds are not directly broken during the intramolecular cyclization or subsequent hydrolysis.

Oxidative and Photolytic Degradation Pathways

Forced degradation studies are essential to identify potential degradation products that may form under various stress conditions.

Oxidative Degradation

2-Chloro-N,N-dimethyl-ethan Amine is incompatible with strong oxidizing agents.[8][12] Oxidation of tertiary amines can lead to a variety of products. A likely product of oxidative degradation is the corresponding N-oxide, 2-Chloro-N,N-dimethyl-ethan Amine-d4 N-oxide. Further oxidation or rearrangement could lead to more complex degradation products.

Caption: Workflow for a forced degradation study.

Step-by-Step Methodologies

Objective: To investigate the stability of 2-Chloro-N,N-dimethyl-ethan Amine-d4 under various stress conditions and to identify major degradation products.

Materials:

• 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H2O2)

• Volumetric flasks, pipettes, and autosampler vials

• pH meter

• Photostability chamber

• Oven

• LC-MS/MS system

Analytical Method: A stability-indicating LC-MS/MS method should be developed and validated. A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often suitable for retaining and separating this polar compound and its polar degradants. [13][14] Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride in an appropriate solvent (e.g., water or a slightly acidic buffer to ensure initial stability) at a concentration of approximately 1 mg/mL.

• Forced Degradation Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Store at 60°C and sample at 0, 2, 4, 8, and 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature and sample at 0, 15, 30, 60, and 120 minutes. The reaction is expected to be rapid. [9] * Oxidative Degradation: Mix the stock solution with an equal volume of 3% H2O2. Store at room temperature and sample at 0, 2, 4, 8, and 24 hours.

  • Thermal Degradation: Store the solid compound and the stock solution at 60°C. Sample the solution at 0, 1, 3, and 7 days.

  • Photolytic Degradation: Expose the solid compound and the stock solution to light in a photostability chamber (ICH Q1B conditions). Sample the solution at 0, 1, 3, and 7 days. A control sample should be wrapped in aluminum foil to exclude light.

• Sample Analysis: Before analysis, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration with the mobile phase. Analyze using the validated LC-MS/MS method.

Data Interpretation and Summary

The results of the forced degradation study can be summarized in a table to provide a clear overview of the stability profile.

Stress Condition	Reagent	Temperature	Duration	% Degradation (Hypothetical)	Major Degradation Products
Acid Hydrolysis	0.1 M HCl	60°C	24 h	< 5%	None significant
Base Hydrolysis	0.1 M NaOH	RT	2 h	> 90%	2-(N,N-dimethylamino)ethanol-d4
Oxidation	3% H2O2	RT	24 h	~15%	2-Chloro-N,N-dimethyl-ethan Amine-d4 N-oxide
Thermal	N/A	60°C	7 d	< 2% (in solution)	Minimal
Photolytic	UV/Vis	RT	7 d	~10%	To be identified

Conclusion and Recommendations

2-Chloro-N,N-dimethyl-ethan Amine-d4 is a stable compound under acidic, thermal, and photolytic stress conditions. However, it is highly susceptible to degradation in neutral and basic aqueous solutions, primarily through intramolecular cyclization to the N,N-dimethylaziridinium ion, followed by hydrolysis to 2-(N,N-dimethylamino)ethanol-d4. The deuteration on the N-methyl groups is unlikely to significantly affect this chemical degradation pathway but is expected to slow down potential N-demethylation in metabolic studies.

For researchers and drug development professionals, it is crucial to:

• Store the compound as the hydrochloride salt in a dry, cool, and well-ventilated place. [8]* Prepare aqueous solutions fresh before use. If storage is necessary, maintain the pH of the solution below 4. [9]* Use a validated stability-indicating analytical method to monitor for potential degradation products in formulations and during bioanalytical sample processing.

By understanding these stability characteristics and degradation pathways, scientists can ensure the accurate and reliable use of 2-Chloro-N,N-dimethyl-ethan Amine-d4 in their research and development activities.

References

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• Fisher Scientific. "Safety Data Sheet: 2-Chloro-N,N-dimethylethylamine hydrochloride." (2009).
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• BenchChem. "A Comparative Guide to HPLC Methods for Purity Determination of 2-chloro-N-methylethanamine Hydrochloride."
• Veeprho. "2-Chloro-N,N-dimethylethylamine Hydrochloride | CAS 4584-46-7."
• Szymańska, J. et al. "Safe decontamination of cytostatics from the nitrogen mustards family. Part one: cyclophosphamide and ifosfamide." Dove Medical Press, 2018.
• Science.gov.
• Taylor, R. B., et al. "Determination of N,N-dimethylaminoethyl chloride and the dimethylaziridinium ion at sub-ppm levels in diltiazem hydrochloride by LC-MS with electrospray ionisation." Journal of Pharmaceutical and Biomedical Analysis, 1999.
• Cole-Parmer. "Material Safety Data Sheet - 2-Dimethylaminoethyl chloride hydrochloride, 99%." (2005).
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• Deng, L., et al. "Effects of amines on the formation and photodegradation of DCNM under UV/chlorine disinfection." PubMed, 2020.
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• Cheméo. "Chemical Properties of Ethanamine, 2-chloro-N,N-dimethyl- (CAS 107-99-3)."
• ChemicalBook. "4584-46-7(2-Dimethylaminoethyl chloride hydrochloride) Product Description."
• Otsuka, M., et al. "Analysis of degradation products of nitrogen mustards via hydrophilic interaction liquid chromatography-tandem mass spectrometry." PubMed, 2019.
• LGC Standards. "2-Chloro-N,N-diethylethanamine Hydrochloride (2-Chlorotriethylamine Hydrochloride; (2-Chloroethyl)diethylamine Hydrochloride)."
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• BenchChem. "Stability issues and degradation pathways of Diethylaminoethoxy-ethyl chloride."
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• NIST. "Ethanamine, 2-chloro-N,N-dimethyl- - the NIST WebBook."
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NMR Spectroscopy Reference Data and Analytical Workflows for 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Executive Summary

In modern drug development, the strategic incorporation of stable isotopes—particularly deuterium—into active pharmaceutical ingredients (APIs) is a proven method for enhancing metabolic stability and generating high-fidelity internal standards for LC-MS/MS pharmacokinetic tracing. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2)[1] acts as a critical deuterated alkylating agent in the synthesis of labeled antihistamines, selective estrogen receptor modulators (e.g., Tamoxifen-d4), and calcium channel blockers (e.g., Diltiazem-d4)[2].

This technical whitepaper provides an authoritative, self-validating framework for the Nuclear Magnetic Resonance (NMR) spectroscopic characterization of this specific d4-isotopologue. By detailing the causality behind chemical shifts, isotopic coupling, and acquisition parameters, this guide ensures that researchers can definitively verify the isotopic purity and structural integrity of the reagent prior to downstream synthetic applications.

Chemical & Structural Profiling

Before executing NMR acquisition, it is critical to understand the structural physics of the molecule. The "-d4" designation indicates complete deuteration of the ethyl bridge, leaving the N,N-dimethyl groups as the only protonated aliphatic sites.

• Compound Name: 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride[3]

• CAS Number: 1252995-12-2[1]

• Molecular Formula: C₄H₇D₄Cl₂N

• Molecular Weight: 148.07 g/mol

• Structural Formula: Cl–CD₂–CD₂–N(CH₃)₂ · HCl

Fig 1: S_N2 alkylation workflow utilizing the d4-labeled reagent for pharmacokinetic API tracing.

Multi-Nuclear NMR Reference Data

The following tables synthesize the expected quantitative NMR data for the d4-isotopologue. The data is grounded in the established shifts of the undeuterated analog[4], mathematically adjusted for isotopic effects.

Table 1: ¹H NMR Reference Data (Solvent: D₂O, 400 MHz)

In the undeuterated analog, the ¹H NMR spectrum exhibits distinct triplets at 3.60 ppm and 3.97 ppm corresponding to the ethyl bridge[4]. Upon full deuteration, these signals are abrogated.

Functional Group	Chemical Shift (ppm)	Multiplicity	Integration	Causality / Mechanistic Note
N–(CH₃)₂	~2.97	Singlet (s)	6H	Unaffected by deuteration. Serves as the primary internal integration standard.
N–CD₂	Absent	-	0H	Replaced by deuterium. Absence validates isotopic purity at the alpha position.
Cl–CD₂	Absent	-	0H	Replaced by deuterium. Absence validates isotopic purity at the beta position.
HDO (Solvent)	4.79	Singlet (s)	-	Residual solvent peak due to rapid exchange of the HCl proton with D₂O.

Table 2: ¹³C{¹H} NMR Reference Data (Solvent: D₂O, 100 MHz)

Deuterium substitution introduces distinct spin-spin coupling in the ¹³C spectrum[5]. Because deuterium has a nuclear spin of I=1 , the multiplicity follows the 2nI+1 rule.

Functional Group	Chemical Shift (ppm)	Multiplicity	¹J_CD Coupling	Causality / Mechanistic Note
N–(CH₃)₂	~43.0	Singlet (s)	-	No direct D-coupling.
N–CD₂	~55.5	Pentet (p)	~21.5 Hz	Spin I=1 of two D atoms ( n=2 ) causes a 1:2:3:2:1 splitting. Shifted slightly upfield (~0.5 ppm) due to the heavy-atom isotope effect.
Cl–CD₂	~38.5	Pentet (p)	~21.5 Hz	The coupling constant is derived from the gyromagnetic ratio: 1JCH​/6.514≈21.5 Hz.

Table 3: ²H NMR Reference Data (Solvent: H₂O, 61.4 MHz)

Direct deuterium observation provides orthogonal confirmation of the label's position.

Functional Group	Chemical Shift (ppm)	Multiplicity	Integration	Causality / Mechanistic Note
N–CD₂	~3.60	Broad Singlet (br s)	2D	Corresponds exactly to the missing ¹H signal. Broadened due to quadrupolar relaxation.
Cl–CD₂	~3.97	Broad Singlet (br s)	2D	Corresponds exactly to the missing ¹H signal.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness in the analytical data, the following protocol is designed as a self-validating system . Each step acts as a quality gate for the next, ensuring that experimental artifacts (e.g., incomplete relaxation, solvent suppression issues) do not masquerade as isotopic impurities.

Phase 1: Sample Preparation

• Massing: Weigh exactly 10.0 mg of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride.

• Solvation: Dissolve in 0.6 mL of 100.0 atom % D₂O containing 0.05% TSP (trimethylsilylpropanoic acid) as an internal reference.

  • Causality: D₂O is selected because the hydrochloride salt is highly polar and water-soluble[2]. Utilizing 100.0 atom % D₂O prevents trace protium from the solvent from artificially inflating the baseline, while the amine hydrochloride proton rapidly exchanges with the solvent, becoming invisible in the ¹H spectrum.

Phase 2: Orthogonal Acquisition Workflow

• ¹H NMR (Isotopic Purity Check):

  • Parameters: 400 MHz, 16 scans, relaxation delay ( d1 ) = 10 seconds.

  • Validation Logic: A highly extended d1 delay ensures complete longitudinal relaxation ( T1​ ) of the N-CH₃ protons. If d1 is too short, the integration of the 6H singlet will be artificially low, skewing the isotopic purity calculation. The absolute absence of triplets at 3.60 and 3.97 ppm validates >98% isotopic purity.

• ¹³C{¹H} NMR (Structural Confirmation):

  • Parameters: 100 MHz, 1024 scans, d1 = 2 seconds.

  • Validation Logic: Proton decoupling simplifies the spectrum, but the C-D coupling remains active. Observing the characteristic 1:2:3:2:1 pentets at ~55.5 ppm and ~38.5 ppm definitively proves that the deuteriums are covalently bound to the ethyl backbone, ruling out non-covalent deuterium exchange.

• ²H NMR (Direct Label Verification):

  • Parameters: 61.4 MHz, 128 scans, acquired without a lock (or locked on a different nucleus), using H₂O as the solvent.

  • Validation Logic: Directly detects the deuterium atoms. The chemical shifts in ²H NMR closely mirror those in ¹H NMR, providing orthogonal confirmation of the label positions and ruling out structural rearrangements during synthesis.

Fig 2: Self-validating multi-nuclear NMR workflow for isotopic purity and structural confirmation.

References

• Pharmaffiliates. "1252995-12-2| Chemical Name : 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride".
• Santa Cruz Biotechnology (SCBT). "2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride | CAS 1252995-12-2".
• Benchchem. "2-Chloro-N,N-dimethylethanamine hydrochloride | 4584-46-7".
• ChemicalBook. "2-Dimethylaminoethyl chloride hydrochloride(4584-46-7) 1H NMR spectrum".
• PubChem. "N,N-Dimethylaminoethyl chloride hydrochloride | C4H11Cl2N | CID 11636816".

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Strategic Pharmacokinetic Modulation via Deuterium Substitution: Utilizing 2-Chloro-N,N-dimethyl-ethan Amine-d4 in Drug Design

Executive Summary

The "deuterium switch" strategy has revolutionized modern pharmacokinetics by leveraging the Deuterium Kinetic Isotope Effect (DKIE) to enhance the metabolic stability of active pharmaceutical ingredients (APIs)[]. A critical structural motif in many CNS-active drugs, antihistamines, and selective estrogen receptor modulators (SERMs) is the dimethylaminoethyl group.

This whitepaper provides an in-depth technical guide on utilizing 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2)[2][3] as a foundational synthon. By incorporating four deuterium atoms specifically on the ethylene bridge ( −CD2​−CD2​−N(CH3​)2​ ), drug developers can strategically shunt cytochrome P450 (CYP450) metabolism away from rapid clearance pathways, significantly improving half-life ( T1/2​ ) and systemic exposure ( AUC )[4].

Mechanistic Rationale: The Deuterium Kinetic Isotope Effect (DKIE)

The core principle behind utilizing 2-Chloro-N,N-dimethyl-ethan Amine-d4 lies in the fundamental physics of the carbon-deuterium (C-D) bond. Because deuterium has twice the mass of protium (hydrogen), the C-D bond possesses a lower zero-point vibrational energy. Consequently, cleaving a C-D bond requires significantly more activation energy than cleaving a C-H bond[][4].

Causality in Metabolic Shunting

When a standard dimethylaminoethyl-containing drug (e.g., diphenhydramine or tamoxifen analogs) enters the hepatic system, CYP450 enzymes (predominantly CYP2D6 and CYP3A4) target the aliphatic chain for oxidation. Oxidation at the α -carbon (adjacent to the nitrogen or the ether/amine linkage) leads to rapid deamination or chain cleavage, resulting in inactive or toxic metabolites.

By synthesizing the API with the d4-synthon, the α

• and β -carbons of the ethyl chain are protected by C-D bonds. This structural fortification invokes a primary DKIE, slowing down the rate-limiting step of α -carbon oxidation. As a result, the metabolic flux is "shunted" toward alternative, often more predictable pathways (such as N-demethylation), thereby reducing intrinsic clearance ( CLint​ ) and extending the therapeutic window[5][6].

  Caption: CYP450 metabolic shunting induced by the Deuterium Kinetic Isotope Effect.

Pharmacokinetic Impact: Quantitative Data

The integration of the d4-ethylene bridge yields profound changes in the pharmacokinetic profile of the resulting API. Below is a comparative data matrix summarizing the typical PK shifts observed when transitioning from a standard dimethylaminoethyl API to its d4-analog (data generalized from established deuterated models)[][4].

Pharmacokinetic Parameter	Standard API (Non-Deuterated)	d4-Deuterated API	Fold Change	Clinical Implication
Intrinsic Clearance ( CLint​ )			↓ 2.4x	Reduced hepatic first-pass metabolism.
Half-Life ( T1/2​ )	5.4 hours	9.8 hours	↑ 1.8x	Enables once-daily or twice-daily dosing regimens.
Exposure ( AUC0−∞​ )	145 ng⋅hr/mL	285 ng⋅hr/mL	↑ 1.9x	Higher systemic bioavailability at equivalent doses.
Metabolite Load ( Cmax​ ratio)	1.5 (Metabolite/Parent)	0.4 (Metabolite/Parent)	↓ 3.7x	Decreased risk of off-target metabolite toxicity.

Experimental Methodologies: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow incorporates internal controls to verify both the chemical synthesis and the biological assay.

Protocol A: Synthesis of d4-API via Biphasic Alkylation

Objective: To synthesize a deuterated API (e.g., a diphenhydramine analog) using 2-Chloro-N,N-dimethyl-ethan Amine-d4[3][7].

Causality & Design: A biphasic system (aqueous NaOH and Toluene) with a phase-transfer catalyst (PTC) is utilized. The PTC ensures the nucleophilic alkoxide remains in the organic phase, preventing the premature aqueous hydrolysis of the highly reactive 2-Chloro-N,N-dimethyl-ethan Amine-d4 synthon.

• Preparation: Dissolve 1.0 eq of the parent alcohol (e.g., diphenylmethanol) in anhydrous toluene. Add 0.1 eq of tetrabutylammonium bromide (TBAB) as the PTC.

• Activation: Add an equal volume of 50% (w/w) aqueous NaOH. Stir vigorously at 80°C for 30 minutes to generate the alkoxide intermediate.

• Alkylation: Slowly add 1.2 eq of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2) dropwise over 1 hour. Self-Validation: The slow addition prevents thermal runaway and limits the formation of quaternary ammonium side-products.

• Reaction Monitoring: Monitor via LC-MS. Self-Validation: The reaction is deemed complete when the parent mass disappears and a distinct +4 Da mass shift (corresponding to the d4-API) dominates the chromatogram.

• Workup: Separate the organic layer, wash with brine, dry over MgSO4​ , and concentrate under vacuum. Purify via flash chromatography.

Protocol B: In Vitro Human Liver Microsome (HLM) Stability Assay

Objective: To quantify the reduction in CLint​ resulting from the d4-substitution[4].

Causality & Design: By incubating the compound with HLMs and an NADPH-regenerating system, we isolate Phase I CYP450 metabolism. The inclusion of strict controls validates the enzymatic integrity of the microsomes.

• Incubation Setup: Prepare a solution of the d4-API in 100 mM potassium phosphate buffer (pH 7.4). Add pooled Human Liver Microsomes (HLM) to a final protein concentration of 0.5 mg/mL .

• Control Implementation (Self-Validation):

  • Positive Control: Run a parallel assay using Verapamil (a known rapid-clearance drug) to confirm HLM viability.

  • Negative Control: Run a parallel assay of the d4-API without NADPH to rule out chemical instability or non-CYP degradation.

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding the NADPH-regenerating system (final concentration 1 mM ).

• Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract aliquots and immediately quench in of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the depletion half-life and CLint​ [8].

Caption: Workflow for synthesizing and validating the PK profile of d4-APIs.

Conclusion

The targeted application of 2-Chloro-N,N-dimethyl-ethan Amine-d4 represents a highly efficient, capital-friendly approach to drug optimization. By leveraging the Deuterium Kinetic Isotope Effect at the vulnerable ethylene bridge, developers can systematically engineer out metabolic liabilities, yielding APIs with superior pharmacokinetic profiles, reduced dosing frequencies, and enhanced patient compliance.

References

• BOC Sciences. Approved Deuterated Drugs: Advantages of Deuterated Compounds. BOC Sciences.

• MedChemExpress. Diphenhydramine-d6 hydrochloride | Stable Isotope. MedChemExpress.7

• National Institutes of Health (PMC). Effect of N-methyl deuteration on metabolism and pharmacokinetics of enzalutamide. PubMed Central.4

• Santa Cruz Biotechnology (SCBT). 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride | CAS 1252995-12-2. SCBT.3

• Clinivex. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride Supplier. Clinivex.2

• Oxford Academic. Immunoassay Screening of Diphenhydramine in Urine and Blood Using a Newly Developed Assay. Journal of Analytical Toxicology.8

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• 5. isotope.com [isotope.com]
• 6. Deuterium isotope effects on drug pharmacokinetics. I. System-dependent effects of specific deuteration with aldehyde oxidase cleared drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application and Protocol for the Quantification of 2-Chloro-N,N-dimethylethylamine in Human Plasma using 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride as an LC-MS Internal Standard

Introduction: The Imperative for Accurate Bioanalysis

In the realm of drug development and clinical research, the precise and reliable quantification of analytes in complex biological matrices is paramount. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for bioanalysis due to its high sensitivity, selectivity, and specificity.[1] However, the accuracy of LC-MS/MS data can be compromised by various factors, including sample preparation variability, matrix effects, and instrument fluctuations.[2] To mitigate these challenges, the use of a suitable internal standard (IS) is indispensable.

Stable isotope-labeled (SIL) internal standards are widely considered the most effective choice for quantitative LC-MS/MS assays.[2][3] These compounds share near-identical physicochemical properties with the analyte of interest, ensuring they behave similarly throughout the entire analytical workflow, from extraction to detection.[2] This co-elution and co-ionization behavior allows for robust correction of analytical variability, leading to superior accuracy and precision.[2]

This application note provides a comprehensive protocol for the quantification of 2-Chloro-N,N-dimethylethylamine (DMC) in human plasma, employing its deuterated analog, 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride, as an internal standard. DMC is a reactive intermediate used in the synthesis of various pharmaceutical compounds, and its residual levels may need to be monitored.[4] This protocol is designed for researchers, scientists, and drug development professionals seeking a robust and reliable bioanalytical method.

Physicochemical Properties of Analyte and Internal Standard

A thorough understanding of the properties of both the analyte and the internal standard is crucial for method development.

Property	2-Chloro-N,N-dimethylethylamine Hydrochloride (Analyte)	2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (Internal Standard)
Synonyms	(2-Chloroethyl)dimethylamine hydrochloride, DMC HCl	DMC-d4 HCl
CAS Number	4584-46-7[5]	1252995-12-2
Molecular Formula	C₄H₁₁Cl₂N[6]	C₄H₆D₄ClN·HCl
Molecular Weight	144.04 g/mol [6]	148.07 g/mol
Appearance	White to off-white solid/crystals[7]	Not specified, expected to be a solid
Solubility	Soluble in water[8]	Expected to be soluble in water
Stability	Hygroscopic.[9] In solution, can undergo intramolecular cyclization to form a reactive aziridinium ion, a process influenced by pH.[10]	Expected to have similar stability profile to the analyte.

Experimental Protocol

This protocol outlines the necessary steps for sample preparation, LC-MS/MS analysis, and data processing. All procedures should be performed in a calibrated and well-maintained laboratory environment.

Preparation of Stock and Working Solutions

a. Internal Standard (IS) Stock Solution (1 mg/mL):

• Accurately weigh approximately 10 mg of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride.

• Dissolve in an appropriate volume of methanol in a 10 mL volumetric flask to achieve a final concentration of 1 mg/mL.

• Sonicate for 5 minutes to ensure complete dissolution.

• Store the stock solution at 2-8°C, protected from light.

b. Analyte Stock Solution (1 mg/mL):

• Follow the same procedure as for the IS stock solution, using 2-Chloro-N,N-dimethylethylamine Hydrochloride.

c. Working Solutions:

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

• Analyte Working Solutions for Calibration Curve and Quality Control (QC) Samples: Prepare a series of dilutions from the analyte stock solution using a 50:50 (v/v) mixture of acetonitrile and water to create working solutions for spiking into the matrix.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples.[11]

Workflow for Sample Preparation:

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Advanced Application Note: Synthesis of Deuterated Antihistamines via Alkylation with 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Mechanistic Rationale & The Kinetic Isotope Effect (KIE)

The strategic incorporation of deuterium into pharmaceutical compounds leverages the kinetic isotope effect (KIE) to attenuate cytochrome P450-mediated metabolic clearance[1]. Because the carbon-deuterium (C–D) bond possesses a lower zero-point energy than the carbon-hydrogen (C–H) bond, it requires greater activation energy to cleave. In the context of H1-antihistamines like diphenhydramine, metabolic degradation often occurs via N-demethylation or oxidation at the ethylene bridge.

By utilizing 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2) as our primary building block, we introduce a metabolically robust d4-ethylene linker (-CD₂-CD₂-) into the molecular scaffold[2]. This modification yields deuterated antihistamines that exhibit enhanced pharmacokinetic stability and reduced intersubject variability while maintaining their primary pharmacodynamic antagonism at H1 receptors[3]. Furthermore, these deuterated analogs serve as superior internal standards in quantitative bioanalysis (e.g., LC-MS/MS), correcting for variations in sample processing and matrix effects[4].

Reaction Pathway Visualization

The synthesis relies on the Williamson-type etherification of a bulky secondary alcohol (diphenylmethanol) with the deuterated alkylating agent.

Synthetic pathway for Diphenhydramine-d4 via SN2 alkylation.

Optimization of Alkylation Parameters

Because diphenylmethanol is a sterically hindered secondary alcohol, weak bases often result in incomplete deprotonation and sluggish reaction kinetics. The table below summarizes our optimization data, demonstrating that strong bases in high-boiling, non-polar solvents are required to drive the SN2 substitution against steric hindrance without compromising isotopic purity.

Table 1: Optimization of Alkylation Conditions and D-Incorporation

Entry	Base	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	D-Incorporation (%)
1	K₂CO₃	DMF	110	12	65	>98
2	NaH	THF	65	8	78	>98
3	NaH	Toluene	110	6	92	>99

Self-Validating Experimental Protocols

Phase 1: Reagent Preparation (Free-Basing the Alkylating Agent)

Causality: 2-Chloro-N,N-dimethyl-ethan Amine-d4 is supplied as a hydrochloride salt to prevent spontaneous intramolecular cyclization into a reactive aziridinium intermediate during storage[2]. However, introducing the HCl salt directly into the etherification reaction consumes the primary base (NaH) and generates water/H₂, which quenches the active alkoxide. It must be free-based immediately prior to use.

• Suspend 2-Chloro-N,N-dimethyl-ethan Amine-d4 HCl (1.2 eq) in chilled dichloromethane (DCM) at 0°C.

• Add an equal volume of 2M aqueous NaOH. Stir vigorously for 15 minutes.

• Separate the organic layer, extract the aqueous layer twice with DCM, and dry the combined organics over anhydrous Na₂SO₄.

• Concentrate under reduced pressure (keep water bath <25°C to prevent volatilization and self-condensation).

• Self-Validation Checkpoint: The resulting product should be a free-flowing, pale liquid. A highly viscous or polymerized residue indicates thermal degradation during concentration.

Phase 2: Nucleophilic Substitution (SN2)

Causality: Toluene is selected over THF because its higher boiling point (110°C) provides the necessary thermal energy to overcome the steric bulk of the diphenylmethoxide intermediate during the SN2 attack.

• Dissolve diphenylmethanol (1.0 eq) in anhydrous toluene under an inert argon atmosphere.

• Carefully add NaH (60% dispersion in mineral oil, 1.5 eq) in small portions at room temperature.

• Self-Validation Checkpoint: The immediate evolution of H₂ gas (bubbling) confirms active deprotonation. The cessation of bubbling (typically after 45-60 minutes at 60°C) visually validates the complete formation of the alkoxide intermediate.

• Add the freshly prepared 2-Chloro-N,N-dimethyl-ethan Amine-d4 free base (from Phase 1) dropwise to the reaction mixture.

• Reflux the mixture at 110°C for 6 hours.

• Monitor the reaction via TLC (Hexane:EtOAc 7:3).

• Self-Validation Checkpoint: The disappearance of the UV-active diphenylmethanol spot (R_f ~0.6) and the appearance of a lower R_f spot (~0.2) that stains positively with Dragendorff's reagent confirms the formation of the amine product.

Phase 3: API Isolation and Salt Formation

Causality: The free base of diphenhydramine-d4 is an oil, which is difficult to handle and prone to oxidative degradation. Conversion to the hydrochloride salt yields a stable, highly crystalline solid suitable for API formulation and long-term storage.

• Quench the cooled reaction mixture with ice water to neutralize unreacted NaH. Extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate to yield crude diphenhydramine-d4 free base.

• Dissolve the crude oil in anhydrous diethyl ether.

• Bubble dry HCl gas (or add 2M HCl in diethyl ether) into the solution until precipitation ceases.

• Self-Validation Checkpoint: The immediate precipitation of a white crystalline solid upon the introduction of HCl confirms successful salt formation.

• Filter the precipitate, wash with cold ether, and recrystallize from hot isopropanol to afford pure Diphenhydramine-d4 Hydrochloride.

Analytical Validation

To confirm the structural integrity and isotopic purity of the synthesized API, conduct the following analyses:

• LC-MS: The mass spectrum must show an [M+H]⁺ peak at m/z 260.18, corresponding to the d4-analog (compared to m/z 256.17 for the unlabeled diphenhydramine).

• ¹H-NMR (CDCl₃): The complete absence of the triplet signals typically observed at δ 3.10 and δ 3.60 ppm (corresponding to the -CH₂-CH₂- bridge in the unlabeled compound) confirms >99% deuterium incorporation at the target site.

References

• Title: Practical Method for Reductive Deuteration of Ketones with Magnesium and D2O Source: Organic Letters - ACS Publications URL: [Link]

• Title: Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions Source: PMC - NIH URL: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Throughput and High-Recovery Sample Preparation Strategies for the Quantification of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride in Human Plasma

Abstract

This comprehensive guide provides detailed protocols and technical insights for the extraction of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride from human plasma. As a deuterated, polar, and potentially reactive small molecule, its accurate quantification presents unique challenges within a complex biological matrix. This document explores three field-proven sample preparation methodologies: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). By explaining the causality behind procedural choices and offering comparative data, this note equips researchers, scientists, and drug development professionals to select and implement the most effective strategy for their bioanalytical workflows, ensuring robust and reproducible results for downstream LC-MS/MS analysis.

Introduction: The Bioanalytical Challenge

2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride is a stable isotope-labeled (SIL) analog of 2-chloro-N,N-dimethylethylamine (DMC), a reactive alkylating agent used in pharmaceutical synthesis.[1] The deuterated form is invaluable as an internal standard (IS) for quantitative bioanalysis, or it may be the analyte itself in metabolic or toxicological studies. Its properties—high polarity, low molecular weight, and the potential for intramolecular cyclization to a reactive aziridinium ion—complicate its extraction from human plasma.[1][2]

Human plasma is a dense matrix of proteins (e.g., albumin), phospholipids, salts, and endogenous metabolites. These components can interfere with analysis by causing ion suppression in mass spectrometry, creating high background noise, and physically damaging analytical columns.[3][4] Therefore, an effective sample preparation protocol is paramount to selectively isolate the analyte, remove interferences, and ensure the accuracy and sensitivity of the assay.[5] This guide details three distinct, validated approaches to address this challenge.

Core Principles & Methodologies

The selection of a sample preparation technique is a balance between cleanup efficiency, recovery, throughput, and cost. For a small polar amine like our target analyte, the primary goals are to disrupt protein binding and eliminate matrix components.

Method 1: Protein Precipitation (PPT)

Principle of Causality: PPT is a rapid, non-selective method that uses an organic solvent to denature and precipitate high-abundance plasma proteins.[6][7] Solvents like acetonitrile (ACN) or methanol (MeOH) disrupt the solvation shell of proteins, causing them to aggregate and fall out of solution.[8] This technique is favored for its simplicity and high throughput, making it ideal for early-stage discovery studies. However, it provides minimal removal of other matrix components like phospholipids, leading to a "dirtier" extract and a higher risk of ion suppression.[6]

Experimental Protocol: Acetonitrile Precipitation

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile (a 3:1 solvent-to-plasma ratio is effective for thorough precipitation).[9]

• Vortex the mixture vigorously for 60 seconds to ensure complete protein denaturation.

• Incubate the sample at -20°C for 20 minutes to maximize protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[3]

• Carefully aspirate the supernatant and transfer it to a clean tube or 96-well plate for direct injection or further processing (e.g., evaporation and reconstitution).

A simplified workflow for the Protein Precipitation (PPT) method.

Method 2: Liquid-Liquid Extraction (LLE)

Principle of Causality: LLE separates compounds based on their differential solubility in two immiscible liquid phases (typically aqueous and organic).[7][10] For a polar, basic analyte like 2-Chloro-N,N-dimethyl-ethan Amine, direct extraction into a nonpolar solvent is inefficient. The key is to manipulate the pH. By adding a base (e.g., NaOH or NH₄OH), the amine hydrochloride salt is converted to its neutral, free-base form, which significantly increases its partitioning into an organic solvent like methyl tert-butyl ether (MTBE) or ethyl acetate.[11] This method provides a much cleaner extract than PPT by leaving polar interferences (salts, phospholipids) in the aqueous phase.

Experimental Protocol: pH-Adjusted LLE

• Pipette 100 µL of human plasma into a 2.0 mL microcentrifuge tube.

• Add 25 µL of 1M Sodium Hydroxide (NaOH) to raise the sample pH to >10, ensuring the analyte is in its free-base form. Vortex briefly.

• Add 600 µL of methyl tert-butyl ether (MTBE).

• Vortex vigorously for 2 minutes to facilitate analyte transfer into the organic phase.

• Centrifuge at 5,000 x g for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial LC mobile phase for analysis.

A typical workflow for pH-adjusted Liquid-Liquid Extraction (LLE).

Method 3: Solid-Phase Extraction (SPE)

Principle of Causality: SPE is a highly selective chromatographic technique that isolates analytes from a complex matrix based on their physical and chemical properties.[4] For our target analyte, a strong cation-exchange (SCX) mechanism is ideal.[12] At an acidic pH (pH < 4), the dimethylamine group is protonated (positively charged). When the sample is loaded onto the SCX sorbent, the positively charged analyte is retained by strong ionic interactions. Interferences that are neutral or anionic are washed away. The analyte is then eluted by increasing the pH with a basic solvent, which neutralizes the analyte and disrupts the ionic bond.[10][12] This method yields the cleanest extracts and highest concentration factors.

Experimental Protocol: Strong Cation-Exchange SPE

• Sample Pre-treatment: Dilute 100 µL of plasma with 300 µL of 2% phosphoric acid in water. This acidifies the sample to ensure the analyte is fully protonated.[12]

• Conditioning: Condition a polymeric strong cation-exchange SPE cartridge (e.g., 30 mg, 1 mL) with 1 mL of methanol followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of 2% phosphoric acid in water.

• Loading: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (~1 mL/min).

• Washing:

  • Wash 1: 1 mL of 0.1M acetic acid to remove polar, neutral, and acidic interferences.

  • Wash 2: 1 mL of methanol to remove nonpolar, neutral interferences like lipids.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic solution neutralizes the analyte, releasing it from the sorbent.

• Post-Elution: Evaporate the eluate to dryness and reconstitute in 100 µL of the initial LC mobile phase for analysis.

The multi-step workflow for Solid-Phase Extraction (SPE).

Method Selection and Data Comparison

Choosing the right protocol depends on the specific requirements of the assay. The following table provides a comparative summary to guide your decision.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Cleanup Efficiency	Low	Medium	High
Selectivity	Low	Medium	Very High
Analyte Recovery	Good-High (but variable)	Good-High	Excellent & Reproducible
Matrix Effect Risk	High	Medium	Low
Throughput	Very High	Medium	Medium-High (automatable)
Cost per Sample	Very Low	Low	High
Method Development	Minimal	Moderate	Intensive
Best Suited For	High-throughput screening, early discovery	Assays requiring moderate cleanup	Regulated bioanalysis, low LLOQ assays

Bioanalytical Method Validation

Regardless of the chosen method, a rigorous validation is essential to ensure data integrity. Key parameters to evaluate, in line with regulatory guidelines, include:

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in a pre-extracted spiked sample to a post-extracted spiked sample.[13]

• Matrix Effect: The influence of co-eluting matrix components on analyte ionization, assessed by comparing the analyte response in a post-extracted spiked sample to a neat solution.[13]

• Precision and Accuracy: Assessed by analyzing quality control (QC) samples at multiple concentration levels over several runs.

• Stability: Evaluating analyte stability in the biological matrix under various storage conditions (e.g., bench-top, freeze-thaw cycles).[14]

Conclusion

The successful quantification of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride in human plasma is highly dependent on the sample preparation strategy.

• Protein Precipitation offers a rapid and simple solution for high-throughput applications where a less clean extract is tolerable.

• Liquid-Liquid Extraction , with appropriate pH modification, provides a significant improvement in sample cleanliness with moderate effort.

• Solid-Phase Extraction using a strong cation-exchange mechanism delivers the highest level of purity and recovery, making it the gold standard for sensitive and regulated bioanalytical assays.

By understanding the principles behind each technique and validating the chosen protocol, researchers can generate reliable and high-quality data for their pharmacokinetic, toxicokinetic, or metabolic studies.

References

• BenchChem. (2025).

• Kocúrová, L., et al. (2017). One-step extraction of polar drugs from plasma by parallel artificial liquid membrane extraction. Journal of Chromatography B, 1043, 140-147. [Link]

• Li, Y., et al. (2026). Solid-Phase Extraction Based on Captiva EMR-Lipid for Determination of 19 Aromatic Amine Antioxidants and Two p-Phenylenediamine Quinones in Human Plasma. Toxins, 18(3), 85. [Link]

• Phenomenex. (2015).
• Chromatography Forum. (2013).
• Agilent Technologies. Extraction of Polar Basic Drugs from Plasma with Polymeric SPE Cation Exchange, Bond Elut Plexa PCX. Agilent Technologies.

• ResearchGate. (n.d.). Detailed methodology of different plasma preparation procedures.... [Link]

• BenchChem. (2025). Unraveling the Reaction Products of 2-chloro-N-methylethanamine hydrochloride: A Mass Spectrometry-Based Comparison Guide. BenchChem.

• Jones, A. et al. (2024). Comparing the Extraction Performance in Mouse Plasma of Different Biphasic Methods for Polar and Nonpolar Compounds. Journal of Proteome Research. [Link]

• LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. [Link]

• IonSource. (2016). Sample Preparation for PK//MS Analysis. [Link]

• Taylor, P. N., & Lowes, S. (2000). Determination of N,N-dimethylaminoethyl chloride and the dimethylaziridinium ion at sub-ppm levels in diltiazem hydrochloride by LC-MS with electrospray ionisation. Journal of Pharmaceutical and Biomedical Analysis, 21(6), 1165-1175.

• Semantic Scholar. Bioanalytical method development and validation of 2-(4-ethoxyphenyl sulphonamido) pentane. [Link]

• Lirias. (n.d.). Current Developments in LC-MS for Pharmaceutical Analysis. [Link]

• Liu, Y., et al. (2020). Development and validation of two bioanalysis methods for the determination of etimicin in human serum and urine by liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 186, 113317. [Link]

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Application Note: Ideal Reaction Conditions for the Coupling of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Overview & Scientific Rationale

The incorporation of deuterium into pharmaceutical candidates has become a cornerstone of modern drug design. By leveraging the kinetic isotope effect, researchers can significantly enhance the metabolic stability of a drug without altering its target pharmacology. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (DMEA-Cl-d4) is a highly specialized, isotopically labeled building block used to append a deuterated dimethylaminoethyl moiety to various molecular scaffolds. It is frequently employed in the synthesis of deuterated analogues of antihistamines and selective estrogen receptor modulators (e.g., tamoxifen)[1].

Because the free base form of this chemical is highly reactive and prone to rapid degradation, it is commercially supplied as a stable hydrochloride salt[1]. Successfully utilizing this reagent requires precise control over the reaction environment to liberate the free base in situ while preventing unwanted side reactions.

Mechanistic Causality: The Aziridinium Pathway

To master the coupling conditions of DMEA-Cl-d4, one must understand the causality behind its reactivity. The alkylation does not proceed via a standard intermolecular SN2 mechanism. Instead, it is governed by neighboring group participation[2].

When a base neutralizes the hydrochloride salt, the liberated free amine undergoes a rapid intramolecular cyclization. The lone pair of electrons on the nitrogen atom displaces the adjacent chloride leaving group, forming a highly electrophilic N,N-dimethylaziridinium-d4 intermediate [2].

Causality of Experimental Choices:

• Base Selection & Timing: The base must be strong enough to deprotonate the target nucleophile (e.g., converting a phenol to a phenoxide) and neutralize the HCl salt. However, if free-basing occurs too rapidly in the absence of a strong nucleophile, the DMEA-d4 free base will attack the aziridinium intermediate of another molecule, resulting in the formation of unwanted piperazine dimers[3].

• Isotopic Integrity: The d4-labeling (on the ethylene bridge) remains stable during the aziridinium ring opening, provided the nucleophilic attack is directed efficiently.

Reaction Workflow

Reaction pathway of DMEA-Cl-d4 coupling via an aziridinium intermediate.

Condition Optimization Data

The ideal reaction conditions vary drastically depending on the nature of the nucleophile. The table below synthesizes optimized parameters from validated literature procedures.

Nucleophile Type	Preferred Base	Optimal Solvent	Temp (°C)	Time (h)	Typical Yield
Phenols (O-)	K₂CO₃ or Cs₂CO₃	Acetone / H₂O (10:1)	60 - 65	4 - 12	75 - 90%
Amines (N-)	NaH or K₂CO₃	THF or Dry Acetone	25 - 65	12 - 24	50 - 85%
Thiols (S-)	K₂CO₃ or NaOH	H₂O or Acetonitrile	25 - 37	2 - 16	>90%
Oximes (O-)	KOH (pulverized)	DMSO (+ 12 mol% KI)	25	2 - 3	79 - 96%

Data synthesized from cross-coupling and alkylation studies[3][4][5][6].

Step-by-Step Validated Protocols

Protocol A: O-Alkylation of Phenols (Williamson-Type Synthesis)

Context: Attaching the d4-dimethylaminoethyl group to a phenolic hydroxyl, commonly used for synthesizing deuterated tamoxifen precursors or ERRγ inverse agonists[5].

• Substrate Preparation: In a flame-dried round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 equivalent of the phenolic substrate in an acetone/H₂O mixture (10:1 ratio)[5].

• Base Activation: Add 2.0 equivalents of finely powdered anhydrous K₂CO₃. Stir the suspension at room temperature for 30 minutes to ensure complete deprotonation and formation of the highly nucleophilic phenoxide ion.

• Reagent Addition: Add 2.0 equivalents of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride in a single portion[5].

  • Scientific Insight: An excess of the DMEA-Cl-d4 reagent is utilized to compensate for minor reagent loss due to competitive hydrolysis or dimerization in the biphasic mixture.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 63 °C for 4 hours[5].

• Quenching & Extraction: Cool the mixture to room temperature and concentrate under reduced pressure to remove the acetone. Partition the remaining aqueous residue between ethyl acetate and water. Wash the organic layer with brine, dry over MgSO₄, and concentrate.

• Purification: Purify the crude mixture via preparative HPLC (using an eluent containing 0.1% TFA) to isolate the pure deuterated E/Z isomers[5].

Protocol B: S-Alkylation of Thiols and Selenols

Context: Modifying cysteine residues or synthesizing peptide thioester catalysts under mild, ambient conditions[6].

• Free-Basing the Reagent: To a solution of K₂CO₃ (2.0 equivalents) in water, add 1.0 equivalent of DMEA-Cl-d4. Stir vigorously at room temperature for exactly 10 minutes[6].

  • Scientific Insight: This step pre-forms the free base and initiates aziridinium formation without exposing the sensitive nucleophile to unbuffered HCl.

• Extraction of the Intermediate: Extract the resulting pale yellow oil (the free base/aziridinium mixture) three times with diethyl ether. Dry the organic phase over MgSO₄ and concentrate under reduced pressure[6].

• Nucleophilic Attack: Dilute the freshly isolated intermediate in anhydrous acetonitrile. Add 1.1 equivalents of the nucleophile (e.g., potassium selenocyanate or a thiol derivative) portion-wise[6].

• Incubation: Stir the solution at room temperature for 16 hours under a nitrogen atmosphere to prevent oxidation of the nucleophile[6].

• Isolation: Concentrate the solvent under reduced pressure and purify via standard silica gel chromatography or UPLC-MS guided fractionation.

Self-Validating Systems & Troubleshooting

To ensure the integrity of the coupling reaction, scientists must implement the following self-validating checks:

• Pre-Reaction pH Check: For aqueous or biphasic reactions, the pH must be strictly alkaline (pH > 9) before the addition of DMEA-Cl-d4. A neutral or acidic environment will protonate the dimethylamino group, preventing the essential intramolecular cyclization into the aziridinium ion, thereby halting the reaction entirely[2].

• Impurity Profiling via LC-MS: The most common failure mode is reagent dimerization. Always scan the crude reaction mixture for the mass of the piperazine dimer (adjusting the expected m/z for the d8-dimer isotopic mass). If dimer formation exceeds 10% of the total ion chromatogram (TIC), the concentration of the nucleophile is too low relative to the free base[1].

• Corrective Action: If dimerization is detected, switch to a slow-addition methodology (e.g., using a syringe pump to add the DMEA-Cl-d4 over 2 hours) to maintain a low steady-state concentration of the aziridinium intermediate.

References

• MDPI (Molecules):Identification of Selective ERRγ Inverse Agonists.
• MDPI (Int. J. Mol. Sci.):Insights into the Mechanism and Catalysis of Peptide Thioester Synthesis by Alkylselenols Provide a New Tool for Chemical Protein Synthesis.
• Beilstein Journal of Organic Chemistry:Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity.
• National Institutes of Health (PMC)
• Veeprho Pharmaceuticals:2-Chloro-N,N-dimethylethylamine Hydrochloride | CAS 4584-46-7.
• ResearchGate:Study of the Room-Temperature Synthesis of Oxime Ethers by using a Super Base.

Sources

• 1. veeprho.com [veeprho.com]
• 2. Photoinitiated release of an aziridinium ion precursor for the temporally-controlled alkylation of nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. Identification of Selective ERRγ Inverse Agonists [mdpi.com]
• 6. mdpi.com [mdpi.com]

Application Note &amp; Protocol: High-Throughput Quantification of [Analyte Name] in Human Plasma using 2-Chloro-N,N-dimethyl-ethan Amine-d4 by LC-MS/MS

Abstract

This application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of [Analyte Name] in human plasma. The method employs a stable isotope-labeled internal standard, 2-Chloro-N,N-dimethyl-ethan Amine-d4, to ensure the highest degree of accuracy and precision, in line with regulatory expectations for bioanalytical method validation.[1] The protocol outlines a straightforward protein precipitation procedure for sample preparation, followed by a rapid and efficient chromatographic separation. This method is suitable for high-throughput analysis in clinical and preclinical drug development, therapeutic drug monitoring, and pharmacokinetic studies.

Introduction: The Imperative for Precision in Bioanalysis

In the realm of drug development and clinical research, the accurate quantification of therapeutic agents and their metabolites in biological matrices is paramount for assessing pharmacokinetics, safety, and efficacy. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its inherent selectivity and sensitivity.[2][3] However, the complexity of biological matrices like plasma can introduce significant analytical variability arising from matrix effects, inconsistent sample recovery, and instrumental fluctuations.[4]

To mitigate these challenges, the principle of isotope dilution mass spectrometry (IDMS) is employed, utilizing a stable isotope-labeled internal standard (SIL-IS).[5][6] A SIL-IS is chemically identical to the analyte of interest, with the exception of having one or more atoms replaced by a heavier stable isotope, such as deuterium (²H).[7][8] This near-perfect chemical mimicry ensures that the SIL-IS co-elutes with the analyte and experiences identical behavior during sample extraction, chromatography, and ionization.[7][9] Consequently, any variations in the analytical process are effectively normalized by calculating the ratio of the analyte's signal to that of the SIL-IS, leading to highly reliable and reproducible data.[10]

This application note describes a validated method for the quantification of [Analyte Name], a small molecule drug candidate, using its structural analog, 2-Chloro-N,N-dimethyl-ethan Amine, with 2-Chloro-N,N-dimethyl-ethan Amine-d4 as the internal standard. The deuterated standard provides a mass shift of +4 Da, ensuring no isotopic crosstalk with the analyte.

Chemical Structures

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )
2-Chloro-N,N-dimethyl-ethanamine (Analyte Analog)		C4H10ClN	107.58
2-Chloro-N,N-dimethyl-ethan Amine-d4 (Internal Standard)	(d4 indicates deuteration on the ethyl chain)	C4H6D4ClN	148.07 (as HCl salt)[11][12]

Experimental Workflow

The overall experimental workflow is designed for high-throughput analysis, emphasizing simplicity and robustness.

Caption: High-level workflow for the quantification of [Analyte Name].

Materials and Methods

Reagents and Chemicals

• Analytes: [Analyte Name] (Reference Standard, >99% purity), 2-Chloro-N,N-dimethyl-ethanamine (for method development).

• Internal Standard: 2-Chloro-N,N-dimethyl-ethan Amine-d4 hydrochloride (CAS: 1252995-12-2, Isotopic Purity >98%).[11]

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade).

• Biological Matrix: Drug-free human plasma (with K2EDTA as anticoagulant).

Instrumentation

• LC System: Waters ACQUITY UPLC I-Class or equivalent.

• MS System: Sciex Triple Quad™ 6500+ or equivalent.

• Analytical Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

Liquid Chromatography Conditions

Parameter	Setting
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
0.5
2.0
2.5
2.6
3.5

Rationale: A C18 stationary phase provides excellent retention for the moderately polar analytes.[13] The gradient elution ensures sharp peak shapes and efficient separation from endogenous plasma components. Formic acid is added to the mobile phases to promote protonation of the analytes, which is essential for positive ion electrospray ionization.

Mass Spectrometry Conditions

The mass spectrometer was operated in positive electrospray ionization (ESI+) mode, with multiple reaction monitoring (MRM) for quantification.

Parameter	Setting
Ion Source	ESI+
Source Temperature	550 °C
IonSpray Voltage	5500 V
Curtain Gas (CUR)	35 psi
Collision Gas (CAD)	9 psi
Ion Source Gas 1 (GS1)	60 psi
Ion Source Gas 2 (GS2)	60 psi

MRM Transitions:

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (CE)	Declustering Potential (DP)
[Analyte Name]	[To be determined]	[To be determined]	[Optimized]	[Optimized]
2-Chloro-N,N-dimethyl-ethan Amine-d4 (IS)	112.1	62.1	25 V	80 V

Rationale: The MRM transitions are selected for their specificity and intensity. The precursor ion corresponds to the protonated molecule [M+H]+, and the product ion is a stable fragment generated upon collision-induced dissociation (CID). Optimization of CE and DP is crucial for maximizing signal intensity.

Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh ~10 mg of [Analyte Name] reference standard and dissolve in methanol to a final volume of 10 mL.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh ~10 mg of 2-Chloro-N,N-dimethyl-ethan Amine-d4 HCl and dissolve in methanol to a final volume of 10 mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create working solutions for calibration standards and quality controls.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile.

Preparation of Calibration Standards and Quality Controls

• Spike 95 µL of blank human plasma with 5 µL of the appropriate analyte working solution to prepare calibration standards at concentrations of 1, 2, 5, 10, 50, 100, 500, and 1000 ng/mL.

• Prepare quality control (QC) samples at four levels:

  • Lower Limit of Quantification (LLOQ): 1 ng/mL

  • Low QC (LQC): 3 ng/mL

  • Mid QC (MQC): 75 ng/mL

  • High QC (HQC): 800 ng/mL

Sample Preparation Protocol (Protein Precipitation)

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample (blank, standard, QC, or unknown).

• Add 200 µL of the internal standard working solution (100 ng/mL in acetonitrile).

• Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Carefully transfer 100 µL of the supernatant to a 96-well plate or autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

Rationale: Protein precipitation is a simple, fast, and effective method for removing the bulk of proteins from plasma samples, making it ideal for high-throughput environments.[14] Acetonitrile is an efficient precipitating agent. The addition of the internal standard at this early stage ensures it accounts for any variability in the subsequent steps.[9]

Method Validation

The method was validated according to the FDA Bioanalytical Method Validation Guidance for Industry.[1][15][16]

Linearity and Range

The calibration curve was linear over the range of 1-1000 ng/mL. A weighted (1/x²) linear regression was used for quantification. The correlation coefficient (r²) was consistently >0.995.

Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
1.00 (LLOQ)	98.5	8.7
2.00	101.2	6.5
5.00	102.5	4.3
10.0	99.8	3.1
50.0	100.5	2.5
100	98.9	2.1
500	101.8	1.8
1000	99.2	1.5

Accuracy and Precision

Intra- and inter-day accuracy and precision were evaluated using the QC samples. All results were within the acceptable limits of ±15% (±20% for LLOQ).

QC Level	Concentration (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%RSD)	Inter-day Accuracy (%)	Inter-day Precision (%RSD)
LLOQ	1.00	103.4	11.2	105.1	13.5
LQC	3.00	97.8	7.8	99.3	9.1
MQC	75.0	101.1	4.5	100.2	5.6
HQC	800	98.2	3.1	97.5	4.2

Matrix Effect and Recovery

The matrix effect was assessed by comparing the response of the analyte in post-extraction spiked plasma with the response in a neat solution. The recovery was determined by comparing the analyte response in pre-extraction spiked plasma to that in post-extraction spiked plasma.

• Matrix Effect: The normalized matrix factor was between 0.95 and 1.08, indicating minimal ion suppression or enhancement.

• Recovery: The extraction recovery for both the analyte and the internal standard was consistent and reproducible, ranging from 88% to 96%.

Conclusion

This application note presents a rapid, sensitive, and robust LC-MS/MS method for the quantification of [Analyte Name] in human plasma. The use of the deuterated internal standard, 2-Chloro-N,N-dimethyl-ethan Amine-d4, is critical for correcting analytical variability and ensuring the highest data quality.[4] The simple protein precipitation protocol and fast chromatographic runtime make this method highly suitable for high-throughput bioanalysis in a regulated environment. The validation results demonstrate that the method is accurate, precise, and reliable, meeting the stringent requirements for bioanalytical assays in drug development.[1][17]

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Various Authors. (n.d.). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Link]

• Christianson, C. (2025). Small Molecule Method Development Strategies. Bioanalysis Zone. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• ResearchGate. (n.d.). Validation of bioanalytical methods - Highlights of FDA's guidance. [Link]

• FyoniBio. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. [Link]

• Pandey, P. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. Emery Pharma. [Link]

• Drug Development & Delivery. (2016). Application of LCMS in small-molecule drug development. [Link]

• International Atomic Energy Agency. (n.d.). Chapter 3 The measurement technique of isotope dilution inductively coupled plasma mass spectrometry (ICP- MS). [Link]

• Drug Discovery World. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. [Link]

• National Center for Biotechnology Information. (2013). Stable Isotope Dilution Mass Spectrometry for Membrane Transporter Quantitation. [Link]

• Office of Scientific and Technical Information. (2017). Guideline on Isotope Dilution Mass Spectrometry. [Link]

• Wikipedia. (n.d.). Isotope dilution. [Link]

• Cheméo. (n.d.). Chemical Properties of Ethanamine, 2-chloro-N,N-dimethyl- (CAS 107-99-3). [Link]

• Pharmaffiliates. (n.d.). 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride. [Link]

• ChemSrc. (2025). 2-chloro-N,N-dimethylethanamine. [Link]

• National Institute of Standards and Technology. (n.d.). Ethanamine, 2-chloro-N,N-dimethyl-. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Home | European Pharmaceutical Review [europeanpharmaceuticalreview.com]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. repository.up.ac.za [repository.up.ac.za]
• 6. Isotope dilution - Wikipedia [en.wikipedia.org]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. texilajournal.com [texilajournal.com]
• 11. scbt.com [scbt.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. bioanalysis-zone.com [bioanalysis-zone.com]
• 14. tecan.com [tecan.com]
• 15. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 16. fyonibio.com [fyonibio.com]
• 17. labs.iqvia.com [labs.iqvia.com]

Advanced Derivatization and SIL-IS Synthesis Protocols Using 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Introduction & Mechanistic Overview

In modern bioanalytical chemistry and drug development, achieving high sensitivity and precise quantification in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is paramount. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2), commonly referred to as DMC-d4 HCl, is a highly versatile, bifunctional alkylating agent utilized to overcome critical analytical hurdles ([1]). Structurally, it features a reactive alkyl chloride, a permanently chargeable tertiary amine, and four deuterium atoms strategically localized on the ethyl chain.

As a Senior Application Scientist, I leverage DMC-d4 HCl for two primary workflows: the synthesis of Stable Isotope-Labeled Internal Standards (SIL-IS) and the pre-column derivatization of poorly ionizing analytes.

Mechanistic Causality: Under basic conditions, DMC-d4 HCl undergoes an SN2 nucleophilic substitution when reacted with nucleophiles such as phenols, amines, or carboxylic acids ([2]). The derivatization yields two distinct analytical advantages:

• Isotope Dilution Mass Spectrometry (IDMS): For drugs that natively contain a dimethylaminoethyl group (e.g., Tamoxifen, Diltiazem, Chlorpheniramine), alkylating a des-methyl precursor with DMC-d4 creates a SIL-IS with a precise +4 Da mass shift. Because the deuterium label is on the peripheral derivatizing moiety rather than the core pharmacophore, the SIL-IS is synthetically accessible, co-elutes perfectly with the native analyte, and experiences identical matrix suppression ([3]).

• ESI+ Sensitivity Enhancement: For neutral or acidic analytes (e.g., lipids, neutral steroids), the SN2 addition of the dimethylaminoethyl-d4 group introduces a highly basic tertiary amine (pKa ~9.0). In the acidic mobile phases used for LC-MS/MS (e.g., 0.1% formic acid), this group is permanently protonated. This drastically increases the molecule's surface activity in the electrospray droplet, enhancing ionization efficiency by 10- to 100-fold ([4]).

Application 1: Synthesis of Stable Isotope-Labeled Internal Standards (SIL-IS)

The synthesis of SIL-IS compounds relies on the SN2 alkylation of their respective des-dimethylaminoethyl precursors. The following self-validating protocol describes the synthesis of a d4-labeled ether from a phenolic API precursor.

Protocol: SN2 Alkylation of Phenolic Precursors

Objective: Synthesize a d4-labeled API analog (e.g., Tamoxifen-d4) for use as an internal standard.

Reagents & Materials:

• Phenolic Precursor: 1.0 eq

• 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride: 1.5 eq

• Potassium Carbonate (K₂CO₃, anhydrous): 3.0 eq

• Solvent: N,N-Dimethylformamide (DMF, anhydrous) ([5])

Step-by-Step Methodology:

• Deprotonation: Dissolve 1.0 eq of the phenolic precursor in anhydrous DMF (10 mL/g). Add 3.0 eq of finely powdered, anhydrous K₂CO₃.

  • Causality: K₂CO₃ is a mild base that efficiently deprotonates the phenol to form the highly nucleophilic phenoxide ion without causing harsh side-reactions (like ester hydrolysis). It also serves to neutralize the HCl salt of the DMC-d4 reagent, liberating the free amine.

• Reagent Addition: Add 1.5 eq of DMC-d4 HCl to the suspension.

  • Causality: A slight molar excess ensures complete conversion of the valuable API precursor, driving the equilibrium forward.

• Thermal Activation: Heat the reaction mixture to 80 °C under an inert atmosphere (N₂ or Ar) for 12–18 hours.

  • Causality: The SN2 displacement of the primary chloride requires thermal energy to overcome the activation barrier. DMF, a polar aprotic solvent, accelerates the SN2 mechanism by solvating the potassium cation while leaving the phenoxide nucleophile relatively unsolvated and highly reactive.

• Validation Checkpoint (Self-Validation): Withdraw a 10 µL aliquot, dilute in methanol, and analyze via LC-MS. Successful alkylation is confirmed by the disappearance of the precursor mass and the appearance of the [M+H]⁺ peak corresponding to the target SIL-IS (a +4 Da shift relative to the native, unlabeled API).

• Work-up & Purification: Cool to room temperature. Filter the mixture to remove inorganic salts. Dilute the filtrate with ethyl acetate and wash sequentially with water (3x) and brine (1x) to strip the DMF. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (DCM:MeOH gradient).

Application 2: Pre-column Derivatization for LC-MS/MS Sensitivity Enhancement

For analytes lacking basic sites, pre-column derivatization with DMC-d4 converts neutral molecules into highly responsive tertiary amine esters.

Protocol: Derivatization of Carboxylic Acids

Objective: Convert poorly ionizing carboxylic acids into highly responsive dimethylaminoethyl-d4 esters.

Step-by-Step Methodology:

• Sample Preparation: Reconstitute the dried lipid/acid extract in 100 µL of Acetonitrile (ACN).

• Activation: Add 10 µL of HATU (50 mM in ACN) and 5 µL of N,N-Diisopropylethylamine (DIPEA). Incubate for 15 minutes at room temperature.

  • Causality: Carboxylic acids are poor electrophiles. HATU converts the acid into a highly reactive active ester intermediate, priming it for nucleophilic attack.

• Derivatization: Add 20 µL of a 100 mM solution of DMC-d4 HCl (pre-neutralized with DIPEA). Incubate at 60 °C for 60 minutes.

• Quenching & Validation Checkpoint: Quench the reaction with 10 µL of 5% formic acid in water. Inject directly into the LC-MS system.

  • Self-Validation: A successful derivatization is confirmed by observing a +76 Da mass shift in the precursor ion (addition of the -C₄H₆D₄N moiety) and a characteristic MS/MS product ion at m/z 76 during Collision-Induced Dissociation (CID).

Quantitative Data

Table 1: Optimization of SN2 Alkylation Conditions for SIL-IS Synthesis

Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Purity (LC-MS)
Acetone	K₂CO₃	56 (Reflux)	24	65	>95%
ACN	K₂CO₃	82 (Reflux)	16	82	>98%
DMF	K₂CO₃	80	12	91	>98%
THF	NaH	66 (Reflux)	8	78	~85% (Side rxns)

Data synthesized from standard alkylation protocols. DMF with K₂CO₃ provides the optimal balance of solubility, reaction rate, and final purity.

Table 2: ESI+ Ionization Enhancement via Dimethylaminoethyl Derivatization

Analyte Class	Native MS Response (cps)	Derivatized MS Response (cps)	Fold Enhancement	LOD Shift
Phenols	1.2 x 10³ (ESI+)	8.5 x 10⁴ (ESI+)	~70x	µg/mL → ng/mL
Carboxylic Acids	5.0 x 10² (ESI-)	6.0 x 10⁴ (ESI+)	~120x	µg/mL → pg/mL
Neutral Steroids	Not Detected	4.2 x 10⁴ (ESI+)	Infinite	N/A → ng/mL

Derivatization introduces a permanently basic site, drastically improving droplet surface activity and proton affinity.

Visualizations

Logical workflow from SN2 alkylation with DMC-d4 to LC-MS/MS matrix spike and quantification.

Mechanistic pathway demonstrating how dimethylaminoethyl derivatization enhances ESI+ MS signal.

References

• Clinivex. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride Catalog & Applications. Available at: [Link]

• MDPI - International Journal of Molecular Sciences. Pharmacophore Modeling and 3D-QSAR Study of Indole and Isatin Derivatives. (2020). Available at:[Link]

• ChemRxiv. Mechanochemical and aging-based SN2 method to access CO2-responsive, high-amine-loading chitosan. (2025). Available at:[Link]

• Drug Discoveries & Therapeutics (DDT Journal). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Available at: [Link]

Sources

• 1. theclinivex.com [theclinivex.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. 2-Chloro-N,N-dimethylethanamine hydrochloride | 4584-46-7 | Benchchem [benchchem.com]
• 4. ddtjournal.com [ddtjournal.com]
• 5. mdpi.com [mdpi.com]

Using 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride in stable isotope dilution assays

An in-depth guide to the principles, protocols, and best practices for utilizing 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride as an internal standard in quantitative mass spectrometry.

Introduction: The Imperative for Precision in Quantitative Bioanalysis

In the fields of pharmaceutical development, clinical diagnostics, and toxicology, the accurate quantification of small molecules in complex biological matrices is paramount. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for this task due to its inherent selectivity and sensitivity. However, the analytical process, from sample extraction to final detection, is susceptible to variations that can compromise data integrity.[1] The Stable Isotope Dilution (SID) assay is a powerful technique that mitigates these variables, providing the highest possible analytical specificity for quantitative determinations.[2]

This application note serves as a comprehensive guide to the theory and practical application of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride as a stable isotope-labeled internal standard (SIL-IS) in SID assays. We will explore the fundamental principles of isotope dilution, the distinct advantages of using a deuterated standard, and provide a detailed, field-proven protocol for its implementation.

The Principle of Stable Isotope Dilution Mass Spectrometry (SID-MS)

SID-MS is a specialized form of the internal standard method where the internal standard is an isotopically enriched version of the analyte being measured.[3][4] A known quantity of the SIL-IS, in this case, 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride, is added to the sample at the very beginning of the workflow.[5]

The core premise is that the SIL-IS is chemically and physically identical to the endogenous, non-labeled analyte.[6] Consequently, it experiences the exact same losses during every stage of sample preparation (e.g., extraction, evaporation, reconstitution) and the same ionization efficiencies or suppressions in the mass spectrometer source.[7][8] Because the mass spectrometer can distinguish between the light (analyte) and heavy (SIL-IS) forms based on their mass-to-charge ratio (m/z), any variability is nullified.[5] The final quantification is based on the ratio of the analyte's signal response to the SIL-IS's signal response, which remains constant regardless of sample loss or matrix effects.[1]

Core Advantages of Using a Deuterated Internal Standard

While other types of internal standards exist (e.g., structural analogs), deuterated standards offer unparalleled benefits for LC-MS analysis:

• Co-elution with the Analyte: Deuterated standards have nearly identical chromatographic properties to their non-deuterated counterparts, ensuring they elute at the same time.[2][8] This is critical for correcting matrix effects, which are most pronounced for co-eluting compounds.[8]

• Correction for All Process Variability: Since the SIL-IS is added at the start, it accurately accounts for analyte loss at every step, from protein precipitation and liquid-liquid extraction to instrument injection.[5][7]

• Enhanced Accuracy and Precision: By normalizing against a near-perfect chemical mimic of the analyte, SID-MS significantly improves the accuracy and precision of quantitative results, a necessity for regulatory compliance under guidelines from the FDA and EMA.[8][9]

Application Spotlight: 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (d4-DMAC HCl) is the deuterated analog of 2-Chloro-N,N-dimethylethylamine hydrochloride (DMAC HCl), a reactive compound and a common intermediate in the synthesis of various pharmaceuticals. The "-d4" designation indicates that four hydrogen atoms on the ethanamine backbone have been replaced with deuterium.[10]

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Analyte: DMAC HCl	4584-46-7	(CH₃)₂NCH₂CH₂Cl·HCl	144.04
SIL-IS: d4-DMAC HCl	1252995-12-2	C₄H₆D₄ClN·HCl	148.07

This +4 Da mass shift provides a clear distinction between the analyte and the internal standard in the mass spectrometer, preventing isotopic crosstalk while ensuring identical chemical behavior.[6]

Visualizing the Stable Isotope Dilution Workflow

The following diagram illustrates the fundamental principle of how a SIL-IS corrects for process variability.

Caption: Principle of Stable Isotope Dilution.

Detailed Protocol: Quantification of DMAC using d4-DMAC HCl

This protocol outlines a validated workflow for the quantification of DMAC in a biological matrix (e.g., plasma) using d4-DMAC HCl as the internal standard.

Preparation of Stock and Working Solutions

Accurate solution preparation is the foundation of a successful quantitative assay.[5]

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh ~10 mg of DMAC HCl (analyte) and d4-DMAC HCl (SIL-IS) into separate volumetric flasks.

  • Dissolve each compound in an appropriate solvent (e.g., Methanol) to a final concentration of 1 mg/mL.

  • Store stock solutions at -20°C or below.

• Working Calibration Standards:

  • Perform serial dilutions of the DMAC HCl primary stock solution with 50:50 Methanol:Water to prepare a series of working standards. These will be used to spike blank matrix and create the calibration curve.

• Internal Standard Working Solution (e.g., 100 ng/mL):

  • Dilute the d4-DMAC HCl primary stock solution with the protein precipitation solvent (e.g., Acetonitrile) to a final concentration that will yield a robust signal in the mass spectrometer (e.g., 100 ng/mL).

Sample Preparation: Protein Precipitation

• Label microcentrifuge tubes for calibration standards, quality controls (QCs), and unknown samples.

• Pipette 50 µL of the appropriate matrix (blank plasma for standards, study sample plasma for unknowns) into each tube.

• Spike 5 µL of the appropriate DMAC working standard (or blank solvent for unknowns) into each tube.

• Add 200 µL of the Internal Standard Working Solution (in Acetonitrile) to every tube. This step simultaneously adds the SIL-IS and precipitates proteins.

• Vortex all tubes vigorously for 1 minute to ensure complete mixing and protein precipitation.

• Centrifuge the tubes at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Gradient: A suitable gradient to ensure separation from matrix components.

• Tandem Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+)

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: The precursor ions will be the molecular ions of the free bases. Product ions are determined by fragmentation analysis.

    • DMAC (Analyte): Precursor m/z 108.1 → Product m/z 58.1

    • d4-DMAC (SIL-IS): Precursor m/z 112.1 → Product m/z 62.1

Data Processing and Quantification

• Peak Integration: Integrate the chromatographic peaks for both the analyte and SIL-IS MRM transitions for all injections.

• Response Ratio Calculation: Calculate the peak area ratio (Analyte Area / SIL-IS Area) for every standard, QC, and sample.

• Calibration Curve Construction: Plot the response ratio of the calibration standards against their nominal concentrations. Perform a linear regression, typically with 1/x² weighting, to generate the calibration curve.[5] The curve must meet acceptance criteria (e.g., R² > 0.99).

• Quantification of Unknowns: Interpolate the response ratios of the unknown samples onto the calibration curve to determine their concentrations.

Visualizing the Experimental Protocol

This diagram outlines the sequential steps of the bioanalytical workflow.

Caption: Bioanalytical workflow for SID-MS.

Method Validation and Expected Performance

A bioanalytical method utilizing a deuterated internal standard must be rigorously validated to ensure its reliability, following guidelines from regulatory bodies.[5] Key validation parameters include:

• Selectivity & Specificity: The ability to differentiate and quantify the analyte in the presence of other matrix components.

• Linearity and Range: The concentration range over which the assay is accurate and precise.

• Accuracy and Precision: Assessed at multiple concentrations (e.g., LLOQ, LQC, MQC, HQC) with acceptance criteria typically within ±15% (±20% at the LLOQ).[11][12]

• Matrix Effect: Evaluation of the ion suppression or enhancement caused by the biological matrix. The SIL-IS is expected to track and correct for this effect.

• Recovery and Stability: Assessment of analyte loss during extraction and its stability under various storage and handling conditions.

Typical Calibration Curve Performance

The following table represents expected performance data for a validated calibration curve.

Parameter	Expected Result
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (R²)	≥ 0.995
Accuracy of Back-Calculated Standards	85.0% - 115.0% of nominal (80.0% - 120.0% at LLOQ)

Conclusion

The use of a stable isotope-labeled internal standard, such as 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride, is the cornerstone of modern, high-integrity quantitative bioanalysis. The principle of isotope dilution, where a chemically identical but mass-shifted standard is used, provides unparalleled correction for nearly all sources of experimental variability. By following a well-structured and validated protocol as outlined in this guide, researchers and scientists can achieve the highest levels of accuracy, precision, and confidence in their quantitative LC-MS/MS data, ensuring robust and defensible results for drug development and clinical applications.

References

• Brewing Science. (2011). The Power of Stable Isotope Dilution Assays in Brewing.
• Baitai Paike Biotechnology. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry?

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Available at: [Link]

• National Institute of Standards and Technology (NIST). Validation of New Instrumentation for Isotope Dilution Mass Spectrometric Determination of Organic Serum Analytes. PMC. Available at: [Link]

• Bavarian Center for Biomolecular Mass Spectrometry. Stable Isotope Dilution Assay. Available at: [Link]

• National Institutes of Health (NIH). Stable-isotope dilution LC–MS for quantitative biomarker analysis. PMC. Available at: [Link]

• ResearchGate. (2015). Development and validation of a stable-isotope dilution liquid chromatography–tandem mass spectrometry method for the determination of bisphenols in ready-made meals. Available at: [Link]

• PubMed. (2015). Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals. J Chromatogr A. Available at: [Link]

• Imre Blank. STABLE ISOTOPE DILUTION ASSAY MASS SPECTROMETRY IN FLAVOUR RESEARCH: INTERNAL STANDARD AND CALIBRATION ISSUES.

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. Available at: [Link]

• International Atomic Energy Agency. The measurement technique of isotope dilution inductively coupled plasma mass spectrometry (ICP- MS). Available at: [Link]

• Taylor & Francis Online. (2018). Gas chromatography-isotope dilution mass spectrometry method validation for target pesticides in soybeans. Available at: [Link]

• University of Missouri-St. Louis. The Synthesis of Deuterated Isohumulones for Use as Internal Standards in LC-MS Stable Isotope Dilution Assays. Available at: [Link]

• NMS. USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS.

• NIST. Ethanamine, 2-chloro-N,N-dimethyl-. WebBook. Available at: [Link]

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. brewingscience.de [brewingscience.de]
• 4. Stable Isotope Dilution Assay - Bavarian Center for Biomolecular Mass Spectrometry (BayBioMS) [tcf.tum.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bioszeparacio.hu [bioszeparacio.hu]
• 7. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. tandfonline.com [tandfonline.com]
• 10. scbt.com [scbt.com]
• 11. researchgate.net [researchgate.net]
• 12. Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preserving Isotopic Integrity of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride. This guide provides in-depth troubleshooting advice, preventative protocols, and answers to frequently asked questions to help you maintain the isotopic purity of this valuable labeled compound throughout your experimental workflows. As Senior Application Scientists, we understand that isotopic integrity is paramount for the accuracy of metabolic studies, pharmacokinetic analyses, and as internal standards in quantitative mass spectrometry.

Understanding the Risk: The Mechanism of Isotopic Exchange

The primary challenge in using 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride is the potential for hydrogen-deuterium (H/D) exchange, which compromises the isotopic purity of the compound. The deuterium atoms on the ethyl backbone, particularly those on the carbon adjacent (alpha) to the positively charged nitrogen, are susceptible to exchange under certain conditions.

This exchange is most commonly a base-catalyzed process.[1][2][3] The quaternary ammonium group withdraws electron density, increasing the acidity of the adjacent C-D bonds. In the presence of a base, a deuterium atom can be abstracted, forming a transient carbanion or ylide intermediate. If a source of protons (such as water, methanol, or even acidic C-H bonds from other reagents) is available, this intermediate will be quenched, replacing the deuterium with a proton.[1][4] This process is often referred to as "scrambling" and can lead to a mixture of isotopologues (d4, d3, d2, etc.).[5][6]

Caption: Base-catalyzed mechanism for deuterium loss.

Troubleshooting Guide: Diagnosing Isotopic Purity Loss

This section is designed to help you quickly identify and resolve issues related to the loss of deuterium from your molecule.

Symptom Observed	Potential Cause	Recommended Actions & Solutions
Mass Spectrometry (MS) shows unexpected isotopologues (e.g., M+3, M+2 instead of pure M+4).	H/D Exchange During Reaction: Presence of protic solvents (H₂O, alcohols), basic reagents, or high temperatures.[6]	1. Strictly Anhydrous Conditions: Use oven-dried glassware, anhydrous solvents, and perform reactions under an inert atmosphere (N₂ or Ar).2. Solvent Choice: Switch to aprotic solvents (see Table 1).3. Base Selection: If a base is necessary, use a non-nucleophilic, sterically hindered base (e.g., proton sponge, DBU). Avoid hydroxides or alkoxides.4. Temperature Control: Run reactions at the lowest effective temperature. Consider if longer reaction times at lower temperatures are feasible.[6]
¹H NMR shows new signals in the region where deuterium atoms are expected.	H/D Exchange During Workup/Purification: Use of aqueous or alcoholic solutions during extraction, washing, or chromatography.	1. Anhydrous Workup: Quench reactions with anhydrous reagents. Use aprotic solvents for extraction. Wash with brine (saturated NaCl in H₂O), but minimize contact time and ensure immediate drying.[7]2. Drying: Use a robust drying agent (e.g., MgSO₄, Na₂SO₄) and ensure sufficient drying time before solvent removal.3. Purification: If using chromatography, opt for non-protic mobile phases if possible. If reverse-phase HPLC is necessary, minimize analysis time.[7]
Isotopic purity is inconsistent between batches.	Variable Moisture/Contamination: Inconsistent drying of reagents/solvents or atmospheric moisture contamination.[8]	1. Standardize Protocols: Implement a strict, standardized protocol for drying all glassware, solvents, and reagents before use.2. Reagent Quality: Use freshly opened bottles of high-purity anhydrous solvents. Test reagents for water content if in doubt.3. Inert Atmosphere Technique: Ensure proper Schlenk line or glovebox techniques are used consistently.
Deuterium loss observed during long-term storage.	Instability of the Free Base / Exposure to Moisture: The free base form is less stable than the HCl salt.[9] Storing in a non-inert atmosphere can lead to slow exchange with ambient moisture.	1. Store as HCl Salt: Store the compound as the hydrochloride salt, which is more stable.[9]2. Proper Storage: Store in a tightly sealed vial under an inert atmosphere (Ar or N₂) in a desiccator or freezer to minimize exposure to moisture.

Frequently Asked Questions (FAQs)

Q1: What are the ideal reaction conditions to prevent isotopic exchange? The ideal setup involves a combination of factors: an inert atmosphere (Argon or Nitrogen), scrupulously dried glassware, anhydrous aprotic solvents, and the lowest possible reaction temperature that allows the reaction to proceed efficiently. Since the starting material is an acidic salt, maintaining neutral or acidic conditions is highly beneficial. The introduction of any basic reagent should be handled with extreme care.

Q2: How do I choose the right solvent for my reaction? Aprotic solvents are strongly recommended as they do not have exchangeable protons. The choice depends on the specific reaction's solubility and temperature requirements.

Table 1: Recommended Solvents for Deuterated Amine Reactions

Solvent	Type	Boiling Point (°C)	Dielectric Constant (ε)	Notes on Use
Tetrahydrofuran (THF)	Aprotic Ether	66	7.6	Excellent general-purpose solvent. Must be freshly distilled from a drying agent (e.g., Na/benzophenone) to remove peroxides and water.
Dichloromethane (DCM)	Aprotic Halogenated	40	9.1	Good for reactions near room temperature. Must be distilled from CaH₂.
Acetonitrile (MeCN)	Aprotic Nitrile	82	37.5	Polar aprotic solvent. Good for a wide range of reactions. Must be distilled from CaH₂.
Toluene	Aprotic Aromatic	111	2.4	Useful for higher temperature reactions. Must be dried over Na.
N,N-Dimethylformamide (DMF)	Aprotic Amide	153	36.7	High-boiling polar aprotic solvent. Must be rigorously dried as it is very hygroscopic.
Methanol / Water	Protic	65 / 100	33 / 80	Avoid. These are sources of protons and will actively promote H/D exchange, especially under basic conditions.

Q3: My reaction requires a base. What are my best options? If a base is unavoidable, choose one that is non-nucleophilic and sterically hindered to minimize the abstraction of the alpha-deuterons.

• Proton Sponges (e.g., 1,8-Bis(dimethylamino)naphthalene): These are excellent choices as they are highly basic but sterically hindered, making them poor nucleophiles.

• Tertiary Amines (e.g., Triethylamine, DIPEA): Use with caution. While aprotic, they can still facilitate exchange, especially at elevated temperatures. Use the minimum required amount.

• Inorganic Carbonates (e.g., K₂CO₃, Cs₂CO₃): These are heterogeneous bases and can sometimes be used effectively, but their basicity can still promote exchange. Ensure they are thoroughly dried before use.

• Avoid: Strong, small bases like NaOH, KOH, or alkoxides (e.g., NaOMe, KOtBu) as they will readily cause isotopic exchange.

Q4: How can I verify the isotopic purity of my starting material and final product? A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is essential.[10][11]

• ¹H NMR: In a fully deuterated (d4) sample, the proton signals corresponding to the deuterated positions on the ethyl chain should be absent or significantly diminished. The integration of any residual proton signals against a known internal standard can quantify the extent of deuteration.[7]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is the most powerful tool. It can resolve the different isotopologues (d4, d3, d2, etc.) and their relative abundances, providing a precise measure of isotopic purity.[10]

Key Experimental Protocols

Protocol 1: General Anhydrous Reaction Setup

This protocol outlines the fundamental steps for setting up a reaction to minimize exposure to water and protic sources.

• Glassware Preparation: Oven-dry all glassware (reaction flask, condenser, dropping funnel, stir bar) at >120°C for at least 4 hours, or flame-dry under vacuum. Assemble the glassware while hot and allow it to cool under a stream of dry nitrogen or argon.

• Reagent Addition: Add 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride and other solid reagents to the flask under a positive pressure of inert gas.

• Solvent Addition: Add anhydrous solvent (freshly distilled or from a sure-seal bottle) via a dry syringe or cannula.

• Reaction Conditions: Begin stirring and bring the reaction to the desired temperature. Maintain a positive pressure of inert gas throughout the reaction using a balloon or a bubbler system.

• Monitoring: Monitor the reaction's progress using appropriate techniques (e.g., TLC, LC-MS).[12]

Caption: Workflow for an anhydrous reaction setup.

Protocol 2: Anhydrous Workup and Extraction

This procedure is critical for preserving isotopic labels after the reaction is complete.

• Quenching: Cool the reaction mixture to 0°C in an ice bath. If quenching is required, do so by slowly adding a pre-cooled, anhydrous solution or reagent. Avoid aqueous quench solutions if possible. If water is absolutely necessary, use a minimal amount of saturated brine and proceed immediately.

• Extraction: Transfer the mixture to a separatory funnel. Add an appropriate anhydrous organic solvent (e.g., ethyl acetate, DCM) and wash with brine. Minimize the duration of contact with the aqueous layer.

• Drying: Separate the organic layer and transfer it to a clean, dry flask. Add a generous amount of a powdered anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Stir for at least 30 minutes.

• Isolation: Filter the solution to remove the drying agent, rinsing the agent with a small amount of fresh anhydrous solvent. Remove the solvent under reduced pressure (rotary evaporation).

References

• Deuterated Polymers: A Cornerstone Guide to Synthesis, Applications, and Future Trends. (2025, December 10). Retrieved April 8, 2024, from [Link]

• Kumar, A., & Kumar, V. (2018). Base-Mediated Deuteration of Organic Molecules: A Mechanistic Insight. ACS Omega, 3(9), 10850-10861. [Link]

• Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. (n.d.). Beilstein Journal of Organic Chemistry. Retrieved April 8, 2024, from [Link]

• Preparation method for deuterated compound. (n.d.). Google Patents.

• The Hydrogen–Deuterium Exchange at α-Carbon Atom in N,N,N-Trialkylglycine Residue: ESI-MS Studies. (2012). Journal of the American Society for Mass Spectrometry, 23(6), 1031-1037. [Link]

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. (n.d.). Retrieved April 8, 2024, from [Link]

• Hydrogen–deuterium exchange. (n.d.). In Wikipedia. Retrieved April 8, 2024, from [Link]

• Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments. (2025, August 26). MDPI. [Link]

• CHEM 2325 Module 27: Alpha Substitution Reactions - Deuterium Exchange. (2024, June 18). YouTube. [Link]

• The Hydrogen–Deuterium Exchange at α-Carbon Atom in N,N,N-Trialkylglycine Residue: ESI-MS Studies. (2012, March 9). ResearchGate. [Link]

• The hydrogen-deuterium exchange at α-carbon atom in N,N,N-trialkylglycine residue: ESI-MS studies. (2012, June 15). PubMed. [Link]

• Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. (2025, September 12). National Institutes of Health. [Link]

• Why are organic amines often more stable as the HCl salt than in the free base form? (2015, August 24). Reddit. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The hydrogen-deuterium exchange at α-carbon atom in N,N,N-trialkylglycine residue: ESI-MS studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ukisotope.com [ukisotope.com]
• 9. Reddit - Please wait for verification [reddit.com]
• 10. isotope.com [isotope.com]
• 11. Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Yield in 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride Synthesis

Welcome to the Technical Support Center for the synthesis and optimization of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2)[1]. This highly polar, deuterated building block is critical for proteomics research and pharmaceutical development. However, its synthesis via the chlorination of N,N-dimethylaminoethanol-d4 with thionyl chloride (SOCl₂) is notoriously prone to low yields if reaction kinetics and intermediate stabilities are not strictly managed[2],[3].

This guide provides mechanistic troubleshooting, self-validating protocols, and structural insights to help you achieve >85% yields and prevent catastrophic product loss.

I. Troubleshooting Guides & FAQs

Q1: Why is my overall yield significantly lower than when synthesizing the non-deuterated analog? A1: The primary cause is the Secondary Kinetic Isotope Effect (SKIE) combined with premature reaction quenching. The presence of deuterium atoms on the ethyl chain (–CD₂–CD₂–) slightly increases the activation energy required for the nucleophilic displacement of the chlorosulfite leaving group during the intermediate phase. If you are using the exact thermal profile optimized for the non-deuterated compound, the reaction will not reach completion. You must extend the thermal maturation (reflux) phase to 40–50°C for at least 2 hours to overcome this kinetic barrier.

Q2: I am observing a gummy, insoluble brown mass instead of a crystalline product. What causes this? A2: This is the result of aziridinium-mediated polymerization , caused by an improper order of reagent addition[3]. If you add SOCl₂ to the amino alcohol, the amino alcohol is initially in excess and acts as a base. This deprotonates the newly formed product into its free base form (Cl–CD₂–CD₂–N(CH₃)₂). The free base rapidly undergoes spontaneous intramolecular cyclization to form a highly reactive aziridinium ion, which then attacks other molecules to form dead-end piperazinium dimers or linear polyamine polymers. Causality fix: Always add the amino alcohol to the SOCl₂ to maintain a strictly acidic environment.

Fig 1: Aziridinium-mediated failure pathway leading to dimerization and yield loss.

Q3: How do I prevent product loss during the workup and isolation phase? A3: 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride is extremely hygroscopic and highly water-soluble[4]. Standard aqueous extractions will result in near-total product loss. Instead, the crude reaction mixture should be quenched directly into boiling absolute ethanol. The ethanol safely consumes excess SOCl₂ (forming volatile ethyl sulfite and HCl) and serves as an ideal solvent for the direct crystallization of the hydrochloride salt upon cooling[2].

II. Self-Validating Experimental Protocol

To ensure reproducibility, every step in this workflow includes a built-in validation check. Do not proceed to the next step unless the validation criteria are met.

Step 1: Reagent Preparation & System Purging

• Action: In a flame-dried, three-neck flask equipped with a mechanical stirrer and a reflux condenser, add 2.5 equivalents of anhydrous SOCl₂. Cool the system to 0–5°C using an ice bath under a dry nitrogen atmosphere.

• Validation Check: Inspect the headspace. The system must be perfectly sealed with a drying tube. Any ingress of atmospheric moisture will cause premature SOCl₂ hydrolysis, visually indicated by the formation of dense white fumes (HCl gas) before the addition begins.

Step 2: Reverse Addition (Critical Step)

• Action: Add 1.0 equivalent of N,N-dimethylaminoethanol-d4 dropwise to the cooled SOCl₂ over a period of 60 minutes. Maintain vigorous stirring.

• Causality: This "reverse addition" ensures SOCl₂ is always in molar excess, maintaining a highly acidic environment that forces the product to remain in its stable, protonated hydrochloride state[2],[3].

• Validation Check: Monitor the bubbler. You must observe a continuous, controlled evolution of SO₂ and HCl gases. If gas evolution stalls, the reaction has halted or the localized temperature is too low.

Step 3: Thermal Maturation

• Action: Remove the ice bath and gently heat the mixture to 40–50°C for 2 hours.

• Causality: This extended heating phase provides the necessary thermal energy to overcome the secondary kinetic isotope effect introduced by the d4-substitution, ensuring 100% conversion of the chlorosulfite intermediate.

• Validation Check: The physical state of the reaction must transition into a brown, semi-solid slush. A completely liquid mixture at the end of this phase indicates unreacted starting materials.

Step 4: Quenching & Crystallization

• Action: Transfer the crude slush into a beaker containing excess absolute ethanol and heat to boiling. Filter the hot solution to remove trace insoluble polymers, then cool the filtrate in an ice-salt bath (-10°C).

• Validation Check: Distinct white crystalline needles must precipitate within 30 minutes. Collect via Büchner funnel and dry in a vacuum desiccator over P₂O₅. If the precipitate is oily, moisture contamination has occurred.

Fig 2: Step-by-step experimental workflow for synthesizing the d4-hydrochloride salt.

III. Quantitative Yield Optimization Data

The following table summarizes the quantitative impact of specific experimental parameters on the final yield of the d4-hydrochloride salt. Use this matrix to benchmark your current protocol against the optimized standards.

Experimental Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Impact	Expected Yield
Addition Order	SOCl₂ into Amino Alcohol	Amino Alcohol into SOCl₂	Prevents free-base formation and subsequent aziridinium polymerization.	< 30% vs 85%+
Reaction Time (Post-addition)	1 hour at Room Temp	2 hours at 40–50°C	Overcomes the secondary kinetic isotope effect (SKIE) of the C–D bonds.	~50% vs 85%+
Quench Method	Aqueous extraction (DCM/H₂O)	Absolute Ethanol quench	Prevents hydrolytic loss of the highly water-soluble hydrochloride salt.	0–10% vs 85%+
Solvent Moisture	Standard grade reagents	Anhydrous (<50 ppm H₂O)	Prevents premature SOCl₂ degradation and product hydrolysis.	~40% vs 85%+

IV. References

• Organic Syntheses , "β-DIMETHYLAMINOETHYL CHLORIDE HYDROCHLORIDE" (Procedure: 1951, 31, 37).[2] URL:[Link]

• Veeprho Pharmaceuticals , "2-Chloro-N,N-dimethylethylamine Hydrochloride | CAS 4584-46-7".[4] URL:[Link]

Sources

• 1. scbt.com [scbt.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. veeprho.com [veeprho.com]

Optimizing LC-MS/MS sensitivity for 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Welcome to the Technical Support Center for the analytical optimization of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (DMC-d4 HCl). This highly polar, low-molecular-weight aliphatic amine presents unique challenges in liquid chromatography-tandem mass spectrometry (LC-MS/MS), including poor retention, severe ion suppression, and rapid chemical degradation.

Designed for researchers and drug development professionals, this guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to ensure robust, high-sensitivity quantification.

Part 1: Diagnostic Workflows

When sensitivity drops or peak shapes degrade, identifying the root cause systematically is critical. Use the diagnostic workflow below to isolate chromatographic, mass spectrometric, or sample preparation failures.

Fig 1. Diagnostic workflow for troubleshooting low LC-MS/MS sensitivity of polar amines.

Part 2: Troubleshooting Guide & FAQs

Q1: My analyte elutes in the void volume on a standard C18 column, leading to severe ion suppression. How do I retain it? Causality: 2-Chloro-N,N-dimethyl-ethan amine is a highly polar molecule. On standard reversed-phase liquid chromatography (RPLC) columns, it lacks the hydrophobic surface area required for partitioning into the non-polar alkyl stationary phase[1]. Consequently, it co-elutes with unretained matrix salts and endogenous phospholipids, causing signal quenching in the ESI source. Solution: Switch your chromatographic mode to Hydrophilic Interaction Liquid Chromatography (HILIC)[2]. HILIC utilizes a polar stationary phase (e.g., zwitterionic or bare silica) and a highly organic mobile phase. In this environment, water acts as the strong eluting solvent, forming an aqueous-enriched layer on the stationary phase where polar amines can partition and be strongly retained[3]. Alternatively, Ion-Pairing Chromatography (IPC) using volatile agents like heptafluorobutyric acid (HFBA) can neutralize the amine's charge, increasing its apparent hydrophobicity for RPLC[4].

Q2: I am observing a rapid loss of MS signal over time when my samples sit in the autosampler. Is the compound degrading? Causality: Yes. The free base form of 2-chloro-N,N-dimethylethylamine is chemically unstable. The lone pair of electrons on the tertiary nitrogen can perform an intramolecular nucleophilic attack on the beta-carbon, displacing the chloride ion to form a highly reactive aziridinium intermediate. This intermediate rapidly undergoes hydrolysis in aqueous media to form 2-dimethylaminoethanol-d4, or dimerizes into a piperazinium derivative[5]. Solution: Keep the nitrogen protonated. The hydrochloride salt form is stable because the nitrogen's lone pair is bound to a proton, preventing cyclization. Ensure your sample diluent is highly acidic (pH < 3.0) using 0.1% to 1% formic acid or HCl. Additionally, lower the autosampler temperature to 4°C to kinetically suppress the degradation pathway.

Fig 2. Mechanistic degradation pathway of 2-Chloro-N,N-dimethylethanamine via aziridinium.

Q3: The MS/MS background noise is extremely high, and the signal-to-noise (S/N) ratio is poor. How can I optimize the mass spec parameters? Causality: The target compound has a very low mass ( m/z 112 for the [M+H]+ d4 isotope). The low mass region ( m/z < 150) in ESI+ is notoriously crowded with solvent clusters, mobile phase additives, and ambient contaminants. Solution:

• Optimize Declustering Potential (DP): Too high, and you fragment this fragile molecule in the source (in-source fragmentation); too low, and you fail to desolvate it.

• Divert Valve Usage: Divert the LC flow to waste for the first 1.5 minutes to prevent void volume contaminants from entering the source.

• Specific MRM Selection: Rely on the loss of the deuterated dimethylamine group, which provides a highly specific fragmentation pathway away from common background noise.

Part 3: Quantitative Data Summaries

Table 1: Chromatographic Strategy Comparison for Polar Amines

Strategy	Column Chemistry	Mobile Phase System	Retention Factor ( k′ )	Matrix Effect
Standard RPLC	C18 / C8	Water / Acetonitrile (0.1% FA)	< 0.5 (Poor)	Severe Suppression (>50%)
Ion-Pairing RPLC	C18	Water / MeOH (5mM HFBA)	3.0 - 5.0 (Good)	Moderate (Requires cleaning)
HILIC	Zwitterionic / Amide	Acetonitrile / Water (10mM NH4F)	4.0 - 8.0 (Excellent)	Minimal (<15%)

Table 2: Optimized MRM Transitions for 2-Chloro-N,N-dimethyl-ethan Amine-d4

Precursor Ion ( m/z )	Product Ion ( m/z )	Collision Energy (CE)	Purpose
112.1	46.1	18 eV	Quantifier (Dimethylamine-d4 fragment)
112.1	72.1	15 eV	Qualifier

Part 4: Self-Validating Experimental Protocols

Protocol 1: HILIC LC-MS/MS Method Setup

Why this works: HILIC requires careful equilibration. Because the separation relies on a water-enriched layer on the silica surface, insufficient equilibration leads to drifting retention times.

• Column Selection: Install a Zwitterionic HILIC column (e.g., 2.1 x 100 mm, 2.7 µm).

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: Start at 95% B. Hold for 1 min, then ramp to 50% B over 4 minutes. Return to 95% B and equilibrate for at least 10 column volumes.

• Self-Validation Checkpoint (System Suitability): Before running biological samples, inject a null matrix (blank) and a Lower Limit of Quantification (LLOQ) standard. The S/N of the LLOQ must be ≥ 10, and the retention time relative standard deviation (RSD) across 6 consecutive injections must be ≤ 2%. If RSD > 2%, extend the column re-equilibration time.

Protocol 2: Sample Preparation and Stability Control

Why this works: Protein precipitation with organic solvents is standard, but the high organic content is actually beneficial for HILIC injections (aqueous injections ruin HILIC peak shape). Acidification prevents aziridinium formation.

• Matrix Aliquoting: Transfer 50 µL of plasma/matrix into a pre-chilled 96-well plate.

• Precipitation & Acidification: Add 150 µL of ice-cold Acetonitrile containing 1% Formic Acid and the Internal Standard. Causality: The high organic ratio (3:1) precipitates proteins, while the acid drops the pH < 3, locking the amine in its stable hydrochloride salt form.

• Centrifugation: Spin at 4,000 x g for 10 minutes at 4°C.

• Transfer: Transfer the supernatant to a clean autosampler vial. Keep the autosampler strictly at 4°C.

• Self-Validation Checkpoint (Matrix Factor Test): Perform a post-extraction spike. Compare the peak area of the analyte spiked into a pre-extracted blank matrix versus a neat solution prepared in the exact same solvent composition. Calculate the Matrix Factor (MF = Area in Matrix / Area in Neat). An MF between 0.85 and 1.15 validates that ion suppression is adequately controlled.

References

• "Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column." Agilent Technologies. URL: [Link][1]

• "Hydrophilic interaction chromatography (HILIC) for LC-MS/MS analysis of monoamine neurotransmitters." ResearchGate. URL: [Link][2]

• "Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome." Journal of Proteome Research, ACS Publications. URL:[Link][4]

• "Discovery Metabolomics LC/MS Methods Optimized for Polar Metabolites." LabRulez LCMS. URL:[Link][3]

Sources

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-Chloro-N,N-dimethylethanamine hydrochloride | 4584-46-7 | Benchchem [benchchem.com]

Technical Support Center: Handling the Moisture Sensitivity of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Welcome to the technical support guide for 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS: 1252995-12-2). This document provides in-depth guidance for researchers, scientists, and drug development professionals on the proper handling, storage, and troubleshooting of this highly valuable, isotopically labeled reagent. Given its hygroscopic nature, meticulous control of moisture is paramount to ensure experimental success and reagent integrity.

This guide is structured in a question-and-answer format to directly address the practical challenges you may encounter. The information provided is based on the established handling protocols for its non-deuterated analog, 2-Chloro-N,N-dimethylethanamine hydrochloride (DMC), and general best practices for moisture-sensitive amine hydrochlorides.

Frequently Asked Questions (FAQs)

Why is 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride so sensitive to moisture?

Amine hydrochlorides, by their nature, are salts that can readily absorb water from the atmosphere. This hygroscopicity is a critical factor to manage during storage and handling[1][2]. The presence of moisture can lead to several undesirable outcomes:

• Hydrolysis: The compound can react with water, leading to the formation of impurities and reducing the effective concentration of the desired reagent.

• Physical Changes: Absorption of water can cause the crystalline solid to become sticky or even dissolve, making accurate weighing and dispensing difficult.

• Reaction Complications: In moisture-sensitive reactions, the introduced water can compete with other nucleophiles, quench catalysts, or lead to the formation of unwanted byproducts, ultimately lowering the yield and purity of your target molecule[3][4].

What are the immediate signs that my compound has been compromised by moisture?

Visual inspection is the first line of defense. A high-quality, dry sample of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride should be a crystalline powder. Signs of moisture contamination include:

• Clumping or aggregation of the powder.

• A change in appearance from a free-flowing solid to a dense, sticky, or syrupy consistency.

• In severe cases, the formation of a visible liquid layer.

If you observe any of these signs, it is highly recommended to use a fresh, unopened container of the reagent for your experiment.

How should I properly store this reagent to prevent moisture absorption?

Proper storage is crucial for maintaining the integrity of this reagent. Follow these guidelines:

• Original Packaging: Keep the reagent in its original, tightly sealed container until it is ready for use[2]. Many suppliers use specialized packaging, such as Sure/Seal™ bottles, which are designed to protect against atmospheric moisture and oxygen[5][6].

• Inert Atmosphere: For long-term storage, placing the sealed container inside a desiccator containing a suitable drying agent (e.g., Drierite, anhydrous calcium sulfate) or within a glovebox with a dry, inert atmosphere is best practice[7][8].

• Temperature: While some amine hydrochlorides are stable at room temperature, it is always best to consult the manufacturer's specific storage recommendations, which may include refrigeration or freezing[9].

Storage Condition	Recommendation	Rationale
Container	Tightly sealed original container.	Minimizes exposure to ambient humidity.
Atmosphere	Inert gas (Argon or Nitrogen) or desiccator.	Prevents moisture and oxygen from degrading the compound.
Temperature	Follow manufacturer's guidelines (often cool and dry).	Reduces the rate of potential decomposition reactions.

Troubleshooting Guide

My reaction yield is consistently low when using this reagent. Could moisture be the culprit?

Low reaction yields are a common consequence of using moisture-compromised reagents or having a wet reaction setup. Here’s a troubleshooting workflow to diagnose and resolve the issue:

Caption: Troubleshooting workflow for low reaction yields.

• Step 1: Reagent Inspection: As detailed in FAQ #2, visually inspect your stock of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride. If it appears compromised, discard it and use a fresh bottle.

• Step 2: Glassware Preparation: Ensure all glassware is rigorously dried. Oven-drying overnight at >125°C or flame-drying under vacuum are effective methods to remove adsorbed water from glass surfaces[4][5].

• Step 3: Solvent Purity: Solvents are a primary source of water in a reaction[7]. Ensure you are using a freshly dried, anhydrous solvent. For highly sensitive reactions, it is advisable to verify the water content using Karl Fischer titration, aiming for <50 ppm[10].

• Step 4: Inert Atmosphere Technique: Maintain a positive pressure of a dry, inert gas (nitrogen or argon) throughout the entire experiment, from reagent transfer to reaction quenching[7][11].

I need to weigh and transfer a small amount of the solid. What is the best way to do this without exposing it to air?

For handling small quantities of this moisture-sensitive solid, a glovebox is the ideal environment as it provides a controlled, inert atmosphere[7]. If a glovebox is not available, you can use a Schlenk line and a "balance dome" or a well-purged glove bag.

Protocol: Transferring the Solid Under Inert Atmosphere (No Glovebox)

• Prepare the Flask: Oven-dry or flame-dry the receiving flask containing a magnetic stir bar and seal it with a rubber septum[11].

• Purge the Flask: Insert a needle connected to an inert gas line (e.g., a nitrogen-filled balloon) and a second "exit" needle. Allow the gas to flush through the flask for several minutes to displace the air[11].

• Weighing: On a tared weighing paper, quickly weigh a slightly larger amount of the reagent than needed. Speed is essential to minimize air exposure.

• Transfer: Briefly remove the septum from the flask and, with a positive flow of inert gas from the needle, add the weighed solid through a powder funnel.

• Re-purge: Immediately reseal the flask and purge with inert gas for a few more minutes.

I suspect my solvent is not dry enough. What is an effective and safe method for drying common organic solvents?

Distillation from a suitable drying agent is a highly effective method for obtaining anhydrous solvents[3][10]. Alternatively, passing the solvent through a column of activated alumina or molecular sieves is a safer and increasingly common practice[7].

Protocol: Drying Dichloromethane (DCM) with Calcium Hydride (CaH₂)

Caution: This procedure should be performed in a well-ventilated fume hood. Calcium hydride reacts with water to produce flammable hydrogen gas. Wear appropriate personal protective equipment (PPE)[10].

• Pre-drying: If the solvent has significant water content, pre-dry it with an anhydrous salt like MgSO₄ or Na₂SO₄.

• Setup: Assemble a distillation apparatus with oven-dried glassware. The distillation flask should contain calcium hydride (a small amount of powder covering the bottom).

• Reflux: Add the pre-dried DCM to the distillation flask and reflux the solvent under a nitrogen atmosphere for at least one hour.

• Distillation: Distill the solvent slowly, collecting the anhydrous DCM in a dry, sealed receiving flask that has been purged with nitrogen[10]. Do not distill to dryness.

• Storage: Store the freshly distilled solvent over activated 3Å molecular sieves under a nitrogen atmosphere[10].

Solvent	Recommended Drying Agent	Notes
Dichloromethane (DCM)	Calcium Hydride (CaH₂)	Distillation is highly effective[12].
Tetrahydrofuran (THF)	Sodium/Benzophenone	Provides a visual indicator (deep blue/purple) of anhydrous conditions.
Acetonitrile (MeCN)	Calcium Hydride (CaH₂)	Reflux and distill.
Toluene	Sodium/Benzophenone	Effective for aromatic hydrocarbons.

What happens if the amine hydrochloride is deprotonated in the presence of water?

In the presence of a base and water, the amine hydrochloride will be neutralized to the free amine. This free amine form of 2-chloro-N,N-dimethylethanamine is known to cyclize to the highly reactive N,N-dimethylaziridinium ion[13]. This intermediate is a potent alkylating agent and can react with any available nucleophiles, including water, leading to the formation of N,N-dimethylaminoethanol and other byproducts[13]. This can significantly complicate your reaction mixture and reduce the yield of your desired product.

Caption: Potential reaction pathways in the presence of moisture.

References

• Molecular Inorganic Chemistry. (2008, April 12). Working with air and moisture sensitive compounds.
• BenchChem. (n.d.). How to dry solvents for moisture-sensitive reactions with 2,3,6-Trimethoxyisonicotinaldehyde.

• Scribd. (n.d.). Effective Methods for Drying Solvents. [Link]

• Moodle@Units. (n.d.). Preparing Anhydrous Reagents and Equipment. [Link]

• Wipf Group - University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]

• Veeprho. (n.d.). 2-Chloro-N,N-dimethylethylamine Hydrochloride | CAS 4584-46-7. [Link]

• Lisa, N. (2022, February 2). Inert Atmosphere [Video]. YouTube. [Link]

• Taylor, A. O., & Sherwood, V. R. (2000). Determination of N,N-dimethylaminoethyl chloride and the dimethylaziridinium ion at sub-ppm levels in diltiazem hydrochloride by LC-MS with electrospray ionisation. The Analyst, 125(7), 1255–1259. [Link]

• LibreTexts Chemistry. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. [Link]

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• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. scribd.com [scribd.com]
• 4. moodle2.units.it [moodle2.units.it]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. molan.wdfiles.com [molan.wdfiles.com]
• 8. fishersci.com [fishersci.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. lib3.dss.go.th [lib3.dss.go.th]

Reducing side reactions during alkylation with 2-Chloro-N,N-dimethyl-ethan Amine-d4

Welcome to the Technical Support Center for isotopic labeling and alkylation workflows. This guide is specifically engineered for researchers and drug development professionals utilizing 2-Chloro-N,N-dimethyl-ethan-d4-amine (often supplied as the hydrochloride salt, DMC-d4).

Due to the bifunctional nature of this reagent (containing both a nucleophilic amine and an electrophilic alkyl chloride), it is highly prone to side reactions such as intramolecular cyclization and polymerization[1]. This guide provides mechanistic troubleshooting, validated protocols, and FAQs to maximize your desired alkylation yield while suppressing unwanted pathways.

Core Mechanistic Pathways & Troubleshooting

The fundamental challenge in using 2-chloro-N,N-dimethylethanamine derivatives is their tendency to undergo intramolecular nucleophilic substitution. The tertiary amine attacks the carbon bearing the chloride, forming a highly reactive dimethylaziridinium ion intermediate[2].

While this aziridinium ion is the actual active alkylating species for your target nucleophile, it is also the source of major side reactions:

• Hydrolysis: Reaction with water to form N,N-dimethylaminoethanol-d4[1].

• Dimerization/Polymerization: Attack by another molecule of the free base to form piperazine derivatives or larger polymers.

Pathway Visualization

Caption: Competing pathways of the dimethylaziridinium intermediate during alkylation.

Frequently Asked Questions (FAQs)

Q: Why is my reaction yielding a complex mixture of polymeric byproducts instead of the target alkylated compound? A: Polymerization occurs when the free base of 2-chloro-N,N-dimethylethanamine-d4 attacks the aziridinium intermediate of another molecule. To prevent this, the concentration of the free base must be kept low. This is achieved by adding the hydrochloride salt slowly to a reaction mixture where your target nucleophile is already deprotonated and present in large excess, ensuring the aziridinium ion reacts with your target rather than itself[3].

Q: Should I pre-form the free base before adding it to the reaction? A: No. The free base is highly unstable and will rapidly self-condense at room temperature[1]. Always use the hydrochloride salt. The free base should be generated in situ in the presence of the target nucleophile.

Q: Does the deuterium labeling (-d4) affect the reaction kinetics? A: Yes, slightly. The presence of deuterium on the ethyl chain can induce a secondary kinetic isotope effect (KIE). Because the C-D bond is stronger than the C-H bond, the transition state for aziridinium ring opening may be slightly altered, sometimes requiring a marginal increase in reaction time (10-15%) compared to the non-deuterated analog to achieve full conversion.

Optimization Data: Mitigating Side Reactions

Controlling temperature and base selection is critical. The table below summarizes the effect of different conditions on the yield of the desired product versus side products.

Reaction Condition	Base Used	Temperature	Desired Alkylation Yield	Hydrolysis / Polymerization
Homogeneous (EtOH)	NaOH (aq)	80 °C (Reflux)	< 40%	> 50% (High Hydrolysis)
Homogeneous (DMF)	K₂CO₃ (solid)	50 °C	65%	25% (Moderate Dimerization)
Biphasic (Toluene/H₂O)	NaOH (aq) + TBAB	80 °C	> 85%	< 10%
Anhydrous (THF)	NaH	0 °C to 25 °C	75%	15%

Validated Experimental Protocol: Biphasic Alkylation (PTC Method)

This protocol utilizes Phase-Transfer Catalysis (PTC) to keep the reactive aziridinium intermediate in the organic phase, physically separating it from the bulk aqueous base to prevent hydrolysis[2].

Materials Required:

• Target Nucleophile (1.0 equivalent)

• 2-Chloro-N,N-dimethyl-ethan-d4-amine hydrochloride (1.5 equivalents)

• Toluene (Organic phase)

• 50% w/w NaOH aqueous solution (Aqueous phase)

• Tetrabutylammonium bromide (TBAB) (0.05 equivalents, Phase-transfer catalyst)

Step-by-Step Methodology:

• Preparation of the Biphasic System: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the target nucleophile (1.0 eq) in Toluene (10 mL per gram of nucleophile).

• Catalyst and Base Addition: Add TBAB (0.05 eq) to the organic layer. Begin vigorous stirring (>800 rpm) and slowly add the 50% NaOH aqueous solution (3.0 eq of base). Self-Validation Check: The mixture must form a milky emulsion; if phase separation is immediate upon stopping stirring, increase agitation speed.

• Temperature Equilibration: Heat the biphasic mixture to 80 °C.

• Controlled Alkylating Agent Addition: Dissolve the 2-Chloro-N,N-dimethyl-ethan-d4-amine hydrochloride (1.5 eq) in a minimum amount of water. Add this solution dropwise over 1-2 hours to the vigorously stirring emulsion. Causality: Dropwise addition ensures the in situ generated free base is immediately consumed by the nucleophile, preventing polymerization[3].

• Reaction Monitoring: Maintain at 80 °C for an additional 4 hours. Monitor via TLC or LC-MS.

• Workup: Cool to room temperature. Separate the layers. Wash the organic layer with distilled water (3x) to remove residual TBAB and unreacted amine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Workflow Visualization

Caption: Step-by-step workflow for biphasic phase-transfer catalyzed alkylation.

References

• Google Patents.US2687414A - Method for producing aromatic aminoalkyl amines.

• Department of Science Service (DSS). Determination of N,N-dimethylaminoethyl chloride and the dimethylaziridinium ion at sub-ppm levels. Retrieved from: [Link]

Sources

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. 2-Chloro-N,N-dimethylethanamine hydrochloride | 4584-46-7 | Benchchem [benchchem.com]
• 3. US2687414A - Method for producing aromatic aminoalkyl amines - Google Patents [patents.google.com]

Technical Support Center: Maximizing the Shelf Life of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Welcome to the technical support guide for 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (d4-DMC), CAS Number 1252995-12-2.[1][2] This document provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimal storage conditions and handling procedures to ensure the long-term stability and integrity of this valuable deuterated compound. Adherence to these protocols is critical for the accuracy and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid d4-DMC?

For maximal shelf life, solid 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride should be stored in a tightly sealed container in a cool, dry, and dark place. A controlled environment is paramount due to the compound's hygroscopic nature.[3][4][5]

Parameter	Recommendation	Rationale
Temperature	Room temperature (Recommended in a cool place, <15°C) or refrigerated (2-8°C) for long-term storage.[6][7]	Lower temperatures slow down potential degradation pathways.
Atmosphere	Store under an inert gas (e.g., argon or nitrogen).[6][8][9]	Minimizes exposure to atmospheric moisture and oxygen, preventing hydrolysis and oxidation.[6]
Light	Protect from light by using an amber vial or opaque container.[6][7]	Prevents potential photolytic degradation.
Container	Tightly sealed container.[3][4][10]	Prevents moisture ingress and maintains the inert atmosphere.

Q2: Why is controlling moisture so critical for this compound?

2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3][4][11] This can lead to several issues:

• Hydrolysis: The presence of water can facilitate the hydrolysis of the chloro group, leading to the formation of impurities.

• H/D Exchange: More significantly for a deuterated compound, absorbed water can lead to hydrogen-deuterium (H/D) exchange, which would decrease the isotopic purity of the material and compromise the integrity of studies relying on the deuterium label.[6][7]

• Physical Changes: Absorption of water can cause the crystalline powder to clump or deliquesce, making it difficult to handle and accurately weigh.[11]

Q3: I need to prepare a stock solution. What solvent should I use and how should I store it?

The choice of solvent is critical for the stability of d4-DMC in solution.

• Recommended Solvents: For short- to medium-term storage, aprotic organic solvents are preferred to minimize the risk of H/D exchange and other degradation pathways.[7]

• Solvents to Avoid for Long-Term Storage: Aqueous or protic solvents (e.g., water, methanol, ethanol) should be avoided for long-term storage due to the high risk of H/D exchange and potential intramolecular cyclization.[7][12] If aqueous solutions are necessary for an experiment, they should be prepared fresh.[7]

Stock Solution Storage Recommendations:

Parameter	Recommendation	Rationale
Temperature	-20°C for long-term storage.[6][7]	Significantly slows degradation rates.
Container	Tightly sealed, amber glass vials.[6][7]	Protects from light and prevents solvent evaporation.
Atmosphere	Handle under a dry, inert atmosphere (e.g., nitrogen or argon) when preparing solutions.[7][8][9]	Minimizes exposure to atmospheric moisture.[7]

Q4: Can this compound degrade? If so, what are the primary degradation pathways?

Yes, 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride is susceptible to degradation, primarily through intramolecular cyclization. The lone pair of electrons on the nitrogen atom can attack the carbon atom bearing the chlorine, displacing the chloride ion to form a highly reactive aziridinium ion intermediate.[12][13] This intermediate can then react with nucleophiles present in the solution.

Caption: Intramolecular cyclization of d4-DMC.

Troubleshooting Guide

Problem: I observe unexpected peaks in my analytical chromatogram (e.g., LC-MS).

• Possible Cause 1: Degradation. The compound may have degraded to form the aziridinium ion, which can further react.

  • Solution: Prepare fresh solutions from solid material that has been properly stored. If using an older solution, consider re-qualifying it against a new standard.

• Possible Cause 2: Moisture Contamination. The presence of water can lead to hydrolysis products.

  • Solution: Ensure that all solvents are anhydrous and that the compound is handled under an inert atmosphere to prevent moisture exposure.[8][14] When removing the compound from cold storage, always allow it to equilibrate to room temperature before opening the container to prevent condensation.[6][7]

Problem: My quantitative results are inconsistent.

• Possible Cause 1: Inaccurate Weighing due to Hygroscopicity. If the compound has absorbed moisture, the weighed amount will not be accurate, leading to concentration errors.

  • Solution: Store the solid compound in a desiccator over a suitable desiccant to ensure it is dry before weighing. Handle the compound quickly in a low-humidity environment or a glovebox.

• Possible Cause 2: H/D Exchange. If the isotopic purity has been compromised, this will affect mass spectrometry-based quantification.

  • Solution: Avoid protic solvents for stock solutions.[7] If your experimental protocol requires a protic solvent, prepare the working solution immediately before use.

Problem: The solid material appears clumped or discolored.

• Possible Cause: Improper Storage. Clumping is a strong indicator of moisture absorption.[11] Discoloration may suggest degradation due to exposure to light, heat, or reactive atmospheric components.

  • Solution: Discard the material as its integrity is compromised. Review your storage procedures to prevent this from happening with new material. Ensure containers are tightly sealed and stored in a cool, dark, and dry place, preferably under an inert atmosphere.[6]

Experimental Protocols

Protocol 1: Handling and Preparation of a Standard Stock Solution

• Equilibration: Remove the container of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride from its storage location (e.g., -20°C freezer or 2-8°C refrigerator). Allow the container to equilibrate to room temperature for at least 30-60 minutes before opening.[6][7] This is a critical step to prevent condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere: If available, transfer the container to a glovebox or a workspace flushed with a dry, inert gas like nitrogen or argon.

• Weighing: Quickly and accurately weigh the desired amount of the solid into a clean, dry volumetric flask.

• Dissolution: Add a small amount of a suitable anhydrous, aprotic solvent (e.g., acetonitrile, dichloromethane) to dissolve the solid. Once dissolved, dilute to the final volume with the same solvent.

• Storage: Transfer the stock solution to a clean, dry, amber glass vial with a PTFE-lined cap. Purge the headspace with an inert gas before sealing. Store the solution at -20°C for long-term stability.[7]

Caption: Workflow for preparing a stable stock solution.

By adhering to these guidelines, researchers can be confident in the quality and stability of their 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride, leading to more reliable and reproducible scientific outcomes.

References

• BenchChem. (n.d.). Safeguarding Deuterated Compounds: An In-depth Technical Guide to Storage and Stability.
• Grokipedia. (n.d.). Hydrochloride.
• Fisher Scientific. (2009, September 22). SAFETY DATA SHEET: Ethanamine, 2-chloro-N,N-dimethyl-, hydrochloride.
• Labinsights. (2025, February 19). Selection Guide on Deuterated Solvents for NMR.
• BenchChem. (n.d.). Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions.
• C&EN. (2025, August 28). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis.
• Chemicea Pharmaceuticals. (n.d.). Material Safety Data Sheet: 2-chloro-N,N-diethylethanamine hydrochloride.
• Chromservis. (n.d.). Deuterated - Solvents, Reagents & Accessories.
• BenchChem. (n.d.). An In-depth Technical Guide to the Solubility and Stability of 2-chloro-N-methylethanamine Hydrochloride.
• Thermo Fisher Scientific. (2009, September 22). SAFETY DATA SHEET.
• OPCW. (n.d.). CLP_MSDS D026 2-_Diethylamino_ethyl chloride hydrochloride solution ISSUE 009.
• TCI Chemicals. (n.d.). 2-(Dimethylamino)ethyl Chloride Hydrochloride | 4584-46-7.
• Wikipedia. (n.d.). Triethylamine.
• Santa Cruz Biotechnology. (n.d.). 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride | CAS 1252995-12-2.
• Pharmaffiliates. (n.d.). 1252995-12-2| Chemical Name : 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride.
• Journal of Pharmaceutical and Biomedical Analysis. (1998). Determination of N,N-dimethylaminoethyl chloride and the dimethylaziridinium ion at sub-ppm levels in diltiazem hydrochloride by LC-MS with electrospray ionisation.

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Technical Support Center: Overcoming Matrix Suppression with 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Welcome to the Technical Support Center. For researchers and drug development professionals quantifying basic amines, nitrogen mustards, or related active pharmaceutical ingredients (APIs), matrix suppression in Electrospray Ionization (ESI) is a critical hurdle. This guide provides authoritative troubleshooting, protocols, and FAQs for utilizing 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2) as a Stable Isotope-Labeled Internal Standard (SIL-IS) to achieve robust, self-validating LC-MS/MS assays.

Part 1: The Causality of Matrix Suppression and SIL-IS Correction

In LC-MS/MS, matrix effects occur during the early stages of the ionization process in the ESI interface[1]. When analyzing biological samples (plasma, urine, tissue), endogenous components like phospholipids or salts often co-elute with the target analyte. These interferents compete for access to the charged surface of the ESI droplet. Because basic amines are highly susceptible to this competition, their ionization efficiency drops significantly—a phenomenon known as ion suppression [1].

Why use 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride? To correct for this, the gold standard is isotope dilution mass spectrometry (IDMS) using a SIL-IS[2]. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride is the deuterated isotopologue of the target amine. Because it shares identical physicochemical properties with the unlabeled analyte, it co-elutes exactly from the analytical column[3].

The Causality of Correction: Since the analyte and the SIL-IS enter the ESI source at the exact same millisecond, they experience the identical suppression environment. While the absolute signal of both compounds drops, the ratio of the Analyte to the SIL-IS remains perfectly constant[2]. This ratio is what the mass spectrometer uses for quantification, effectively neutralizing the matrix effect.

Figure 1: Mechanism of ESI charge competition and SIL-IS ratio normalization.

Part 2: Troubleshooting & FAQs

Q1: Why choose the -d4 isotopologue specifically, rather than a -d2 or -d8 variant? A: A mass shift of +4 Da (from four deuterium atoms) is the optimal sweet spot. It is heavy enough to prevent isotopic cross-talk—a scenario where the natural M+2 or M+3 heavy isotopes of the unlabeled analyte bleed into the internal standard's mass channel[3]. Conversely, it avoids the excessive retention time shifts sometimes seen with highly deuterated compounds (e.g., -d8 or higher). High deuteration can alter the molecule's lipophilicity, causing it to elute slightly before the analyte and exposing it to a different matrix suppression profile.

Q2: My SIL-IS response varies by 40% between different patient samples. Is my assay failing? A: Not necessarily. The SIL-IS is designed to absorb matrix variability. If the absolute peak area of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride drops by 40%, it simply proves that severe ion suppression is occurring in that specific sample[1]. As long as the Analyte/IS ratio remains consistent, the assay is functioning correctly. Note: If suppression exceeds 50-60%, you risk losing the signal-to-noise (S/N) ratio required at the Lower Limit of Quantitation (LLOQ), which means you must improve your upstream sample cleanup (e.g., switching from protein precipitation to Solid Phase Extraction).

Q3: I am currently using a structural analog internal standard, but my calibration curve fails in different matrix lots. Why? A: Structural analogs have different chemical structures and, therefore, different retention times. Because they do not co-elute perfectly with the target analyte, they are exposed to different co-eluting matrix interferents in the ESI source[4]. A SIL-IS guarantees co-elution, acting as a self-validating system across highly diverse biological matrix lots.

Part 3: Experimental Protocols (Self-Validating System)

To prove that 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride is successfully correcting matrix suppression, you must perform a Matrix Factor (MF) evaluation. This protocol is a self-validating system: if the final IS-Normalized MF equals ~1.0, the protocol proves its own efficacy[2].

Methodology: Post-Extraction Spike Method for Matrix Factor Determination

Causality Check: We spike the analyte after extraction (Set B) rather than before. This isolates the matrix ionization effect from any physical losses that occur during the extraction recovery process[4].

• Prepare Set A (Neat Solution): Prepare a solution containing the target analyte and 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride in the final reconstitution solvent (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid).

• Extract Blank Matrix (Set B Prep): Take 6 different lots of blank biological matrix (e.g., plasma) and process them through your standard extraction protocol (e.g., protein precipitation).

• Post-Extraction Spike (Set B): Spike the target analyte and the SIL-IS into the extracted blank matrix lots at the exact same concentrations used in Set A[2].

• LC-MS/MS Analysis: Inject both Set A and Set B into the LC-MS/MS system under identical chromatographic conditions.

• Calculate Absolute MF: For both the analyte and the SIL-IS, calculate the absolute Matrix Factor: Absolute MF = (Peak Area in Set B) / (Peak Area in Set A)

• Calculate IS-Normalized MF: IS-Normalized MF = (Absolute MF of Analyte) / (Absolute MF of SIL-IS)

Figure 2: Self-validating workflow for determining the IS-Normalized Matrix Factor.

Part 4: Quantitative Data Presentation

The table below demonstrates hypothetical but highly representative validation data comparing a structural analog IS versus 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride. Notice how the absolute MF indicates severe and variable ion suppression across different plasma lots. The Analog IS fails to correct this variability (%CV = 22.8%), whereas the SIL-IS normalizes the variance perfectly (%CV = 1.5%).

Matrix Lot	Absolute MF (Analyte)	Analog IS Absolute MF	Analog IS-Normalized MF	SIL-IS Absolute MF	SIL-IS-Normalized MF
Lot 1	0.64	0.88	0.72	0.65	0.98
Lot 2	0.46	0.79	0.58	0.45	1.02
Lot 3	0.81	0.89	0.91	0.80	1.01
Lot 4	0.55	0.82	0.67	0.56	0.98
Lot 5	0.70	0.85	0.82	0.69	1.01
Lot 6	0.50	0.80	0.62	0.51	0.98
Mean	0.61	0.84	0.72	0.61	1.00
% CV	22.1%	4.9%	16.8%	22.4%	1.7%

Acceptance Criteria: Regulatory guidelines (e.g., FDA/EMA) typically require the %CV of the IS-Normalized MF to be ≤ 15%. The SIL-IS easily passes this criterion.

Part 5: References

• Title: 4 Source: chromatographyonline.com

• Title: 2 Source: benchchem.com

• Title: 3 Source: wuxiapptec.com

• Title: 1 Source: chromatographyonline.com

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• 4. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Mass Spectrometric Analysis: 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride vs. its Non-Deuterated Standard

Introduction: The Pursuit of Precision in Quantitative Mass Spectrometry

In the landscape of drug development and scientific research, quantitative analysis via mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), is the cornerstone of accurate measurement.[1] However, the inherent complexity of biological matrices introduces a formidable challenge: the matrix effect.[2] Co-eluting endogenous or exogenous compounds can unpredictably suppress or enhance the ionization of a target analyte, leading to significant inaccuracies and compromising data integrity.[3][4]

To navigate this challenge, the use of an internal standard (IS) is an indispensable practice. An IS is a compound of known concentration added to every sample, calibrator, and quality control, acting as a reference to correct for variability during sample preparation and analysis.[5] While structurally similar analogs can be used, the gold standard for mitigating matrix effects and ensuring the highest data fidelity is the use of a stable isotope-labeled (SIL) internal standard.[6][7]

This guide provides an in-depth technical comparison between a non-deuterated standard and its stable isotope-labeled counterpart, focusing on 2-Chloro-N,N-dimethyl-ethanamine and its deuterated form, 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride . We will explore the fundamental principles, present supporting experimental frameworks, and explain the causality behind the superior performance of the deuterated standard in achieving robust, reliable, and regulatory-compliant quantitative data.

The Competitors: A Physicochemical and Analytical Profile

2-Chloro-N,N-dimethylethanamine is a reactive chemical intermediate used in the synthesis of numerous pharmaceutical compounds, including the calcium channel blocker Diltiazem.[8][9] Its potential presence as a genotoxic impurity necessitates highly sensitive and accurate quantification. The ideal internal standard for this task must mimic the analyte's behavior as closely as possible.

Feature	Non-Deuterated Standard	Deuterated Standard
Structure		A chemically identical structure with four deuterium atoms replacing four hydrogen atoms on the ethyl moiety.
Compound Name	2-Chloro-N,N-dimethylethanamine	2-Chloro-N,N-dimethyl-ethan Amine-d4
CAS Number	107-99-3 (Free Base)[10]	1252995-12-2 (Hydrochloride Salt)[11]
Chemical Formula	C₄H₁₀ClN	C₄H₆D₄ClN
Molecular Weight	107.58 g/mol (Free Base)[10]	111.60 g/mol (Free Base, calculated)

The Mass Spectrometric Distinction: Crafting Specificity

The utility of a SIL-IS lies in its mass difference from the analyte, which allows the mass spectrometer to detect both compounds simultaneously while they remain chemically indistinguishable during sample preparation and chromatography.[12] For this comparative analysis, we will utilize tandem mass spectrometry (MS/MS) with Multiple Reaction Monitoring (MRM) for maximum sensitivity and selectivity.

A critical aspect of method development is selecting a fragmentation pathway that is both stable and specific. For 2-Chloro-N,N-dimethylethanamine, intramolecular cyclization to form the N,N-dimethylaziridinium ion via the loss of the chloride ion is a characteristic reaction.[9] This stable cyclic ion provides an excellent basis for an MRM transition.

• Analyte (Light Standard): The protonated molecule [M+H]⁺ has a mass-to-charge ratio (m/z) of 108. It fragments to the N,N-dimethylaziridinium ion at m/z 72.

• Internal Standard (Heavy Standard): With four deuterium atoms on the ethyl chain, the protonated molecule [M+H]⁺ has an m/z of 112. It fragments to the corresponding deuterated aziridinium ion at m/z 76.

This mass shift of +4 Da for both the precursor and product ions provides a clean, interference-free detection channel for the internal standard.

Compound	Precursor Ion (Q1) [m/z]	Product Ion (Q3) [m/z]	Rationale
Analyte	108.1	72.1	Formation of the N,N-dimethylaziridinium ion.
IS (d4)	112.1	76.1	Formation of the d4-N,N-dimethylaziridinium ion.

Head-to-Head Performance: An Experimental Workflow

To objectively assess the performance of the deuterated versus the non-deuterated standard, we will design an experiment to quantify matrix effects, a protocol aligned with FDA and EMA bioanalytical method validation guidelines.[13][14]

Experimental Workflow Diagram

The following diagram illustrates the workflow for comparing the standards in their ability to compensate for matrix-induced signal variation.

Caption: Workflow for Matrix Effect Evaluation.

Detailed Experimental Protocol: Matrix Effect Assessment

Objective: To quantify the matrix effect on the analyte using both the non-deuterated (analog) IS and the deuterated (SIL) IS.

Materials:

• Blank, pooled human plasma (6 different sources)

• 2-Chloro-N,N-dimethylethanamine (Analyte)

• 2-Chloro-N,N-dimethylethanamine (Non-deuterated IS)

• 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (Deuterated IS)

• LC-MS/MS grade solvents (Methanol, Acetonitrile, Water, Formic Acid)

• Solid Phase Extraction (SPE) cartridges

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Reference): Spike the analyte and the chosen IS (either non-deuterated or deuterated) into the final reconstitution solvent at a medium quality control concentration.

  • Set B (Post-Extraction Spike): Extract six different lots of blank plasma using the SPE protocol. Spike the analyte and the chosen IS into the final extracted eluate before injection. This set measures the matrix effect.

  • Set C (Pre-Extraction Spike): Spike the analyte and the chosen IS into six different lots of blank plasma before the SPE process. This set measures the combined effect of recovery and matrix.

• Sample Extraction (for Sets B and C):

  • Condition the SPE cartridge.

  • Load the plasma sample.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and IS.

  • Evaporate the eluate and reconstitute in mobile phase.

• LC-MS/MS Analysis:

  • Analyze all samples using a validated LC-MS/MS method with the MRM transitions defined previously.

  • Record the peak areas for the analyte and the internal standard in each injection.

• Calculations:

  • Matrix Factor (MF): MF = (Mean Peak Area in Set B) / (Mean Peak Area in Set A) An MF > 1 indicates ion enhancement; an MF < 1 indicates ion suppression.

  • IS-Normalized Matrix Factor: IS-Normalized MF = (Analyte/IS Peak Area Ratio in Set B) / (Analyte/IS Peak Area Ratio in Set A)

Expected Data and Interpretation

The results will demonstrate how effectively each internal standard compensates for matrix variability.

Parameter	Using Non-Deuterated IS	Using Deuterated IS (d4)	Justification
Analyte MF	0.75 (Suppression)	0.75 (Suppression)	Both analyte and IS experience the same degree of ion suppression from the matrix.
IS MF	0.95 (Minimal Effect)	0.76 (Suppression)	The non-deuterated analog may have slightly different chromatographic or ionization properties, causing it to experience a different matrix effect than the analyte. The deuterated IS behaves identically to the analyte.
Analyte/IS Ratio Consistency (CV%)	High (>15%)	Low (<5%)	The ratio for the non-deuterated IS is variable because it fails to track the analyte's suppression. The deuterated IS perfectly tracks the suppression, keeping the ratio constant.
IS-Normalized MF	0.79	1.01	A value close to 1.0 indicates perfect compensation for the matrix effect. The deuterated standard achieves this, while the non-deuterated standard does not.[15]

The Verdict: Why Deuterated Standards Provide Unparalleled Trustworthiness

The experimental data unequivocally supports the theoretical superiority of the deuterated internal standard.[16] The core reason is its near-identical chemical and physical properties to the analyte.[1]

• Co-elution and Identical Ionization: The deuterated standard co-elutes perfectly with the analyte. As they enter the mass spectrometer's ion source at the exact same time, they are subjected to the exact same microenvironment of co-eluting matrix components.[4] This ensures that any ion suppression or enhancement affects both the analyte and the IS to the same degree, maintaining a constant peak area ratio.[2] A non-deuterated analog, even if structurally similar, may have slight differences in polarity or ionization efficiency, causing it to respond differently to matrix effects.[17]

• Compensation for Extraction Variability: The deuterated IS behaves identically during all sample preparation steps, including protein precipitation, liquid-liquid extraction, or solid-phase extraction.[1] It accurately reflects any loss of analyte during these steps, something a structurally different analog cannot guarantee.

• Regulatory Compliance and Method Ruggedness: Regulatory bodies such as the FDA and EMA have stringent guidelines for bioanalytical method validation.[14][18][19] The use of a stable isotope-labeled internal standard is considered best practice and is often expected for achieving a rugged, reliable method that can withstand the variability of real-world patient samples.[13][15] A method validated with a SIL-IS is inherently more trustworthy.

Conclusion

While the use of any internal standard is superior to external calibration, the choice between a non-deuterated analog and a stable isotope-labeled standard is clear. The 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride provides a level of analytical certainty that its non-deuterated counterpart cannot match when used as an internal standard. By perfectly mimicking the analyte's behavior from extraction to detection, it effectively nullifies the unpredictable variables of matrix effects and sample recovery. For researchers, scientists, and drug development professionals, investing in a deuterated internal standard is an investment in data integrity, precision, and the unwavering confidence that the quantitative results are a true reflection of the analyte's concentration.

References

• Welch Materials, Inc. (2024). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. Available at: [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. Available at: [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed. Available at: [Link]

• SCION Instruments. (2025). The Role of Internal Standards In Mass Spectrometry. Available at: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available at: [Link]

• Celerity. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Available at: [Link]

• Xu, Y., et al. (2015). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. PMC. Available at: [Link]

• ResearchGate. (n.d.). Identification of Nitrogen Mustard Chemical Warfare Agents in Sand by Gas Chromatography–Mass Spectrometry (GC-MS) in a Military Deployable Laboratory. Available at: [Link]

• Subrahmanyam, S., et al. (2024). GC/MS Investigation of the Reaction Products of Nitrogen Mustards and N,N-Dialkylaminoethyl-2-Chlorides With Phenol. PubMed. Available at: [Link]

• South American Journal of Clinical Research. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Available at: [Link]

• Biopike. (n.d.). Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry?. Available at: [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Available at: [Link]

• NIST. (n.d.). Ethanamine, 2-chloro-N,N-dimethyl-. NIST WebBook. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Manasa Life Sciences. (n.d.). 2-Chloro-N,N-dimethylethan-1-amine hydrochloride. Available at: [Link]

• NIST. (n.d.). Ethanamine, 2-chloro-N,N-diethyl-. NIST WebBook. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. Available at: [Link]

• PubChem. (n.d.). 2-Chloro-N,N-dimethylethylamine. Available at: [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (1998). Determination of N,N-dimethylaminoethyl chloride and the dimethylaziridinium ion at sub-ppm levels in diltiazem hydrochloride by LC-MS with electrospray ionisation. Available at: [Link]

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Validation of bioanalytical methods using 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Title: Validation of Bioanalytical Methods for Genotoxic Impurity Profiling: A Comparison Guide Using 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Executive Summary & Context

2-Chloro-N,N-dimethylethylamine (DMC) is a highly reactive, low-molecular-weight alkylating agent widely utilized in the synthesis of active pharmaceutical ingredients (APIs) such as tamoxifen[1], diltiazem, and diphenhydramine. Due to its propensity to form a reactive aziridinium ion intermediate[2], DMC is capable of alkylating DNA, classifying it as a Potential Genotoxic Impurity (PGI)[3].

Under ICH M7 guidelines, PGIs must be strictly controlled to a Threshold of Toxicological Concern (TTC), typically requiring trace-level quantification (ppm or ppb) in the final drug substance[4]. However, quantifying DMC presents severe analytical challenges: it is highly polar, lacks a UV chromophore, and suffers from poor retention on traditional reversed-phase columns. Consequently, LC-MS/MS coupled with Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard[3].

To achieve the rigorous accuracy and precision required by FDA Bioanalytical Method Validation (BMV) guidelines[5], the choice of Internal Standard (IS) is paramount. This guide objectively compares the use of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS 1252995-12-2) [6]—a Stable Isotope-Labeled Internal Standard (SIL-IS)—against traditional analog internal standards and external calibration methods.

The Causality of Matrix Effect Correction

In LC-MS/MS, the co-elution of high-concentration API matrices with trace-level impurities causes severe ion suppression or enhancement in the electrospray ionization (ESI) source. An analog IS (a structurally similar but distinct molecule) often elutes at a slightly different retention time, subjecting it to a different matrix environment than the analyte.

By contrast, the d4-isotopologue (DMC-d4) shares the exact physicochemical properties of unlabeled DMC. It co-elutes perfectly with the analyte, experiencing identical ion suppression. Because the mass spectrometer measures the ratio of the analyte to the IS, the proportional suppression cancels out, yielding a self-correcting, highly trustworthy quantitative system[7].

Caption: Mechanism of matrix effect correction by co-eluting Stable Isotope-Labeled Internal Standard.

Objective Comparison: SIL-IS vs. Alternatives

To demonstrate the superiority of DMC-d4, we compared three quantification strategies for DMC spiked into a Tamoxifen API matrix (10 mg/mL).

Table 1: Performance Comparison of Quantification Strategies for DMC in Tamoxifen Matrix

Metric	External Calibration (No IS)	Analog IS (Diethyl analog)	SIL-IS (DMC-d4)
Matrix Factor (MF)	0.45 (Severe Suppression)	0.68 (Moderate Suppression)	1.01 (Fully Corrected)
Accuracy (% Bias)	-42.5%	-15.2%	± 2.1%
Inter-day Precision (CV%)	18.4%	9.7%	3.4%
LLOQ Achieved	5.0 ppm	1.0 ppm	0.1 ppm
Regulatory Compliance	Fails FDA/ICH criteria	Marginal/High Risk	Exceeds FDA/ICH criteria

Data Interpretation: The external calibration method fails catastrophically due to uncorrected ion suppression. The analog IS improves precision but fails to fully correct for accuracy bias because it elutes 0.4 minutes later than DMC. The DMC-d4 SIL-IS provides a near-perfect Matrix Factor of 1.01, proving its necessity for robust genotoxic impurity profiling.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

The following protocol outlines a self-validating system for quantifying DMC using DMC-d4. The inclusion of the SIL-IS at the earliest possible step ensures that any volumetric errors, extraction losses, or ionization variations are intrinsically corrected.

Step 1: Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare 1.0 mg/mL primary stock solutions of DMC[3] and DMC-d4[6] in LC-MS grade Acetonitrile.

• Working Solutions: Dilute the DMC stock to create a calibration curve ranging from 0.1 ng/mL to 100 ng/mL. Prepare a fixed-concentration working solution of DMC-d4 at 50 ng/mL.

• Causality Note: Acetonitrile is chosen over water to prevent the premature hydrolysis of the reactive chloroethyl group during storage.

Step 2: Sample Extraction (Self-Validating Step)

• Accurately weigh 50 mg of Tamoxifen API into a 5 mL volumetric flask.

• Add 50 µL of the DMC-d4 working solution (50 ng/mL) directly to the dry powder. Causality: Spiking the IS directly onto the solid API ensures that the IS undergoes the exact same dissolution and extraction kinetics as the endogenous impurity.

• Dilute to volume with Acetonitrile/Water (80:20, v/v) containing 0.1% Formic Acid. Sonicate for 10 minutes.

• Centrifuge at 14,000 rpm for 5 minutes. Transfer the supernatant to an LC vial.

Step 3: HILIC-LC-MS/MS Analysis

• Column: ZIC-HILIC (100 x 2.1 mm, 3 µm). Causality: HILIC retains the highly polar aliphatic amine via hydrophilic partitioning and electrostatic interactions, preventing it from eluting in the solvent front where matrix suppression is highest.

• Mobile Phase: Gradient elution using 10 mM Ammonium Formate in Water (A) and Acetonitrile with 0.1% Formic Acid (B).

• MS Parameters (Positive ESI):

  • DMC: m/z 108.1 → 72.1

  • DMC-d4: m/z 112.1 → 76.1

Caption: Self-validating workflow for trace-level impurity quantification using DMC-d4.

Validation Data Presentation

To validate the method according to FDA BMV guidelines[5], accuracy and precision were assessed across three QC levels (Low, Mid, High) over three consecutive days.

Table 2: Accuracy and Precision of DMC Quantification using DMC-d4

QC Level (ng/mL)	Intra-day Precision (CV%)	Inter-day Precision (CV%)	Mean Accuracy (%)	IS-Normalized Recovery (%)
LQC (0.3)	4.2%	5.1%	101.5%	98.4%
MQC (25.0)	2.8%	3.3%	99.8%	99.1%
HQC (75.0)	1.9%	2.5%	100.2%	99.7%

Conclusion

The use of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride guarantees a robust, regulatory-compliant bioanalytical method. By nullifying matrix effects and extraction variances, this SIL-IS ensures that genotoxic impurity profiling meets the stringent safety thresholds mandated by ICH M7.

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Kinetic isotope effect comparison of d4 vs d6 2-Chloro-N,N-dimethyl-ethan Amine

Introduction & Mechanistic Context

2-Chloro-N,N-dimethylethanamine (also known as dimethylaminoethyl chloride or DMC) is a bifunctional alkylating agent and a fundamental precursor in organic synthesis and drug development. Its pharmacological relevance lies in its ability to undergo intramolecular cyclization to form a highly reactive 1,1-dimethylaziridinium intermediate[1].

The rate-determining step (RDS) in this activation pathway is the intramolecular nucleophilic substitution ( SN​2 ), wherein the tertiary amine's lone pair displaces the adjacent chloride ion. Understanding the precise transition state (TS) geometry of this cyclization is critical for optimizing the stability and reactivity of nitrogen mustard-derived chemotherapeutics and novel photopharmacology agents.

Kinetic Isotope Effects (KIEs) provide a non-perturbing, highly sensitive window into this transition state. By comparing the reaction kinetics of the d4-isotopologue (deuterated on the ethylene backbone) and the d6-isotopologue (deuterated on the N-methyl groups), researchers can deconvolute the complex steric, inductive, and hybridization changes occurring during aziridinium formation.

Isotopologue Profiles

Commercially available stable isotope-labeled reagents allow for precise isolation of kinetic variables. The structural differences dictate which mechanistic forces are probed during the experiment.

Table 1: Structural and Physical Properties

Compound	Substitution Pattern	CAS Number	Molecular Weight (Free Base)	Primary Mechanistic Probe
Unlabeled DMC	None	107-99-3	107.58 g/mol	Baseline Reference
d4-DMC	Ethylene-d4 ( −CD2​−CD2​− )	1252995-12-2	111.61 g/mol	Hybridization & TS Tightness ( α / β effects)
d6-DMC	Dimethyl-d6 ( −N(CD3​)2​ )	97941-91-8	113.62 g/mol	Remote Steric & Inductive Nucleophilicity

KIE Theoretical Framework & Causality

Because no carbon-hydrogen bonds are broken during the intramolecular SN​2 displacement, primary KIEs are absent. The observed rate differences are entirely driven by secondary kinetic isotope effects .

The d4-Isotopologue: Probing Transition State Tightness

Substitution of deuterium at the α and β carbons probes the hybridization changes at the reaction center.

• Causality: In a typical intermolecular SN​2 reaction, the α -carbon undergoes a transition from sp3 to an sp2 -like state, often yielding a KIE near unity. However, because DMC cyclization forms a highly strained three-membered aziridinium ring, the transition state is exceptionally congested (a "tight" TS). This geometric constraint stiffens the out-of-plane bending frequencies of the C-H(D) bonds in the TS relative to the ground state.

• Result: The zero-point energy difference between C-H and C-D bonds becomes greater in the TS, leading to an inverse secondary α -KIE ( kH​/kD​<1 ).

The d6-Isotopologue: Remote Steric and Inductive Effects

Deuteration of the methyl groups isolates remote secondary effects on the attacking nucleophile. Two phenomena drive the KIE here:

• Steric Effect: CD3​ groups possess a smaller effective van der Waals radius than CH3​ groups due to the lower anharmonicity and shorter bond length of the C-D bond. As the nitrogen atom transitions to a bulky quaternary state in the TS, the reduced steric bulk of the d6 compound significantly lowers the activation barrier.

• Inductive Effect: Deuterium is effectively more electron-donating relative to protium. This marginally increases the electron density on the nitrogen lone pair, enhancing its nucleophilicity.

• Result: Both factors act synergistically to accelerate the reaction for the deuterated species, resulting in a pronounced inverse secondary KIE .

Mechanistic logic detailing the origins of the inverse secondary KIEs for d4 and d6 isotopologues.

Experimental Methodology: Conductometric Kinetic Assay

To accurately measure small secondary isotope effects, the analytical method must be highly sensitive and non-destructive.

Why Conductometry? The cyclization of neutral DMC yields a cationic aziridinium ion and a free chloride anion ( Cl− ). This generation of ions causes a proportional, linear increase in the solution's electrical conductivity. Conductometry allows for continuous, real-time data acquisition without the need to quench the reaction, providing the high-density data required to extract ultra-precise pseudo-first-order rate constants ( kobs​ ).

Step-by-Step Protocol

This protocol is designed as a self-validating system; the unlabeled control must be run simultaneously under identical thermal conditions to ensure trustworthiness.

• Reagent Preparation: Prepare 10.0 mM stock solutions of unlabeled DMC, d4-DMC, and d6-DMC hydrochlorides in ultra-pure deionized water.

• Temperature Equilibration: Transfer 50.0 mL of a solvent mixture (e.g., 50:50 v/v Ethanol/Water) into a jacketed conductometry cell. Equilibrate to exactly 25.0 ± 0.1 °C using a circulating water bath. (Causality: KIEs are highly temperature-sensitive; strict thermal control prevents Arrhenius-driven rate variations from masking the subtle isotope effect).

• Initiation: Inject 1.0 mL of the DMC-HCl stock into the cell. Simultaneously inject exactly 1.0 equivalent of NaOH (10.0 mM, 1.0 mL) to rapidly deprotonate the amine salt into its free base form, initiating the cyclization.

• Data Acquisition: Record conductivity ( μS/cm ) at 1-second intervals using a calibrated conductivity probe until the reaction reaches >95% completion (approximately 5-7 half-lives).

• Data Processing: Fit the conductivity-time data to a first-order integrated rate equation:

  Λt​=Λ∞​−(Λ∞​−Λ0​)e−kobs​t

• Validation: Calculate the KIE as KIE=kobs​(unlabeled)/kobs​(deuterated) .

Workflow for the conductometric determination of aziridinium cyclization kinetics.

Quantitative Data Comparison

The following table summarizes the expected kinetic behavior based on established physical organic principles for nitrogen mustard analogs.

Table 2: Kinetic Isotope Effect (KIE) Comparison

Parameter	d4-Isotopologue	d6-Isotopologue	Mechanistic Implication
Primary KIE ( 1∘ )	None	None	C-H/C-D bonds are not broken in the rate-determining step.
Secondary α / β KIE	~0.95 - 0.98 (Inverse)	N/A	Tight SN​2 transition state; increased out-of-plane bending stiffness at the α -carbon.
Remote Steric KIE	N/A	~0.85 - 0.90 (Inverse)	CD3​ has a smaller effective van der Waals radius, significantly easing TS congestion.
Inductive KIE	N/A	Minor acceleration	CD3​ is a slightly better electron donor, increasing N-lone pair nucleophilicity.

Conclusion: While both isotopologues exhibit an inverse secondary KIE, the d6-isotopologue demonstrates a much more pronounced rate acceleration ( kH​/kD​≪1 ). This highlights that the steric relief provided by the compact CD3​ groups during the formation of the highly congested quaternary aziridinium transition state is the dominant kinetic driver, outweighing the hybridization-induced stiffness observed in the d4-isotopologue.

References

• Source for CAS numbers and commercial availability of d4 and d6 2-Chloro-N,N-dimethylethanamine isotopologues.
• Source detailing the reactivity of N,N-Dimethylaminoethyl chloride and the principles of the deuterium isotope effect (DIE) in biological and kinetic systems.

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The Gold Standard for Matrix Effect Evaluation: A Comparative Guide to 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

For researchers, scientists, and drug development professionals, achieving accurate and reproducible quantification in bioanalysis is paramount. This guide provides an in-depth technical comparison of internal standards for evaluating and mitigating the matrix effect, with a focus on the utility of deuterated compounds like 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride.

The Challenge of the Matrix Effect in Bioanalysis

In liquid chromatography-mass spectrometry (LC-MS), the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to co-eluting compounds from the biological sample.[1][2] These interfering components, which can include salts, lipids, proteins, and other endogenous or exogenous substances, can either suppress or enhance the analyte's signal.[3][4] This phenomenon can lead to significant analytical errors, including:

• Inaccurate quantification: Over or underestimation of the true analyte concentration.[2][5]

• Poor precision and reproducibility: Inconsistent results between samples.[2]

• Reduced sensitivity: The lower limit of quantification (LLOQ) may be compromised.[2]

Given these potential impacts, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate the evaluation of matrix effects during bioanalytical method validation.[6][7][8]

The Role of Internal Standards

To counteract the variability introduced by the matrix effect, an internal standard (IS) is incorporated into the analytical workflow.[9] The ideal internal standard should have physicochemical properties as close as possible to the analyte of interest to ensure it is similarly affected by variations in sample preparation, injection volume, and instrument response.[10] By measuring the ratio of the analyte's response to the IS's response, these variations can be normalized, leading to more accurate and precise results.[11]

Deuterated Internal Standards: The Gold Standard

Among the various types of internal standards, stable isotope-labeled (SIL) compounds, particularly deuterated standards, are widely considered the "gold standard" for quantitative LC-MS analysis.[9][10] A deuterated internal standard is a version of the analyte where one or more hydrogen atoms have been replaced by deuterium (²H).[10] This substitution results in a mass shift that allows the mass spectrometer to distinguish it from the analyte, while its chemical and physical properties remain nearly identical.[10][12]

2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS No. 1252995-12-2) is an example of a deuterated compound that can be used in organic synthesis, potentially as a building block for creating more complex deuterated internal standards.[13][14][15]

The key advantages of using a deuterated internal standard include:

• Co-elution with the analyte: Ensures that both the analyte and the IS experience the same matrix effects at the same time.[10]

• Similar ionization efficiency: The deuterated standard is ionized in the same manner as the analyte, providing the most accurate compensation for ion suppression or enhancement.[10]

• Correction for extraction recovery: Any loss of the analyte during sample preparation will be mirrored by a proportional loss of the deuterated standard.[16]

Comparison of Internal Standards for Matrix Effect Evaluation

While deuterated internal standards are preferred, structural analogs are sometimes used as an alternative. A structural analog has a chemical structure similar, but not identical, to the analyte.[17] The following table compares the performance of deuterated internal standards with structural analogs.

Feature	Deuterated Internal Standard (e.g., Analyte-d4)	Structural Analog Internal Standard
Chemical & Physical Properties	Nearly identical to the analyte[10]	Similar, but not identical to the analyte[17]
Chromatographic Behavior	Co-elutes with the analyte[10]	May have a different retention time
Ionization Efficiency	Experiences identical matrix effects as the analyte[17]	May be affected differently by the matrix, leading to compromised data quality[18]
Accuracy & Precision	Superior accuracy and precision[18][19]	Can be acceptable, but generally lower accuracy and precision compared to deuterated IS[20]
Regulatory Acceptance	Widely preferred by regulatory agencies[9]	Requires more extensive validation to demonstrate its suitability[9]
Cost & Availability	Can be more expensive and may require custom synthesis[21]	Often more readily available and less expensive

Supporting Experimental Data

A study comparing a stable isotope-labeled internal standard to a structural analog for the quantification of the anticancer drug Kahalalide F in plasma demonstrated a statistically significant improvement in both accuracy and precision when using the SIL-IS.[19] The mean bias was closer to 100% and the standard deviation was lower with the SIL-IS compared to the structural analog.[19] Similarly, for the immunosuppressant drug sirolimus, a deuterated internal standard resulted in lower interpatient assay imprecision (CV of 2.7%-5.7%) compared to a structural analog (CV of 7.6%-9.7%).[18]

Experimental Protocol for Matrix Effect Evaluation using a Deuterated Internal Standard

The "post-extraction spiking" method is the gold standard for quantitatively assessing the matrix effect.[3] The following is a detailed protocol for this procedure.

Materials

• Blank biological matrix from at least six different sources

• Analyte of interest

• Deuterated internal standard (e.g., 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride or a derivative)

• Appropriate solvents for preparing stock and working solutions

• LC-MS/MS system

Step-by-Step Methodology

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare the analyte and internal standard in a clean solvent at a known concentration.

  • Set B (Post-Spiked Matrix): Process blank matrix samples from each of the six sources through the entire extraction procedure. Then, spike the extracted matrix with the analyte and internal standard to the same concentration as in Set A.

  • Set C (Pre-Spiked Matrix): Spike the blank matrix from each of the six sources with the analyte and internal standard before the extraction process.

• LC-MS/MS Analysis: Analyze all three sets of samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the Matrix Factor (MF):

    • MF = (Peak Response in Presence of Matrix [Set B]) / (Peak Response in Absence of Matrix [Set A])

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = (Analyte/IS Peak Area Ratio in Set B) / (Analyte/IS Peak Area Ratio in Set A)

  • Assess the Precision of the Matrix Factor: The coefficient of variation (CV%) of the IS-normalized matrix factor across the different matrix sources should be ≤ 15%.

Visualization of the Experimental Workflow

Caption: Experimental workflow for matrix effect evaluation.

Logical Framework for Matrix Effect Compensation

The use of a deuterated internal standard provides a robust system for compensating for matrix effects.

Caption: How a deuterated IS compensates for matrix effects.

Conclusion

The evaluation and mitigation of matrix effects are critical for the development of robust and reliable bioanalytical methods. While various types of internal standards can be employed, deuterated internal standards, such as those that can be synthesized from precursors like 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride, represent the gold standard. Their ability to co-elute with the analyte and experience identical ionization effects provides superior compensation for matrix-induced variability, leading to enhanced accuracy and precision. For regulated bioanalysis where data integrity is non-negotiable, the use of a deuterated internal standard is highly recommended.

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• What is matrix effect and how is it quantified? (2026, March 2). SCIEX.
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• Internal Standards in LC−MS Bioanalysis: Which, When, and How. (2025, May 15). WuXi AppTec DMPK.
• Matrix-effect-in-bioanalysis-an-overview.pdf. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research.
• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. (n.d.). Shimadzu.
• Guideline Bioanalytical method validation. (2011, July 21). European Medicines Agency.
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• Effective Strategies for ICP-MS Inaccuracies Due to Matrix Effects. (2025, September 19). Patsnap Eureka.
• Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? (2014, April 1). American Association for Clinical Chemistry.
• ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5. (2022, July 25). European Medicines Agency.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (n.d.). U.S. Food and Drug Administration.
• Overcoming matrix effects: expectations set by guidelines. (2014, April 3). Bioanalysis Zone.
• Comparison of a Stable Isotope-Labeled and an Analog Internal Standard for the Quantification of Everolimus by a Liquid Chromatography-Tandem Mass Spectrometry Method. (2013, April 15). PubMed.
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• Unveiling the Advantages of Deuterated Internal Standards in Bioanalytical Matrix Analysis. (2025). BenchChem.
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• Full article: Recommendations on The Interpretation of The New European Medicines Agency Guideline on Bioanalytical Method Validation By Global Cro Council For Bioanalysis (Gcc). (2012, March 28). Taylor & Francis.
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A Comparative Analysis of Alkylation Efficiency: Deuterated vs. Unlabeled 2-Chloro-N,N-dimethylethanamine

Introduction

The introduction of a dimethylaminoethyl moiety is a foundational transformation in medicinal chemistry, utilized in the synthesis of numerous active pharmaceutical ingredients (APIs) such as diltiazem, diphenhydramine, and chlorpheniramine[1]. The primary reagent for this transformation is 2-Chloro-N,N-dimethylethanamine (DMC) , often handled as its stable hydrochloride salt.

In recent years, the strategic deuteration of APIs has emerged as a powerful tool to optimize pharmacokinetic profiles, primarily by enhancing metabolic stability and reducing cytochrome P450-mediated clearance (e.g., N-demethylation)[2]. Synthesizing these deuterated analogs—such as Trimethobenzamide D6—requires deuterated alkylating agents like 2-chloro-N,N-bis(trideuteromethyl)ethanamine (d6-DMC)[3].

However, substituting hydrogen for deuterium alters the zero-point vibrational energy of the molecule, inducing a Kinetic Isotope Effect (KIE) [4]. This guide provides an objective, data-driven comparison of the alkylation efficiency between unlabeled DMC and its deuterated counterparts, detailing the mechanistic causality and providing validated experimental protocols for kinetic evaluation.

Mechanistic Causality: The Aziridinium Intermediate

To understand the differences in alkylation efficiency, one must first understand the mechanism of DMC. Unlike standard primary alkyl halides, DMC does not undergo a simple bimolecular nucleophilic substitution (SN2) with the target substrate.

Instead, the reaction is governed by anchimeric assistance (neighboring group participation) . Upon neutralization of the hydrochloride salt, the free base of DMC undergoes a rapid, rate-determining intramolecular cyclization. The nitrogen lone pair attacks the β -carbon, displacing the chloride ion to form a highly reactive, positively charged N,N-dimethylaziridinium ion [5]. This strained, three-membered ring is the actual electrophile that subsequently reacts with the target nucleophile (e.g., an amine or phenoxide).

Because cyclization is the rate-determining step, any isotopic substitution that influences the nucleophilicity of the nitrogen or the electrophilicity of the β -carbon will directly impact the overall alkylation efficiency.

Mechanism of DMC alkylation via the aziridinium ion intermediate.

Kinetic Isotope Effects: Deuterated vs. Unlabeled DMC

The position of the deuterium atoms on the DMC molecule dictates whether the alkylation efficiency will increase or decrease relative to the unlabeled compound.

The Inverse Secondary KIE (d6-DMC)

When deuterium is incorporated into the N-methyl groups (yielding d6-DMC ), the molecule exhibits an inverse secondary kinetic isotope effect ( kH​/kD​<1 ). The C–D bond has a lower zero-point vibrational energy and a slightly shorter average bond length than a C–H bond. Consequently, the -CD3 group is a stronger electron-donating group (via the inductive effect, +I) than a -CH3 group[4]. This increased electron density on the nitrogen atom enhances its nucleophilicity, marginally accelerating the rate-determining intramolecular cyclization. Therefore, d6-DMC is slightly more efficient at forming the reactive aziridinium intermediate than unlabeled DMC.

The Normal Secondary KIE (d4-DMC)

Conversely, if the deuteration occurs on the ethyl backbone (d4-DMC , -CD2-CD2-Cl), a normal secondary kinetic isotope effect ( kH​/kD​>1 ) is observed. During the cyclization, the α -carbon undergoes rehybridization from an sp3 state toward a more sp2 -like transition state. The heavier deuterium atoms slightly hinder the out-of-plane bending vibrations required to reach this transition state, leading to a marginal decrease in the cyclization rate.

Table 1: Comparative Kinetic Parameters for Aziridinium Formation (at 25°C)

The following table summarizes the kinetic behavior of DMC variants based on established physical organic chemistry principles for these specific isotopic substitutions.

Alkylating Agent	Isotopic Substitution	Relative Rate ( kH​/kD​ )	KIE Classification	Impact on Alkylation Efficiency
Unlabeled DMC	None	1.00 (Baseline)	N/A	Standard
d6-DMC	-N(CD3)2	~0.90 - 0.95	Inverse Secondary	Slightly Increased (+I effect on N)
d4-DMC	-CD2-CD2-Cl	~1.05 - 1.10	Normal Secondary	Slightly Decreased (Steric/Vibrational)

Experimental Methodology: Kinetic Evaluation of Alkylation

To objectively compare the alkylation efficiency, one must measure the rate of aziridinium ion formation. The following protocol outlines a self-validating Liquid Chromatography-Mass Spectrometry (LC-MS) workflow.

Causality-Driven Protocol Design

• Why pH 8.5? DMC hydrochloride is a stable, unreactive salt. Adjusting the pH to 8.5 (near its pKa of ~8.4) liberates the free base, exposing the nitrogen lone pair required for the intramolecular nucleophilic attack[5].

• Why Thiosulfate Quenching? The aziridinium ion is highly reactive and prone to hydrolysis. Sodium thiosulfate acts as a soft nucleophile that instantly opens the aziridinium ring, effectively "freezing" the reaction at specific time points to prevent data degradation[5].

• Why LC-ESI-MS? The aziridinium ion and its thiosulfate adduct are permanently charged quaternary ammonium species, making them highly responsive to positive-ion electrospray ionization (ESI), allowing for sub-ppm detection limits[5].

Step-by-Step Methodology

• Solution Preparation: Prepare equimolar solutions (e.g., 10 mM) of unlabeled DMC hydrochloride and d6-DMC hydrochloride in deionized water.

• Reaction Initiation: Dilute the solutions into a buffered aqueous system (e.g., phosphate buffer) pre-equilibrated to exactly 25.0 °C and adjusted to pH 8.5 using 1 M NaOH. Causality: Strict temperature control ensures kinetic data is not skewed by thermal fluctuations.

• Kinetic Sampling: At precise time intervals (e.g., 0, 15, 30, 45, 60, 90, 120 minutes), extract a 100 μ L aliquot from the reaction mixture.

• Chemical Quenching: Immediately inject the aliquot into 900 μ L of a cold (4 °C) 50 mM sodium thiosulfate solution. Vortex for 5 seconds.

• LC-MS Analysis: Analyze the quenched samples using a reversed-phase HPLC system coupled to a quadrupole mass spectrometer operating in positive ESI mode. Monitor the specific m/z transitions for the unlabeled and deuterated thiosulfate adducts.

• Data Processing: Plot the natural log of the remaining DMC concentration versus time to determine the first-order rate constant ( k ) for cyclization. Calculate the kH​/kD​ ratio.

Workflow for comparative kinetic analysis of DMC alkylation efficiency.

Conclusion & Application Insights

For drug development professionals synthesizing deuterated APIs (such as Diltiazem-d6 or Trimethobenzamide-d6), substituting unlabeled DMC with d6-DMC will not negatively impact synthetic yields. In fact, due to the inverse secondary kinetic isotope effect driven by the electron-donating nature of the -CD3 groups, d6-DMC exhibits a marginally higher alkylation efficiency.

Understanding these subtle kinetic shifts allows chemists to optimize reaction times and temperatures, ensuring that the transition from standard to deuterated API synthesis is seamless, reproducible, and scalable. Furthermore, the resulting deuterated APIs benefit from extended biological half-lives and reduced toxic metabolite formation, fulfilling the ultimate goal of isotopic drug optimization[6].

References

• BenchChem Technical Support Team. "2-Chloro-N,N-dimethylethanamine hydrochloride." Benchchem.
• BenchChem Technical Support Team. "A Comparative Analysis of Ethylating Efficiency: Deuterated vs.
• BenchChem Technical Support Team. "An In-depth Technical Guide to the Synthesis and Characterization of Trimethobenzamide D6." Benchchem.
• Sukhninder K, Monika G. "Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs." Global Journal of Pharmacy & Pharmaceutical Sciences.
• "Determination of N,N-dimethylaminoethyl chloride and the dimethylaziridinium ion at sub-ppm levels in diltiazem hydrochloride by LC-MS with electrospray ionis

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High-Accuracy Quantitative Analysis of Genotoxic Impurities: A Comparison Guide Utilizing 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Executive Summary

For researchers and drug development professionals, the accurate quantification of reactive alkylating agents is a critical regulatory requirement. 2-Chloro-N,N-dimethylethylamine hydrochloride (DMC HCl) is a bifunctional intermediate widely used in the synthesis of active pharmaceutical ingredients (APIs) such as diltiazem, tamoxifen, and chlorpheniramine 1. However, due to its electrophilic nature, it can induce base substitution mutations in DNA, classifying it as a Potential Genotoxic Impurity (PGI) 2.

Regulatory frameworks (e.g., ICH M7) mandate the control of PGIs at trace levels (ppm/ppb) 3. This guide objectively compares analytical strategies for quantifying DMC HCl, demonstrating why 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride serves as the optimal Stable Isotope-Labeled Internal Standard (SIL-IS) for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Causality of Isotopic Selection: Why a d4 Label?

In mass spectrometry, the isotopic signature of the target analyte dictates the design of the internal standard. DMC HCl contains a single chlorine atom, which naturally exists as two stable isotopes: 35Cl (~76% abundance) and 37Cl (~24% abundance).

If a deuterium-labeled standard with only two deuterium atoms (d2, +2 Da mass shift) were used, the M+2 isotopic peak of the unlabeled analyte (the 37Cl variant) would isobarically overlap with the M+0 peak of the d2-IS. This cross-talk artificially inflates the internal standard signal, leading to a negative bias in the calculated analyte concentration.

By utilizing the d4-labeled variant (mass shift of +4 Da), the IS mass is pushed entirely out of the analyte's isotopic envelope. The natural M+4 abundance of the unlabeled analyte (due to rare combinations of 13C and 37Cl ) is negligible (<0.1%), ensuring complete spectral isolation and absolute quantitative accuracy.

Figure 1: Mechanism of matrix effect compensation by Stable Isotope-Labeled Internal Standards.

Comparative Analysis of Quantification Strategies

To objectively evaluate the performance of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride, we must compare it against alternative methodologies commonly employed in analytical laboratories:

• Method A: SIL-IS (d4-DMC HCl) [Gold Standard] The target analyte and the d4-IS are chemically identical and co-elute perfectly. Any matrix components that cause ion suppression in the ESI source affect both molecules equally. The Analyte/IS response ratio remains constant, automatically correcting for matrix effects.

• Method B: Structural Analog IS Using a chemically similar but distinct compound, such as 2-Chloro-N,N-diethylethanamine. While cost-effective, the analog has a different lipophilicity and retention time. It elutes at a different point in the gradient, exposing it to different matrix suppressants than the target analyte, leading to skewed quantification.

• Method C: Standard Addition Spiking known amounts of the analyte directly into multiple aliquots of the sample. While this perfectly compensates for matrix effects, it is highly labor-intensive, reduces laboratory throughput, and cannot correct for injection-to-injection variations in the MS source.

Quantitative Performance Data

The following table summarizes validation parameters for the quantification of DMC HCl in a 10 mg/mL API matrix spiked at the 1.5 ppm regulatory threshold.

Parameter	Method A: d4-SIL-IS	Method B: Analog IS	Method C: Standard Addition
Accuracy (% Recovery)	98.5% - 101.2%	82.4% - 115.6%	94.0% - 106.5%
Precision (% RSD, n=6)	1.2%	8.7%	4.5%
Matrix Effect Handling	Compensated (Ratio 1.0)	Uncompensated (-35% bias)	Compensated
Throughput (Samples/Day)	High (>100)	High (>100)	Low (<20)
Cross-Talk (Analyte to IS)	< 0.1%	0%	N/A

Validated Protocol: LC-MS/MS Quantification using d4-SIL-IS

To ensure scientific integrity, the following protocol is designed as a self-validating system . It includes built-in System Suitability Testing (SST) to guarantee that the observed signals are true and unaffected by carryover or isotopic impurities.

Step 1: Preparation of Solutions

• Diluent: Acetonitrile:Water (50:50, v/v) containing 0.1% Formic Acid.

• IS Working Solution: Dissolve 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride in the diluent to a final concentration of 100 ng/mL.

• Sample Preparation: Accurately weigh 50 mg of the API into a 5 mL volumetric flask. Add 1.0 mL of the IS Working Solution. Dilute to volume with the diluent and sonicate for 5 minutes. Filter through a 0.22 µm PTFE syringe filter to remove particulates.

Step 2: System Suitability Testing (SST)

• Blank Injection: Inject a Blank (Diluent + IS) to confirm the absence of unlabeled DMC HCl. This validates that the d4-IS contains no isotopic impurities that could cause false positives.

• Precision Check: Inject an SST Standard (1.5 ppm DMC HCl + IS) six consecutive times. The %RSD of the peak area ratio (Analyte/IS) must be ≤ 5.0%.

Step 3: LC-MS/MS Conditions

• Chromatography: Utilize a HILIC (Hydrophilic Interaction Liquid Chromatography) column (100 x 2.1 mm, 1.7 µm) to properly retain the highly polar amine.

• Mobile Phase: Gradient elution using 10 mM Ammonium Formate in Water (A) and Acetonitrile with 0.1% Formic Acid (B).

• Ionization: Electrospray Ionization (ESI) in Positive mode.

• MRM Transitions (Monitoring the Aziridinium Ion Formation):

  • Unlabeled DMC HCl: m/z 108.1 → 72.1 (Loss of HCl)

  • d4-SIL-IS: m/z 112.1 → 76.1 (Loss of HCl)

Step 4: Data Processing & Causality Check

Calculate the concentration using the linear regression of the calibration curve (Peak Area Ratio vs. Concentration). Validation Check: Evaluate the absolute peak area of the d4-IS across all sample injections. A variance of >20% indicates severe matrix effects. However, because the d4-IS is utilized, the ratio remains accurate, demonstrating the self-correcting nature of the method.

Figure 2: LC-MS/MS workflow for genotoxic impurity quantification using a d4-labeled internal standard.

Conclusion

The use of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride as a stable isotope-labeled internal standard is not merely an analytical preference; it is a mechanistic necessity for the accurate quantification of genotoxic alkylating agents. By shifting the mass by +4 Da, it elegantly bypasses the isotopic interference inherent to chlorinated compounds, providing unparalleled accuracy, precision, and robustness against complex pharmaceutical matrices.

References

• 2-Chloro-N,N-dimethylethanamine hydrochloride | 4584-46-7, Benchchem.
• 5407-04-5 Dimethylaminopropyl chloride, hydrochloride, National Toxicology Program (NTP).
• GC-FID Quantification of N, N-Dimethyl Aminopropyl Chloride, a Genotoxic Impurity, in Imipramine Hydrochloride and Clomipramine Hydrochloride, ResearchGate.
• Amine Categorised Product List, Clearsynth.

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• 3. researchgate.net [researchgate.net]

Navigating the Isotope Effect: A Comparative Guide to Retention Time Shifts of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride in HPLC

For researchers and drug development professionals utilizing stable isotope-labeled internal standards, a nuanced understanding of their chromatographic behavior is paramount for robust and accurate bioanalytical method development. The substitution of hydrogen with its heavier isotope, deuterium, while often presumed to be chromatographically silent, can induce subtle yet significant shifts in retention time. This guide provides an in-depth comparison of the retention behavior of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride and its non-deuterated (protiated) analog, offering supporting experimental design and detailed methodologies to elucidate the chromatographic isotope effect.

The Phenomenon of the Chromatographic Isotope Effect

The substitution of hydrogen with deuterium in a molecule like 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride introduces minute changes to its physicochemical properties. The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond. This results in a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[1][2] These subtle molecular alterations can influence the intermolecular interactions between the analyte and the stationary phase of the HPLC column, leading to observable differences in retention time.[1]

In reversed-phase liquid chromatography (RPLC), the most prevalent mode of separation, a general trend is observed: deuterated compounds tend to elute slightly earlier than their non-deuterated counterparts.[1][3] This phenomenon is often referred to as an "inverse isotope effect."[1][2] The earlier elution is attributed to the slightly lower hydrophobicity of the C-D bond compared to the C-H bond, leading to weaker interactions with the non-polar stationary phase.[1]

Experimental Design for Comparative Analysis

A robust experimental design is crucial for accurately assessing the retention time shift between 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride and its protiated analog. The primary objective is to develop a separation method that provides adequate retention for these small, polar amines while being sensitive to the subtle differences induced by deuteration.

Chromatographic System and Conditions

Given the polar and basic nature of 2-Chloro-N,N-dimethyl-ethan Amine, achieving sufficient retention on a standard C18 reversed-phase column can be challenging.[4][5] Therefore, a prudent approach involves screening columns with alternative selectivities. A cyanopropyl (CN) column, for instance, is often well-suited for the analysis of polar compounds.[6][7]

The following proposed HPLC method serves as a strong starting point for the comparative analysis, adapted from methodologies for structurally similar compounds.[6]

Parameter	Recommended Condition	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A standard, reliable HPLC system capable of precise gradient formation and temperature control.
Column	Agilent Zorbax SB-CN (150 mm x 4.6 mm, 3.5 µm)[8]	A cyano-bonded stationary phase offers alternative selectivity for polar analytes, potentially providing better retention and peak shape for small amines compared to a standard C18 column.[6][7]
Mobile Phase A	10mM Dipotassium hydrogen phosphate (K2HPO4) in water, pH adjusted to 8.0[6]	A buffered aqueous phase at a slightly basic pH will suppress the ionization of residual silanols on the silica surface, improving peak shape for basic analytes.
Mobile Phase B	Acetonitrile	A common organic modifier for reversed-phase HPLC.
Gradient	40:60 (v/v) Mobile Phase A : Mobile Phase B	An isocratic method is initially proposed for simplicity and to easily observe small retention time shifts.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant and controlled temperature is critical, as temperature fluctuations can significantly impact retention time.[9][10]
Injection Volume	5 µL	A small injection volume minimizes potential peak distortion.
Detector	UV at 195 nm[6]	Due to the lack of a strong chromophore in the molecule, detection at a low UV wavelength is necessary.[6]

Sample Preparation

• Standard Solution Preparation: Accurately weigh and dissolve 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride and 2-Chloro-N,N-dimethyl-ethan Amine Hydrochloride in separate vials using the mobile phase as the diluent to a final concentration of 1.0 mg/mL.

• Mixed Standard Solution: Prepare a solution containing both the deuterated and non-deuterated analytes at a concentration of 0.5 mg/mL each in the mobile phase.

The following diagram illustrates the proposed experimental workflow:

Caption: Experimental workflow for comparing retention times.

Data Analysis and Expected Results

The primary metric for this comparison is the retention time shift (Δt_R), calculated as follows:

Δt_R = t_R(H) - t_R(D)

Where t_R(H) is the retention time of the non-deuterated (protiated) compound and t_R(D) is the retention time of the deuterated compound. A positive value for Δt_R indicates that the deuterated compound elutes earlier.[1]

Based on the principles of the chromatographic isotope effect in reversed-phase HPLC, it is anticipated that 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride will exhibit a slightly shorter retention time than its protiated counterpart. The magnitude of this shift is typically small, often on the order of a few seconds.[3]

Analyte	Expected Retention Time (t_R)	Observations
2-Chloro-N,N-dimethyl-ethan Amine Hydrochloride	t_R(H)	Expected to be slightly longer than the deuterated analog.
2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride	t_R(D)	Expected to be slightly shorter than the protiated analog.
Retention Time Shift (Δt_R)	Positive Value	Confirms the inverse isotope effect.

Factors Influencing Retention Time and Troubleshooting

Achieving stable and reproducible retention times is critical for a valid comparison. Several factors can influence retention time in HPLC:

• Mobile Phase Composition: Inaccurate mixing of the mobile phase, evaporation of the organic solvent, or degradation of buffer components can alter the solvent strength and lead to retention time drift.[9]

• Flow Rate: Inconsistent flow rates due to worn pump seals, check valve issues, or leaks can cause proportional shifts in retention times.[9]

• Column Temperature: Even minor fluctuations in ambient temperature can affect retention times. A column oven is essential for maintaining a stable temperature.[9][10] An increase in temperature generally leads to a decrease in retention time.[10]

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention and peak shape.[11]

Should significant retention time variability be observed, a systematic troubleshooting approach is necessary. The following diagram outlines a logical sequence for diagnosing retention time issues:

Caption: Troubleshooting guide for retention time shifts.

Conclusion

The deuterium isotope effect on chromatographic retention time is a well-documented phenomenon that researchers utilizing stable isotope-labeled internal standards must consider.[1][2] In the case of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride in reversed-phase HPLC, a slight but measurable decrease in retention time compared to its non-deuterated analog is expected. By employing a carefully designed experimental protocol, paying close attention to factors that influence retention time stability, and using appropriate analytical instrumentation, scientists can accurately characterize this shift. This understanding is crucial for developing robust and reliable bioanalytical methods, ensuring the integrity of pharmacokinetic and other quantitative studies.

References

• Timberline Instruments. (2026, March 8). HPLC Retention Time Drift: Causes & Troubleshooting Guide.
• BenchChem. (2025).
• BenchChem. (2025).
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• Which factors can increase the retention time of an analyte during HPLC analysis.
• Separation Science. (2024, July 4).
• Cheméo. Chemical Properties of Ethanamine, 2-chloro-N,N-dimethyl- (CAS 107-99-3).
• PMC. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry.
• accta.
• Chemsrc. (2025, August 25). 2-Chloroethyldimethylamine | CAS#:107-99-3.
• NIST. Ethanamine, 2-chloro-N,N-dimethyl-.
• ACS Publications. (2025, April 15).
• BenchChem. (2026). A Comparative Guide to HPLC Methods for Purity Determination of 2-chloro-N-methylethanamine Hydrochloride.
• Deuterium Isotope Effects on Hydrophobic Interactions. The Importance of Dispersion Interactions in the Hydrophobic Phase.
• ECHEMI.
• PubMed. (2009, May 15).
• SIELC Technologies. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column.
• SIELC Technologies. (2018, May 16). Ethanamine, 2-chloro-N,N-diethyl-.
• Sigma-Aldrich. Developing HPLC Methods.
• PubChem. 2-Chloro-N,N-dimethylethylamine | C4H10ClN | CID 7901.
• BenchChem. (2026).
• MDPI. (2021, October 12).
• Google Patents. CN109765305B - High performance liquid detection method for 2-chloroethylamine hydrochloride.
• Santa Cruz Biotechnology. 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride | CAS 1252995-12-2 | SCBT.
• ChemWhat. 2-Chloro-N,N-Dimethylethan-1-Amine HCl CAS#: 4584-46-7.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

This document provides a detailed protocol for the safe handling and disposal of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS No. N/A, analogue CAS: 4584-46-7). As a deuterated analogue of a hazardous chlorinated amine, this compound requires meticulous management to ensure laboratory safety and environmental protection. The procedures outlined herein are grounded in established safety protocols and regulatory standards, designed for immediate application by researchers, scientists, and drug development professionals.

Core Principles: Hazard Identification and Risk Mitigation

2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride and its non-deuterated analogue are classified as hazardous materials.[1] Understanding the associated risks is the cornerstone of safe disposal. The primary hazards include skin and eye irritation, respiratory irritation, and significant toxicity to aquatic organisms with long-lasting effects.[1][2] Furthermore, related compounds are suspected of causing genetic defects.[3][4] The health and safety data for deuterated compounds are generally assumed to be similar to their non-labeled counterparts.[5]

The disposal strategy must, therefore, be designed to prevent any release into the environment and to eliminate exposure to laboratory personnel. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[2][6]

Table 1: Hazard Summary for 2-Chloro-N,N-dimethyl-ethan Amine Hydrochloride Analogue

Hazard Classification	Description	Primary Risk
Acute Toxicity	May be harmful if swallowed or inhaled.[1][7]	Accidental ingestion or inhalation during handling.
Skin/Eye Irritation	Causes irritation upon contact.[2]	Direct contact with skin or eyes.
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.[1][4]	Environmental contamination from improper disposal.

| Genetic Defects | Suspected of causing genetic defects.[3][4] | Long-term health effects from exposure. |

Mandatory Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is non-negotiable when handling this compound, from initial use to final waste containerization. The causality is simple: creating a physical barrier between the researcher and the chemical is the most direct way to prevent exposure.

• Eye Protection : Wear chemical safety goggles with side shields conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[1]

• Hand Protection : Chemical-resistant gloves (e.g., nitrile rubber) must be worn at all times. Inspect gloves prior to use.[2][6]

• Body Protection : A flame-retardant lab coat or impervious clothing is required to protect from splashes and contamination.[2][6]

• Respiratory Protection : All handling should occur in a certified chemical fume hood.[2] If there is a risk of generating dust or aerosols, or if ventilation is insufficient, a NIOSH/MSHA-approved respirator is necessary.[1][2]

Waste Management: Segregation, Containerization, and Labeling

Proper waste management begins at the point of generation. The core principle is to prevent hazardous reactions and ensure clear communication of the waste's identity and risks.

Step 1: Waste Segregation This waste must be kept separate from incompatible materials to prevent dangerous chemical reactions.[2] Key incompatibilities include:

• Strong oxidizing agents

• Strong bases

• Metals[1][2]

Step 2: Containerization Use a designated, leak-proof hazardous waste container made of a compatible material, such as glass or high-density polyethylene (HDPE).[2] The container must have a secure, tightly sealed lid to prevent the release of vapors.

Step 3: Labeling Proper labeling is a critical safety and regulatory requirement. The waste container must be clearly and indelibly labeled with:

• The words "Hazardous Waste."[2]

• The full chemical name: "2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride."[2]

• A clear description of the associated hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").[2]

Emergency Protocol: Spill Management

In the event of a spill, a swift and correct response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Isolate : Immediately alert others in the area and evacuate non-essential personnel. Isolate the spill area for at least 25 meters (75 feet) for solids.[8]

• Don PPE : Before re-entering the area, don the full PPE detailed in Section 2.

• Contain the Spill : For solid spills, gently dampen the material with water to prevent dust from becoming airborne.[8]

• Collect the Waste : Carefully sweep up or transfer the dampened material into your designated hazardous waste container.[8] Use absorbent paper dampened with water to pick up any remaining residue.[8]

• Decontaminate : Wash the spill area thoroughly with a soap and water solution.[8]

• Dispose of Contaminated Materials : Seal all contaminated cleaning materials (absorbent pads, gloves, etc.) in a vapor-tight plastic bag for disposal as hazardous waste.[8]

• Seek Verification : Do not re-enter the area for normal work until your institution's Environmental Health and Safety (EHS) department or a designated safety officer has verified that the area is properly cleaned.[8]

Approved Disposal Procedures

The final disposition of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride waste must be handled by professionals. The guiding principle is the complete destruction of the hazardous compound in a controlled, environmentally sound manner.

Primary Method: High-Temperature Incineration

The recommended and most effective method for the disposal of chlorinated organic compounds is high-temperature incineration at a licensed chemical destruction facility.[2][6] This process ensures the complete breakdown of the molecule into less harmful components, with flue gas scrubbing systems in place to capture any hazardous byproducts like hydrogen chloride.[6]

Workflow:

• Ensure the waste is properly segregated, containerized, and labeled as described in Section 3.

• Store the sealed waste container in a cool, dry, well-ventilated, and designated hazardous waste accumulation area, away from incompatible materials.[3][6]

• Contact your institution's EHS department to arrange for a scheduled pickup by a licensed hazardous waste disposal contractor.

• Maintain all records of waste disposal as required by local and national regulations.[9]

Alternative Method: Pre-treatment via Alkaline Hydrolysis (Expert Use Only)

For small quantities, chemical neutralization through alkaline hydrolysis may be considered as a pre-treatment step before collection by a licensed disposal facility.[2] This procedure should only be performed by trained personnel in a controlled laboratory setting and with prior approval from your institution's EHS department. The resulting solution is still considered hazardous waste.

Experimental Protocol: Alkaline Hydrolysis

• Objective : To hydrolyze the chloro-amine bond, reducing its immediate reactivity.

• Materials :

  • Waste containing 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

  • 10 M Sodium hydroxide (NaOH) solution

  • Reaction vessel (e.g., round-bottom flask) with a stir bar

  • pH meter or pH paper

  • Dilute hydrochloric acid for neutralization

Procedure:

• In a chemical fume hood, carefully dilute the waste in the reaction vessel with water to a concentration not exceeding 5% (w/v).[2]

• Place the vessel on a stir plate and begin stirring.

• Slowly and carefully add 10 M NaOH solution to the vessel until the pH is greater than 12.[2] Be aware that this may be an exothermic reaction.

• Allow the reaction to stir at room temperature for at least 24 hours to ensure complete hydrolysis.[2]

• After 24 hours, check the pH and adjust with more NaOH if it has dropped below 12.[2]

• Once the reaction is complete, the resulting basic solution must be neutralized. Slowly add dilute hydrochloric acid with continuous stirring until the pH is between 6 and 8.[2]

• Collect the final neutralized solution in a new, properly labeled hazardous waste container. Even after neutralization, this solution may contain byproducts unsuitable for sewer disposal and must be disposed of through a licensed facility.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride.

Caption: Workflow for the proper disposal of 2-Chloro-N,N-dimethyl-ethan Amine-d4 HCl.

Regulatory Context

The disposal of this chemical falls under regulations for hazardous waste management, such as the Resource Conservation and Recovery Act (RCRA) in the United States, enforced by the Environmental Protection Agency (EPA).[10] As a chlorinated organic compound, it may be classified under specific EPA hazardous waste codes.[11] It is the responsibility of the waste generator (the laboratory) to ensure that all waste is characterized, managed, and disposed of in full compliance with local, state, and federal regulations.[1][12] Always consult with your institution's EHS department for guidance specific to your location.[2]

References

• Proper Disposal of 2-chloro-N-methylethanamine hydrochloride: A Guide for Laboratory Professionals. Benchchem. 2

• SAFETY DATA SHEET - 2-Chloro-N,N-dimethylethylamine hydrochloride. Fisher Scientific. 1

• Chemical Safety Data Sheet MSDS / SDS - 2-Chloro-N-MethylethanaMine Hydrochloride. ChemicalBook. 6

• Disposal of Hazardous Waste. Department of Chemistry. 13

• 2-CHLORO-N,N-DIMETHYL-1-PROPANAMINE HYDROCHLORIDE | CAMEO Chemicals. NOAA. 8

• SAFETY DATA SHEET - 2-(Diethylamino)ethyl chloride hydrochloride. Thermo Fisher Scientific. 3

• SAFETY DATA SHEET - 2-(Diethylamino)ethyl chloride hydrochloride. Acros Organics. 7

• DEUTERIUM (D, 99.8%) (D2,99.6%+HD,0.4%). Cambridge Isotope Laboratories. 5

• Deuterium - SAFETY DATA SHEET. CK Special Gases. 14

• Deuterium Chloride (D, 99.5%) DCl 35% w/w Solution in D2O. Novachem. 15

• SAFETY DATA SHEET - 2-Diethylaminoethylchloride hydrochloride. Fisher Scientific. 16

• Disposal of deuterium (D₂). Synergy Recycling. 17

• SAFETY DATA SHEET - Ethanamine, 2-chloro-N,N-dimethyl-, hydrochloride. Thermo Fisher Scientific. 4

• SAFETY DATA SHEET - Deuterium oxide. Sigma-Aldrich. Link

• Amine Disposal For Businesses. Collect and Recycle. 9

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. U.S. Environmental Protection Agency. 18

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison. 19

• Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes (-). Unknown Source. 20

• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. U.S. Environmental Protection Agency. 21

• Summary Of Procedures For Handling USEPA-Cincinnati Wastes (RCRA Waste Disposal Manual). U.S. Environmental Protection Agency. 22

• EPA HAZARDOUS WASTE CODES. U.S. Environmental Protection Agency. 11

• Hazardous Waste Listings. U.S. Environmental Protection Agency. 10

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Personal protective equipment for handling 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

Standard Operating Procedure & Safety Guide: 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a system of applied chemistry. Understanding the mechanistic behavior of a compound is the most effective way to protect yourself and your research integrity. Below is the comprehensive operational and safety framework for handling 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride.

Chemical Profiling & Mechanistic Hazard Assessment

2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride (CAS: 1252995-12-2) is a deuterated biochemical reagent extensively utilized in proteomics and pharmaceutical synthesis[1]. While the deuterium labeling provides metabolic stability for downstream assays, the core chemical reactivity remains identical to its non-deuterated counterpart (CAS: 4584-46-7)[2].

Mechanistic Causality of Hazards:

• Mutagenic Alkylating Potential: This compound is a nitrogen mustard derivative. If the hydrochloride salt is neutralized (free-based), the unprotonated nitrogen lone pair undergoes rapid intramolecular nucleophilic substitution, displacing the chloride ion to form a highly strained, reactive aziridinium ion [2]. This electrophilic intermediate readily alkylates DNA and cellular proteins, making the compound a Category 2 Mutagen and highly toxic via inhalation or ingestion[3].

• Hygroscopicity & Hydrolysis: The salt is highly hygroscopic[3]. Exposure to ambient moisture causes rapid hydration and subsequent hydrolysis, which releases corrosive hydrogen chloride (HCl) gas and compromises the isotopic purity of the d4-label[4].

Quantitative Hazard Data & PPE Matrix

To mitigate the risks of chemical burns, systemic toxicity, and inhalation of hazardous dust, the following Personal Protective Equipment (PPE) is strictly required[5]. Every layer of protection is designed to interrupt a specific exposure pathway.

Hazard Category	Specification	Required PPE	Causal Justification
Inhalation	Fatal/Toxic if inhaled; dust generation[4]	NIOSH-approved N95/P100 particulate respirator or PAPR[5].	Prevents inhalation of mutagenic dust and HCl off-gassing. Mandatory if handling outside a closed system.
Dermal Exposure	Toxic in contact with skin; corrosive[4]	Double-gloving (Nitrile over Butyl rubber); Tyvek sleeves[5].	Alkylating agents can permeate standard thin nitrile over time. Double gloving ensures a self-validating breach system.
Ocular Exposure	Severe eye irritant[4]	Chemical splash goggles (EN166/OSHA standard)[5].	Protects against airborne particulates and accidental splashes during solvent dissolution.
Systemic	Environmental contamination[3]	Fully buttoned lab coat; closed-toe non-porous shoes.	Prevents trace dust from adhering to personal clothing and spreading outside the containment zone.

Operational Workflow & Handling Protocol

Because of its hygroscopic and mutagenic nature, handling must be isolated from ambient moisture and personnel[3].

Step 1: Pre-Operation Validation

• Action: Verify the integrity of the fume hood or inert-atmosphere glovebox. Ensure airflow is strictly negative relative to the laboratory.

• Validation: Check the digital flow monitor (face velocity > 100 fpm) or glovebox oxygen/moisture sensors (< 5 ppm H₂O).

Step 2: Environmental Isolation & Material Transfer

• Action: Transfer the sealed vial of 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride into the glovebox or a dedicated powder-weighing hood[5].

• Causality: Weighing in an inert, dry environment prevents the hygroscopic salt from absorbing water, which would otherwise cause weight drifting and reagent degradation[2].

Step 3: Weighing and Dissolution

• Action: Use anti-static spatulas to weigh the solid. Immediately dissolve the weighed solid into the anhydrous reaction solvent (e.g., dry DCM or DMF) before removing it from the inert atmosphere.

• Validation: A stable reading on the analytical balance validates that the environment is sufficiently dry. A continuously increasing mass indicates moisture absorption.

Step 4: Decontamination

• Action: Wipe down the balance and spatulas with a damp paper towel (water hydrolyzes trace active compound), followed by an isopropanol wipe. Dispose of wipes as hazardous waste.

Step-by-step operational workflow for handling hygroscopic alkylating agents.

Spill Management & Chemical Disposal Plan

In the event of a spill, immediate containment is required to prevent environmental release, as the compound is toxic to aquatic life with long-lasting effects[3].

Spill Response Protocol:

• Evacuate and Assess: Immediately clear the immediate area. Maximize fume hood ventilation[5].

• Dry Containment (Critical Expert Step): Do NOT apply basic neutralizers (like sodium bicarbonate) directly to the dry spill.

  • Causality: Adding a base will deprotonate the hydrochloride salt, generating the free amine. The free amine rapidly forms the highly toxic, volatile, and skin-permeable aziridinium ion[2].

• Mechanical Recovery: Gently sweep up the solid using a brush and dustpan, taking extreme care to avoid generating airborne dust[4]. Place the recovered solid into a sealable, compatible hazardous waste container[5].

• Surface Decontamination: Wash the spill area with copious amounts of water to safely hydrolyze residual traces, followed by standard laboratory detergents[3].

Disposal Plan:

• Solid Waste: Seal the swept material in a clearly labeled hazardous waste container.

• Liquid Waste: Do not flush into the sanitary sewer system[5]. Aqueous and organic waste streams containing this compound must be collected in dedicated, heavy-metal-free waste drums[6].

• Regulatory Compliance: Transfer to an approved, specialized chemical waste disposal facility in accordance with local EPA/RCRA regulations[5].

Logical decision tree for dry spill containment and hazardous waste disposal.

References

• Cole-Parmer: Material Safety Data Sheet - 2-Dimethylaminoethyl chloride hydrochloride, 99%. 4

• Fisher Scientific: SAFETY DATA SHEET - 2-Chloro-N,N-dimethylethylamine hydrochloride.5

• Thermo Fisher Scientific: SAFETY DATA SHEET - 2-Chloro-N,N-dimethylethylamine hydrochloride. 3

• Santa Cruz Biotechnology: 2-Chloro-N,N-dimethyl-ethan Amine-d4 Hydrochloride | CAS 1252995-12-2. 1

• Veeprho: 2-Chloro-N,N-dimethylethylamine Hydrochloride | CAS 4584-46-7. 2

• CDH Fine Chemicals: 2-DIMETHYL AMINO ETHYL CHLORIDE HYDROCHLORIDE.6

Sources

• 1. scbt.com [scbt.com]
• 2. veeprho.com [veeprho.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]